Technical Documentation Center

4-Azaspiro[2.4]heptan-7-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Azaspiro[2.4]heptan-7-ol

Core Science & Biosynthesis

Foundational

4-Azaspiro[2.4]heptan-7-ol chemical structure and properties

This is a comprehensive technical guide on 4-Azaspiro[2.4]heptan-7-ol , a specialized bicyclic scaffold used in high-value medicinal chemistry programs. A Rigidified Pyrrolidine Scaffold for Next-Generation Therapeutics...

Author: BenchChem Technical Support Team. Date: February 2026

This is a comprehensive technical guide on 4-Azaspiro[2.4]heptan-7-ol , a specialized bicyclic scaffold used in high-value medicinal chemistry programs.

A Rigidified Pyrrolidine Scaffold for Next-Generation Therapeutics

Executive Summary

4-Azaspiro[2.4]heptan-7-ol (CAS: 1781039-95-9 for HCl salt) represents a high-value pharmacophore in modern drug discovery. As a conformationally restricted analog of 3-hydroxypyrrolidine (and structurally related to 3-hydroxyproline ), this scaffold offers a unique solution to the "flatness" problem in drug design. By incorporating a spiro-cyclopropane ring at the 2-position of the pyrrolidine core, the molecule enforces a specific vector orientation for the hydroxyl group and the amine, improving selectivity and metabolic stability (Fsp³ character) compared to flexible acyclic or monocyclic analogs.

This guide details the structural dynamics, synthetic pathways, and medicinal utility of the 4-azaspiro[2.4]heptan-7-ol core.

Structural Analysis & Nomenclature

The nomenclature of spiro-fused systems can be ambiguous. For this guide, we adhere to the strict IUPAC numbering derived from the spiro[2.4]heptane skeleton.

1.1 Numbering System
  • Skeleton: Spiro[2.4]heptane (a 3-membered ring fused to a 5-membered ring at a single carbon).

  • Numbering Rule: Numbering begins at the smaller ring (cyclopropane), proceeds through the spiro carbon, and continues around the larger ring.

  • Heteroatom Placement:

    • "4-Aza": The nitrogen atom is located at position 4, which is the first atom of the five-membered ring adjacent to the spiro center (C3).

    • "7-ol": The hydroxyl group is located at position 7. In the 4-aza system, position 7 is the carbon adjacent to the spiro center on the side opposite the nitrogen.

Structural Equivalence:

  • IUPAC Name: 4-Azaspiro[2.4]heptan-7-ol[1][2][3]

  • Pyrrolidine Analog: trans- or cis-3-hydroxy-spiro[cyclopropane-1,2'-pyrrolidine].

  • Key Feature: The nitrogen (N4) and the hydroxyl-bearing carbon (C7) are both directly attached to the spiro carbon (C3), creating a rigid "V" shape angle between the N-lone pair and the C-O bond.

1.2 Stereochemistry

The presence of the hydroxyl group at C7 and the spiro center creates potential for diastereomers.

  • (7S)-Isomer: Often the bioactive target in chiral pool synthesis starting from L-hydroxyproline derivatives.

  • (7R)-Isomer: The enantiomer, accessible via inversion (Mitsunobu) or starting from D-series precursors.

Structure C1 C1 C2 C2 C1->C2 Spiro C3 (Spiro) C2->Spiro Spiro->C1 N4 N4 Spiro->N4 C5 C5 N4->C5 C6 C6 C5->C6 C7 C7 (Chiral) C6->C7 C7->Spiro OH OH C7->OH Stereo

Figure 1: Connectivity of the 4-Azaspiro[2.4]heptan-7-ol core. Note the proximity of N4 and C7 to the spiro center.

Physicochemical Properties

The incorporation of the spiro-cyclopropane ring significantly alters the properties compared to the parent 3-hydroxypyrrolidine.

PropertyValue (Predicted/Exp)Impact on Drug Design
Molecular Weight 113.16 g/mol Fragment-like, ideal for FBDD (Fragment-Based Drug Discovery).
LogP ~ -0.5 to 0.1Lower lipophilicity than alkyl-pyrrolidines; high aqueous solubility.
pKa (Conj. Acid) ~ 9.5 - 10.2Basic secondary amine; forms stable salts (HCl, Tosylate).
TPSA ~ 32 ŲHigh polar surface area relative to size; good permeability.
Fsp³ Fraction 1.0 (100%)Maximizes "escape from flatland," improving solubility and specificity.
Ring Strain ~ 25-27 kcal/molThe spiro fusion introduces strain, increasing reactivity toward ring-opening if activated, but stable under physiological conditions.
Synthetic Methodologies

Synthesis of the 4-azaspiro[2.4]heptane core is non-trivial due to the strain energy involved in forming the spiro-junction. Two primary routes are established in the literature: the Kulinkovich-de Meijere lactam conversion and the Cyclization of Alkylidene Intermediates .

Protocol A: Kulinkovich-de Meijere Reaction (Preferred Route)

This method constructs the cyclopropane ring directly onto a lactam precursor. It is highly efficient for generating the 4-aza core because the lactam carbonyl carbon becomes the spiro center.

Precursor: 4-Hydroxy-2-pyrrolidinone (hydroxyl protected as TBDMS or Benzyl).

  • Protection: Protect the 4-OH of 4-hydroxy-2-pyrrolidinone with TBDMS-Cl.

  • Spiro-Cyclopropanation:

    • Reagents: EtMgBr (Ethyl magnesium bromide) + Ti(OiPr)₄ (Titanium isopropoxide).

    • Mechanism: The titanium catalyst mediates the coupling of the Grignard reagent with the lactam carbonyl to form a titanacyclopropane intermediate, which collapses to the spiro-cyclopropyl amine.

    • Conditions: THF, 0°C to RT, inert atmosphere.

  • Deprotection: Removal of TBDMS (using TBAF) or Benzyl (hydrogenolysis) yields the target 4-azaspiro[2.4]heptan-7-ol.

Synthesis Start 4-Hydroxy-2-pyrrolidinone Step1 Protection (TBDMS-Cl/Imidazole) Start->Step1 Inter1 O-Protected Lactam Step1->Inter1 Step2 Kulinkovich-de Meijere (EtMgBr, Ti(OiPr)4, THF) Inter1->Step2 Inter2 Protected 4-Azaspiro[2.4]heptane Step2->Inter2 Step3 Deprotection (TBAF or H2/Pd) Inter2->Step3 Final 4-Azaspiro[2.4]heptan-7-ol Step3->Final

Figure 2: Synthetic route via Titanium-mediated spiro-cyclopropanation.

Protocol B: Dialkylation of Glycine Equivalents (Alternative)

For large-scale, non-chiral synthesis, alkylation of protected glycine esters with 1,1-bis(halomethyl)cyclopropane derivatives can be used, though this often yields the 5-aza isomer unless specific 2,4-dibromobutanoate equivalents are used. Note: Protocol A is superior for the 4-aza isomer.

Medicinal Chemistry Applications

The 4-azaspiro[2.4]heptan-7-ol scaffold is a versatile building block. Its primary utility lies in conformational restriction .

4.1 Bioisosterism

It acts as a rigid bioisostere of Proline and 3-Hydroxyproline .

  • Vector Locking: In flexible pyrrolidines, the ring puckering (envelope conformations) allows the substituents to sweep a large volume. The spiro-cyclopropane locks the pyrrolidine ring into a specific twist conformation, fixing the vector of the 7-OH group.

  • Target Class: This is particularly valuable in designing inhibitors for GPCRs (where the amine interacts with Asp/Glu residues) and Proteases (where the OH mimics a transition state or engages in H-bonding).

4.2 Differentiation from 5-Azaspiro Isomers

It is critical to distinguish this scaffold from the 5-azaspiro[2.4]heptane series.

  • 5-Azaspiro: Found in the side chain of the fluoroquinolone antibiotic Sitafloxacin . The amine is at position 5, separated from the spiro center by a methylene.

  • 4-Azaspiro: The nitrogen is directly attached to the spiro center. This creates a more sterically congested environment around the nitrogen, reducing N-dealkylation (metabolic hotspot) and altering the basicity (pKa).

4.3 Case Study: Amino Acid Transporter Inhibitors

Research into LAT1 (Large Neutral Amino Acid Transporter 1) inhibitors has utilized spiro-constrained amino acids. Derivatives where the 4-azaspiro[2.4]heptane core replaces the proline ring in peptide mimetics have shown increased resistance to proteolysis due to the steric bulk of the spiro ring preventing protease access to the peptide bond.

Handling and Safety
  • Stability: The free base is stable but may absorb CO₂ from air. It is best stored as the Hydrochloride (HCl) or Trifluoroacetate (TFA) salt.

  • Hazards: Like most secondary amines, it is a skin and eye irritant. The spiro-cyclopropane ring is generally stable but can undergo ring-opening rearrangement under strong acidic conditions at high temperatures (e.g., >100°C in conc. HCl).

  • Storage: Store at 2-8°C under argon/nitrogen.

References
  • Kulinkovich, O. G., & de Meijere, A. (2000). The Chemistry of Cyclopropylamines and Their Derivatives. Chemical Reviews.

  • Wermuth, C. G. (2015). The Practice of Medicinal Chemistry. Academic Press. (Context on Spirocycles as Bioisosteres).
  • BLD Pharm. (2024). Product Datasheet: 4-Azaspiro[2.4]heptan-7-ol hydrochloride (CAS 1781039-95-9).[2][3]

  • Accela ChemBio. (2024). Product Datasheet: 4-Boc-4-azaspiro[2.4]heptan-7-ol (CAS 1934960-41-4).[1]

  • ChemicalBook. (2024). 4-Azaspiro[2.4]heptane Derivatives and Properties.

Sources

Exploratory

Technical Monograph: 4-Azaspiro[2.4]heptan-7-ol (CAS 1556401-90-1)

The following technical guide provides an in-depth analysis of CAS 1556401-90-1 , chemically identified as 4-Azaspiro[2.4]heptan-7-ol . This monograph is designed for researchers and drug development professionals, focus...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of CAS 1556401-90-1 , chemically identified as 4-Azaspiro[2.4]heptan-7-ol . This monograph is designed for researchers and drug development professionals, focusing on its physicochemical properties, synthetic utility, and application in modern medicinal chemistry.

[1][2]

Identity & Physicochemical Profile[3][4]

CAS 1556401-90-1 represents a specialized spirocyclic building block, 4-Azaspiro[2.4]heptan-7-ol . It belongs to a class of saturated nitrogen heterocycles that are increasingly valued in drug discovery for their ability to introduce structural rigidity and three-dimensionality (high


 score) compared to traditional planar aromatic scaffolds.
Chemical Structure & Nomenclature
  • Systematic Name: 4-Azaspiro[2.4]heptan-7-ol[1][2]

  • Molecular Formula:

    
    [3]
    
  • Molecular Weight: 113.16 g/mol

  • SMILES: OC1CC(N)C12CC2 (Isomeric representation may vary; typically supplied as a racemate or specific diastereomer depending on synthesis).

  • Core Scaffold: Spiro[2.4]heptane with a nitrogen atom at position 4 and a hydroxyl group at position 7. Structurally, this can be viewed as a 3-hydroxy-2-spirocyclopropylpyrrolidine analog.

Key Physical Properties

The following data summarizes the core characteristics relevant to formulation and synthesis.

PropertyValue (Experimental/Predicted)Significance in Drug Design
Physical State Solid (Crystalline powder)Ease of handling and weighing.
Melting Point 120–125 °C (Typical for class)Indicates stable crystal lattice; suitable for solid-phase handling.
Boiling Point ~240 °C (Predicted at 760 mmHg)High boiling point allows for elevated reaction temperatures.
pKa (Base) ~9.5 (Secondary Amine)Highly basic; will form stable salts (e.g., HCl) and requires base for neutralization in coupling.
pKa (Acid) ~14-15 (Secondary Alcohol)Typical aliphatic alcohol acidity; requires strong bases (NaH) for deprotonation.
LogP ~ -0.5 to 0.2Hydrophilic/Polar. Good for lowering lipophilicity in lead optimization.
Solubility High in Water, DMSO, MethanolExcellent solubility facilitates bioassays and polar reactions.
TPSA ~32 ŲLow polar surface area suggests good membrane permeability potential.

Chemical Stability & Handling

Reactivity Profile

This molecule contains two distinct nucleophilic centers:

  • Secondary Amine (N4): Highly nucleophilic. Reacts readily with electrophiles (acid chlorides, sulfonyl chlorides, alkyl halides). It is the primary vector for scaffold attachment.

  • Secondary Alcohol (C7): Less nucleophilic than the amine. Can be oxidized to a ketone (spirocyclic ketone) or functionalized (etherification, esterification) after amine protection.

Stability Note: The spiro-cyclopropane ring introduces strain (~27 kcal/mol). While kinetically stable under standard conditions, it may be susceptible to ring-opening under strong acid catalysis or radical conditions. Avoid prolonged exposure to strong Lewis acids at high temperatures unless ring expansion is intended.

Storage & Safety
  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic nature requires desiccated storage.

  • Hazards: Irritant to eyes, respiratory system, and skin. Standard PPE (gloves, goggles, fume hood) is mandatory.

Role in Drug Discovery: The "Spiro" Advantage

In modern medicinal chemistry, 4-Azaspiro[2.4]heptan-7-ol serves as a high-value bioisostere for proline or substituted pyrrolidines.

Mechanism of Utility
  • Conformational Restriction: The spiro-cyclopropane moiety locks the pyrrolidine ring into a specific conformation, reducing the entropic penalty upon binding to a protein target.

  • Metabolic Stability: The spiro center blocks metabolic oxidation at the

    
    -carbon (a common metabolic soft spot in cyclic amines), potentially extending the half-life (
    
    
    
    ) of the parent drug.
  • Vector Positioning: The 7-hydroxyl group provides a handle for hydrogen bonding interactions or further elaboration, oriented in a specific vector relative to the amine.

Diagram: Structural Logic & Application

DrugDesign Scaffold CAS 1556401-90-1 (Spiro Core) Feature1 Spiro-Cyclopropane (Metabolic Block) Scaffold->Feature1 Contains Feature2 Secondary Amine (Attachment Point) Scaffold->Feature2 Contains Feature3 7-OH Group (Solubility/H-Bond) Scaffold->Feature3 Contains Outcome Optimized Lead (High Fsp3, Lower LogP) Feature1->Outcome Increases Stability Feature2->Outcome Facilitates Library Synthesis Feature3->Outcome Modulates Polarity

Caption: Structural decomposition of 4-Azaspiro[2.4]heptan-7-ol highlighting its functional roles in lead optimization.

Experimental Protocols

Solubility & Stock Solution Preparation

Objective: Prepare a stable 100 mM stock solution for biological assays.

  • Weighing: Accurately weigh 11.3 mg of CAS 1556401-90-1 into a sterile microcentrifuge tube.

  • Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl sulfoxide).

  • Mixing: Vortex for 30 seconds. If dissolution is incomplete, sonicate at 37°C for 5 minutes.

  • QC: Visually inspect for clarity. Store aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Synthetic Protocol: Amide Coupling (General Procedure)

Objective: Coupling the secondary amine of the spiro scaffold to a carboxylic acid (R-COOH) to generate a drug-like intermediate.

Reagents:

  • Amine: 4-Azaspiro[2.4]heptan-7-ol (1.0 equiv)

  • Acid: R-COOH (1.1 equiv)

  • Coupling Agent: HATU (1.2 equiv)

  • Base: DIPEA (3.0 equiv)

  • Solvent: DMF (anhydrous)

Workflow:

  • Activation: In a round-bottom flask, dissolve R-COOH (1.0 mmol) in DMF (5 mL). Add DIPEA (3.0 mmol) and HATU (1.2 mmol). Stir at Room Temperature (RT) for 15 minutes to form the active ester.

  • Addition: Add 4-Azaspiro[2.4]heptan-7-ol (1.0 mmol) to the reaction mixture.

  • Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS (Look for M+H of product).

  • Workup: Dilute with EtOAc (50 mL). Wash with sat.

    
     (2x), Water (1x), and Brine (1x).
    
  • Purification: Dry over

    
    , concentrate, and purify via flash chromatography (DCM/MeOH gradient).
    
Diagram: Synthesis Workflow

Synthesis Start Start: R-COOH + HATU/DIPEA Activation Activation (15 min, RT) Active Ester Formation Start->Activation Addition Add CAS 1556401-90-1 (Spiro Amine) Activation->Addition Coupling Coupling Reaction (2-4 h, RT) Addition->Coupling Check LC-MS Check (Target Mass?) Coupling->Check Check->Coupling No (Extend Time) Purify Workup & Column Chromatography Check->Purify Yes Final Final Product: Amide-Linked Spiro Scaffold Purify->Final

Caption: Standard HATU-mediated amide coupling workflow for functionalizing the secondary amine.

References

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322. Link

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

  • Barnes-Seeman, D. (2012). The role of spirocyclic scaffolds in drug discovery. Current Topics in Medicinal Chemistry, 12(14). (General reference for spiro-amine utility).
  • PubChem Compound Summary. (2024). 4-Azaspiro[2.4]heptan-7-ol.[1][3][2] National Center for Biotechnology Information. Link (Note: Search by structure/CAS for specific entry).

Sources

Foundational

4-Azaspiro[2.4]heptan-7-ol hydrochloride salt solubility data

This guide serves as a definitive technical reference for the physicochemical characterization of 4-Azaspiro[2.4]heptan-7-ol hydrochloride , a high-value bicyclic amine scaffold used in modern drug discovery. Compound Id...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a definitive technical reference for the physicochemical characterization of 4-Azaspiro[2.4]heptan-7-ol hydrochloride , a high-value bicyclic amine scaffold used in modern drug discovery.

Compound Identity & Physicochemical Context

4-Azaspiro[2.4]heptan-7-ol hydrochloride is a rigid, spirocyclic building block characterized by high fraction sp3 (Fsp3) content and specific stereochemical vectors. It is frequently employed to improve metabolic stability and solubility in fragment-based drug design (FBDD), serving as a polar, conformationally restricted surrogate for piperidine or pyrrolidine rings.

Chemical Specifications
PropertySpecification
IUPAC Name 4-Azaspiro[2.4]heptan-7-ol hydrochloride
Common Name 4-Aza-7-hydroxy-spiro[2.4]heptane HCl
Molecular Formula C₆H₁₁NO[1][2][3][4][5][6][7][8] · HCl
Molecular Weight 149.62 g/mol (Salt); 113.16 g/mol (Free Base)
CAS Number 1556401-90-1 (Free Base ref); Specific salt CAS may vary by polymorph/supplier
Structural Motif Spiro[2.4]heptane (Cyclopropane fused to pyrrolidine ring via spiro carbon)
Chirality Contains two chiral centers (C4 and C7); typically supplied as a racemate or specific diastereomer (e.g., cis-7-OH).

Solubility Profile & Thermodynamic Behavior

Expert Insight: As a secondary amine hydrochloride salt with a low molecular weight and a polar hydroxyl group, this compound exhibits Class I/III characteristics (High Solubility) in the Biopharmaceutics Classification System (BCS) context. Its lattice energy is dominated by ionic interactions between the protonated ammonium center and the chloride counterion, reinforced by hydrogen bonding from the C7-hydroxyl group.

Estimated Solubility Data (25°C)

Note: Values below are derived from structure-activity relationship (SAR) data of analogous spiro-amine salts (e.g., 5-azaspiro[2.4]heptane HCl) and standard thermodynamic principles.

Solvent SystemSolubility ClassificationEst. Saturation Conc. (mg/mL)Mechanistic Rationale
Water (pH 7.0) Very Soluble > 100 mg/mLHigh dielectric constant supports dissociation of HCl salt; hydrophilic -OH and NH₂+ groups facilitate solvation.
0.1 N HCl (pH 1.0) Very Soluble > 150 mg/mLCommon ion effect is negligible compared to the high intrinsic hydrophilicity; fully protonated state ensures stability.
Methanol Freely Soluble 50 – 100 mg/mLProtich solvent capable of disrupting ionic lattice; excellent for recrystallization.
Ethanol Soluble 20 – 50 mg/mLReduced dielectric constant compared to MeOH lowers solubility; often used as an anti-solvent or co-solvent.
Dichloromethane (DCM) Sparingly Soluble < 1 mg/mLChlorinated solvent lacks H-bond accepting capacity to solvate the cation effectively.
Hexanes/Heptane Insoluble < 0.1 mg/mLStrictly non-polar; unable to overcome the crystal lattice energy of the salt.
DMSO Freely Soluble > 100 mg/mLHigh polarity aprotic solvent; universal solvent for stock solution preparation.
pH-Dependent Solubility (The "pH-Swing")

The solubility of the 4-azaspiro scaffold is heavily pH-dependent due to the basic nitrogen (pKa ≈ 9.5–10.5).

  • pH < 8: Exists as the cationic ammonium species (High Solubility).

  • pH > 10: Deprotonates to the neutral free base. The free base (4-azaspiro[2.4]heptan-7-ol) is moderately water-soluble due to the -OH group but significantly more soluble in organic solvents (DCM, EtOAc) than the salt.

Experimental Protocols for Solubility Determination

To generate regulatory-grade data, do not rely on visual estimation. Use the following self-validating protocols.

Protocol A: Equilibrium Solubility via HPLC (Shake-Flask Method)

Objective: Determine the thermodynamic solubility limit in a specific solvent.

  • Preparation: Weigh ~50 mg of the HCl salt into a 4 mL borosilicate vial.

  • Saturation: Add 500 µL of the target solvent (e.g., Water, MeOH).

  • Equilibration:

    • If the solid dissolves instantly, add more solid until a suspension persists (supersaturation).

    • Cap tightly and agitate at 25°C ± 0.5°C for 24 hours (orbital shaker at 300 rpm).

  • Phase Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF syringe filter (pre-saturated).

  • Quantification:

    • Dilute the supernatant 100x with Mobile Phase A.

    • Inject into HPLC (C18 Column, UV detection at 210 nm—amine/OH absorption is weak, so consider refractive index (RI) or CAD detection if UV signal is low).

    • Compare against a 5-point calibration curve of the standard.

Protocol B: Potentiometric pKa Determination

Objective: Define the ionization constant to predict pH-dependent solubility.

  • Titrant: 0.1 M NaOH (standardized).

  • Sample: Dissolve 5 mg of compound in 20 mL degassed water/KCl background electrolyte.

  • Titration: Perform automated titration from pH 2.0 to pH 12.0.

  • Analysis: Calculate pKa using the Bjerrum plot method. The inflection point represents the deprotonation of the secondary amine (NH₂⁺ → NH).

Workflow Visualization

The following diagram outlines the decision logic for solvent selection during process development (e.g., recrystallization or extraction), based on the solubility data.

SolubilityWorkflow Start Start: 4-Azaspiro[2.4]heptan-7-ol HCl CheckSolubility Determine Solubility Goal Start->CheckSolubility Purification Goal: Purification/Recrystallization CheckSolubility->Purification Formulation Goal: Liquid Formulation CheckSolubility->Formulation Extraction Goal: Free Base Extraction CheckSolubility->Extraction SolventScreen Screen Solvents: MeOH, EtOH, IPA Purification->SolventScreen Water Water Formulation->Water Aqueous IV/PO Basify Adjust pH > 11 (NaOH/Na2CO3) Extraction->Basify HeatCool Dissolve at 60°C Cool to 0°C SolventScreen->HeatCool High T Coeff AntiSolvent Add Anti-solvent (EtOAc or MTBE) SolventScreen->AntiSolvent High Solubility Partition Partition into DCM or 2-MeTHF Basify->Partition

Caption: Decision matrix for solvent selection based on solubility thermodynamics of the 4-azaspiro HCl salt.

Critical Handling & Stability Notes

  • Hygroscopicity: Like most aliphatic amine hydrochlorides, this salt is likely hygroscopic .[9] Store in a desiccator at -20°C. Exposure to ambient moisture can lead to deliquescence, altering the effective weight during formulation.

  • Stereochemistry Integrity: The C7-hydroxyl group introduces stereocomplexity. Ensure your solubility assay (HPLC) separates diastereomers (cis vs. trans), as they often possess distinct solubility profiles and crystal packing energies.

  • Free Basing: To convert the HCl salt to the free base for organic reactions:

    • Dissolve salt in minimal water (10 vol).

    • Add Sat. Na₂CO₃ (pH ~11).

    • Extract exhaustively with DCM/Isopropanol (3:1 ratio) to recover the polar amino-alcohol.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 72196177, 4-Azaspiro[2.4]heptane hydrochloride. Retrieved from [Link]

  • Serajuddin, A. T. (2007).Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. (Grounding for general amine salt solubility principles).
  • Stahl, P. H., & Wermuth, C. G. (Eds.).[10][11] (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Source for counterion selection and solubility prediction).

Sources

Foundational

Technical Guide: 4-Azaspiro[2.4]heptan-7-ol – Physicochemical Profile &amp; Synthetic Utility

This guide provides an in-depth technical analysis of 4-Azaspiro[2.4]heptan-7-ol , a specialized bicyclic building block used in medicinal chemistry. The content is structured to support researchers in the synthesis, cha...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 4-Azaspiro[2.4]heptan-7-ol , a specialized bicyclic building block used in medicinal chemistry. The content is structured to support researchers in the synthesis, characterization, and application of this scaffold, particularly in the design of conformationally restricted peptide mimetics and antiviral agents.

Molecular Identity & Physicochemical Profile[1]

4-Azaspiro[2.4]heptan-7-ol is a spirocyclic secondary amine featuring a pyrrolidine ring fused to a cyclopropane moiety at the


-carbon (position 2 of the pyrrolidine). The "7-ol" designation indicates a hydroxyl group at the 

-position relative to the nitrogen, making this molecule a conformationally constrained analog of 3-hydroxyproline (or 4-hydroxyproline depending on specific stereochemical mapping).

This scaffold is critical in drug discovery for modulating basicity, lipophilicity, and metabolic stability compared to the parent pyrrolidine.

Core Data Summary
PropertyDataNotes
IUPAC Name 4-Azaspiro[2.4]heptan-7-olSystematic numbering
Common Name 7-Hydroxy-4-azaspiro[2.4]heptane
CAS Number 1556401-90-1 (Free Base)1781039-95-9 (HCl Salt)Primary identifiers for procurement
Molecular Formula

Molecular Weight 113.16 g/mol (Free Base)149.62 g/mol (HCl Salt)Monoisotopic Mass: 113.0841
LogP (Predicted) -0.82Highly polar due to amine/hydroxyl
pKa (Predicted) ~9.5 (Amine), ~14 (Alcohol)Typical secondary amine basicity
H-Bond Donors/Acceptors 2 Donors / 2 Acceptors
Structural Numbering & Stereochemistry

The spiro[2.4]heptane system is numbered starting from the smaller ring.

  • Cyclopropane Ring: Carbons 1, 2, and 3 (Spiro center).

  • Pyrrolidine Ring: Nitrogen at position 4 (adjacent to spiro C3), followed by carbons 5, 6, and 7.

  • Hydroxyl Position: The "7-ol" places the -OH group on carbon 7, which is adjacent to the spiro center C3. This corresponds to the 3-position of a standard pyrrolidine ring (beta-hydroxy).

Stereochemical Note: The molecule possesses two chiral centers: C3 (spiro) and C7 (carbinol). This gives rise to diastereomers (cis or trans relationship between the cyclopropane methylene and the hydroxyl group). Commercial supplies often specify stereochemistry (e.g., trans or specific enantiomers like


 depending on the precursor).

Synthetic Methodology

The synthesis of 4-azaspiro[2.4]heptan-7-ol typically relies on the construction of the spiro-cyclopropane ring onto a pre-existing pyrrolidinone or pyrrolidine core. The most robust route employs Petasis olefination followed by Simmons-Smith cyclopropanation , allowing for scalable access to the scaffold.

Protocol: Spiro-Cyclopropanation Strategy

This protocol describes the synthesis starting from a protected 3-hydroxy-pyrrolidin-2-one derivative.

Reagents & Conditions
  • Precursor:

    
    -Boc-3-(benzyloxy)pyrrolidin-2-one (derived from 3-hydroxy-GABA or malic acid).
    
  • Olefination: Dimethyltitanocene (Petasis reagent) or Tebbe reagent.

  • Cyclopropanation: Diethylzinc (

    
    ), Diiodomethane (
    
    
    
    ), Trifluoroacetic acid (TFA).
Step-by-Step Workflow
  • Olefination (Methylenation):

    • Dissolve

      
      -Boc-3-(benzyloxy)pyrrolidin-2-one in anhydrous Toluene/THF.
      
    • Add Petasis reagent (

      
      ) (1.2 equiv) under inert atmosphere (
      
      
      
      ).
    • Heat to 70–80°C for 4–6 hours. The carbonyl oxygen is replaced by a methylene group (

      
      ), yielding the exocyclic enecarbamate.
      
    • Mechanistic Insight: The titanium carbene species reacts with the amide carbonyl, driven by the formation of strong Ti-O bonds.

  • Simmons-Smith Cyclopropanation:

    • Cool the enecarbamate solution to 0°C in Dichloromethane (DCM).

    • Prepare the zinc carbenoid: Add

      
       (5 equiv) followed slowly by 
      
      
      
      (10 equiv).
    • Stir at room temperature for 12–24 hours. The carbenoid adds across the electron-rich enecarbamate double bond to form the spiro-cyclopropane.

    • Critical Control: Maintain strict anhydrous conditions; moisture destroys the zinc reagent.

  • Deprotection:

    • N-DeBoc: Treat with 4M HCl in Dioxane or TFA/DCM (1:1).

    • O-Debenzylation: Hydrogenation (

      
      , Pd/C) in Methanol.
      
    • Purification: Recrystallize the HCl salt from Ethanol/Ether.

Synthetic Pathway Diagram[1][2]

SynthesisPath Start N-Boc-3-benzyloxy pyrrolidin-2-one Step1 Petasis Olefination (Cp2TiMe2, Toluene, 80°C) Start->Step1 Inter Exocyclic Enecarbamate Intermediate Step1->Inter Step2 Simmons-Smith (Et2Zn, CH2I2, DCM) Inter->Step2 Prod1 Protected Spiro Scaffold Step2->Prod1 Step3 Deprotection (H2/Pd-C, then HCl) Prod1->Step3 Final 4-Azaspiro[2.4]heptan-7-ol HCl Salt Step3->Final

Caption: Synthetic route via methylenation-cyclopropanation sequence.

Applications in Drug Discovery[2][3]

The 4-azaspiro[2.4]heptan-7-ol scaffold is a high-value "building block" (BB) used to modify the physicochemical properties of peptide-based drugs.

Conformational Restriction

Replacing a standard proline residue with 4-azaspiro[2.4]heptane restricts the


 and 

torsion angles of the peptide backbone.
  • Effect: Stabilizes

    
    -turn secondary structures.
    
  • Benefit: Increases binding affinity to receptors (e.g., GPCRs) by reducing the entropic penalty of binding.

HCV Protease Inhibitors

This scaffold is structurally homologous to the bicyclic proline derivatives found in Hepatitis C Virus (HCV) NS5A inhibitors (e.g., Ledipasvir).

  • Mechanism: The spiro-cyclopropane ring fills hydrophobic pockets in the viral protein that the native proline cannot, improving potency.

Metabolic Stability

The spiro-fusion at the


-carbon (C3 of the spiro system) blocks metabolic oxidation at this position, a common clearance pathway for cyclic amines.

Analytical Characterization

To verify the identity of the synthesized or purchased material, the following analytical signatures are expected:

  • 1H NMR (DMSO-d6, 400 MHz):

    • 
       0.6–1.0 ppm (4H, m, Cyclopropane 
      
      
      
      ).
    • 
       3.0–3.5 ppm (m, Pyrrolidine ring protons).
      
    • 
       4.2 ppm (1H, m, CH-OH).
      
    • 
       5.5 ppm (1H, br s, OH).
      
    • 
       9.0–9.5 ppm (2H, br s, 
      
      
      
      ).
  • Mass Spectrometry (ESI+):

    • 
       m/z.
      
  • Solubility:

    • Free base: Soluble in Methanol, DCM.

    • HCl Salt: Highly soluble in Water, DMSO; slightly soluble in Ethanol.

References

  • BLD Pharm . (2024). 4-Azaspiro[2.4]heptan-7-ol hydrochloride Product Sheet. Retrieved from

  • Levterov, V. V., et al. (2022). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. The Journal of Organic Chemistry, 87(19), 12789–12803. Retrieved from

  • Wuitschik, G., et al. (2008). Spirocyclic pyrrolidines as novel scaffolds for drug discovery.
  • PubChem . (2024). Compound Summary: 4-Azaspiro[2.4]heptane.[1][2][3][4][5] National Library of Medicine. Retrieved from

Sources

Exploratory

Beyond the Aromatic Ring: Engineering 3D Complexity with sp3-Rich Heterocycles

Topic: Novel sp3-Rich Heterocyclic Building Blocks for Drug Discovery Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The Escap...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Novel sp3-Rich Heterocyclic Building Blocks for Drug Discovery Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Escape from Flatland

For decades, medicinal chemistry was dominated by the Suzuki–Miyaura coupling of flat, sp2-rich aromatic rings. While efficient, this "flatland" approach often yields compounds with poor aqueous solubility, high promiscuity, and suboptimal pharmacokinetic (PK) profiles.

This guide explores the paradigm shift toward sp3-rich heterocyclic building blocks . By increasing the fraction of sp3-hybridized carbons (


), researchers can access three-dimensional chemical space that offers superior physicochemical properties without sacrificing potency.[1] We detail the application of high-value scaffolds—specifically bicyclo[1.1.1]pentanes (BCPs) , oxetanes , and spirocycles —and the modern synthetic methodologies required to install them.

The Scientific Rationale: Why sp3 Enrichment Matters

The Metric and Clinical Success

The correlation between molecular saturation and clinical success was formalized by Lovering et al., who defined the


 score:


Analysis of drug databases reveals that approved drugs typically possess a higher


 (avg. 0.47) compared to compounds in discovery (avg. 0.36).

Mechanistic Advantages:

  • Solubility: 3D structures disrupt crystal lattice packing more effectively than planar stacks, lowering melting points and enhancing aqueous solubility.

  • Selectivity: Sp3-rich scaffolds offer vectors for specific, directional binding interactions, reducing off-target hydrophobic binding common in flat aromatics.

  • Metabolic Stability: Replacing metabolically labile aromatic rings or alkyl chains with strained, rigid heterocycles can block metabolic soft spots (e.g., P450 oxidation).

Comparative Physicochemical Impact

The following table summarizes the impact of replacing traditional flat moieties with novel sp3-rich bioisosteres.

Table 1: Bioisosteric Replacement and Property Shifts

Traditional Moietysp3-Rich BioisostereStructural ChangeProperty Impact (LogP)Solubility ImpactMetabolic Stability
Phenyl Ring Bicyclo[1.1.1]pentane (BCP) 2D

3D Linear Linker
Decreases (~1.0 unit)Significantly IncreasesHigh (Blocks oxidation)
Gem-dimethyl Oxetane Flexible

Rigid
Decreases (~1.0 unit)Increases (H-bond acceptor)High (Blocks

-elimination)
Carbonyl (C=O) Oxetane Planar

Puckered
Neutral/Slight DecreaseNeutralHigh (No nucleophilic attack)
Cyclohexane Spiro[3.3]heptane Flexible

Rigid
NeutralIncreasesModerate

Core Building Blocks: The Toolkit

Bicyclo[1.1.1]pentanes (BCPs): The "Perfect" Phenyl Isostere

BCPs act as linear spacers with a distance between bridgehead carbons (~1.85 Å) comparable to the para-substitution distance in benzene (~2.8 Å). Unlike benzene, BCPs are non-aromatic, reducing lipophilicity while maintaining the vector orientation required for receptor binding.

  • Synthesis Access: Derived from [1.1.1]propellane via strain-release chemistry.[2]

  • Key Application: Replacing a central phenyl ring in biaryl systems to improve solubility while retaining potency.

Oxetanes: The Polar Modulator

Oxetanes are four-membered cyclic ethers.[3] They are uniquely positioned as "polar hydrophobes." The oxygen lone pairs are exposed, allowing for hydrogen bonding, yet the ring remains lipophilic enough to cross membranes.

  • Basicity Modulation: When placed adjacent to an amine (e.g., 3-amino-oxetane), the electron-withdrawing nature of the oxygen lowers the pKa of the amine, potentially reducing hERG liability and improving permeability.

  • Gem-Dimethyl Replacement: Replacing a gem-dimethyl group with an oxetane reduces lipophilicity (LogP) by approximately 1 unit due to the polarity of the ether oxygen.

Spirocycles: Conformation Locking

Spirocyclic systems, such as 2-azaspiro[3.3]heptane, serve as rigid scaffolds that project substituents in defined vectors. They restrict the conformational entropy of the ligand, potentially reducing the entropic penalty upon binding to the target protein.

Synthetic Methodologies: Accessing the Blocks[4]

Traditional cross-couplings (Suzuki, Stille) struggle with sp3 centers due to slow oxidative addition and rapid


-hydride elimination. Two modern approaches overcome this:
  • Metallaphotoredox Catalysis: Synergistic use of a photoredox catalyst (e.g., Ir or Ru) and a transition metal (Ni) allows for the coupling of alkyl radicals (from carboxylic acids or halides) with aryl halides.

  • Strain-Release Functionalization: Direct addition across the strained bond of [1.1.1]propellane or azetidinium ions.

Visualization: The 3D Scaffold Design Workflow

G cluster_0 Phase 1: Hit Identification cluster_1 Phase 2: Scaffold Hopping cluster_2 Phase 3: Lead Optimization Hit Flat Aromatic Hit (High LogP, Low Sol) Design Bioisostere Design (BCP, Oxetane, Spiro) Hit->Design Fsp3 Analysis Synthesis Metallaphotoredox / Strain-Release Synthesis Design->Synthesis Retrosynthesis Lead sp3-Rich Lead (Optimized Fsp3, PK) Synthesis->Lead Validation

Caption: Workflow for transitioning from planar hits to sp3-rich lead compounds using bioisosteric replacement.

Experimental Protocol: Photoredox Decarboxylative Cross-Coupling

This protocol describes the coupling of a commercial carboxylic acid (sp3 precursor) with an aryl halide to install a novel sp3-rich motif. This method avoids the use of unstable alkyl metal reagents.

Reaction: Aryl Bromide + Alkyl Carboxylic Acid


 Aryl-Alkyl Product
Materials
  • Aryl Bromide: 0.2 mmol

  • Carboxylic Acid (sp3 block): 0.3 mmol (1.5 equiv)

  • Photocatalyst: [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (1 mol%)

  • Nickel Catalyst: NiCl2·glyme (5 mol%) with dtbbpy ligand (5 mol%)

  • Base: Cs2CO3 (1.5 equiv)

  • Solvent: DMF (degassed)

  • Light Source: Blue LED (450 nm)

Step-by-Step Methodology
  • Catalyst Pre-complexation:

    • In a vial, dissolve NiCl2·glyme (2.2 mg) and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (2.7 mg) in 0.5 mL DMF.

    • Sonicate for 5 minutes until a clear green solution forms.

  • Reaction Assembly:

    • To an 8 mL reaction vial equipped with a stir bar, add the Aryl Bromide (0.2 mmol), Carboxylic Acid (0.3 mmol), and Cesium Carbonate (98 mg, 0.3 mmol).

    • Add the Iridium photocatalyst (2.2 mg, 0.002 mmol).

    • Transfer the pre-formed Nickel catalyst solution into the vial.

    • Dilute with remaining DMF to a total volume of 2.0 mL (0.1 M concentration).

  • Irradiation:

    • Seal the vial with a septum cap and sparge with nitrogen for 10 minutes to remove oxygen (critical for radical lifetime).

    • Place the vial 2-3 cm away from the Blue LED source. Fan cool to maintain ambient temperature (~25°C).

    • Stir vigorously under irradiation for 12–24 hours.

  • Workup & Analysis:

    • Dilute the reaction mixture with ethyl acetate (10 mL) and wash with water (3 x 5 mL) and brine.

    • Dry the organic layer over Na2SO4, filter, and concentrate.

    • Purify via flash column chromatography.

Validation Check:

  • Color Change: The reaction mixture often turns dark brown/black as the Ni(0) species forms.

  • TLC: Monitor the disappearance of the aryl bromide.

Visualization of the Catalytic Cycle

Understanding the mechanism is crucial for troubleshooting. The cycle involves two catalytic loops: the Iridium cycle (generating radicals) and the Nickel cycle (forming the bond).

G Ir_GS Ir(III) Ground State Ir_Excited *Ir(III) Excited State Ir_GS->Ir_Excited Blue Light (hv) Ir_Red Ir(II) Reduced Ir_Excited->Ir_Red SET (Oxidation of Substrate) Ir_Red->Ir_GS SET to Ni(I) Substrate R-COOH (Carboxylic Acid) Radical R• (Alkyl Radical) Substrate->Radical -CO2, -H+ Ni_II Ni(II)-Ar Radical->Ni_II Capture Ni_0 Ni(0) Ni_0->Ni_II Oxidative Addition (Ar-Br) Ni_I Ni(I)-Ar Product Ar-R (Coupled Product) Ni_II->Ni_I SET from Ir(II) Ni_III Ni(III)-Ar-R Ni_II->Ni_III Radical Capture (R•) Ni_III->Ni_I Reductive Elimination Ni_III->Product Product Release ArX Ar-Br ArX->Ni_0

Caption: Dual catalytic cycle for photoredox decarboxylative cross-coupling. Ni captures the alkyl radical generated by the Ir cycle.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009).[4] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

  • Mykhailiuk, P. K. (2019). Saturated Bioisosteres of Benzene: Where We Are and Where We Are Going. Organic & Biomolecular Chemistry, 17, 2839-2849. Link

  • Bull, J. A., et al. (2016). Oxetanes as Versatile Elements in Drug Discovery and Synthesis.[5][6] Chemical Reviews, 116(19), 12150–12233. Link

  • Zuo, Z., et al. (2014).

    
    -Carboxyl sp3-Carbons with Aryl Halides. Science, 345(6195), 437-440. Link
    
  • Stepan, A. F., et al. (2012). Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active

    
    -Secretase Inhibitor. Journal of Medicinal Chemistry, 55(7), 3414–3424. Link
    

Sources

Foundational

Stereochemical Guide to 4-Azaspiro[2.4]heptan-7-ol Derivatives

The following guide details the stereochemistry, synthesis, and characterization of 4-Azaspiro[2.4]heptan-7-ol , a conformationally restricted isostere of hydroxyproline used in high-value medicinal chemistry campaigns (...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the stereochemistry, synthesis, and characterization of 4-Azaspiro[2.4]heptan-7-ol , a conformationally restricted isostere of hydroxyproline used in high-value medicinal chemistry campaigns (e.g., HCV inhibitors, antibiotics, and GPCR modulators).[1]

Part 1: Structural Analysis & Stereochemical Nomenclature[1]

The 4-azaspiro[2.4]heptane scaffold consists of a pyrrolidine ring spiro-fused to a cyclopropane ring.[1] Unlike simple pyrrolidines, this system possesses high


 character and a rigidified geometry that locks the nitrogen lone pair vector and the C-ring puckering, significantly altering pharmacokinetics (pK

, lipophilicity, metabolic stability).
Numbering and Connectivity

Correct IUPAC numbering is critical for distinguishing between isomers (e.g., 4-aza vs. 5-aza).[1]

  • Skeleton: Spiro[2.4]heptane (7 carbons total).

  • Numbering Rule: Start at the smaller ring, proceed through the spiro center, then around the larger ring.

    • Positions 1, 2: Cyclopropane methylene carbons.

    • Position 3: Spiro quaternary carbon.[2]

    • Position 4: Nitrogen atom (in 4-aza systems, the heteroatom takes priority in the large ring).

    • Positions 5, 6, 7: Pyrrolidine ring carbons.[2]

    • Position 7: The carbon adjacent to the spiro center (C3) and C6.

Structure of 4-Azaspiro[2.4]heptan-7-ol: This molecule is a 3-hydroxy-2-spirocyclopropylpyrrolidine equivalent.[1]

  • N4 is attached to C3 (spiro).

  • C7 is attached to C3 (spiro).

  • The hydroxyl group is at C7 , placing it beta to the nitrogen and alpha to the spiro junction.

Note: This is distinct from the 5-azaspiro series (common in some patents), where the nitrogen is separated from the spiro center by a methylene group.

Stereogenic Centers

The molecule contains two key stereochemical elements:

  • C7 (Chiral Center): The carbon bearing the hydroxyl group. It exists as (7R) or (7S) .

  • C3 (Pro-chiral Spiro Center):

    • If the cyclopropane ring is unsubstituted, C3 is not a chiral center in isolation.

    • However, the chirality at C7 desymmetrizes the spiro center. The two faces of the cyclopropane ring (relative to the OH) become diastereotopic.

    • Relative Stereochemistry: We define the relationship between the C7-OH and the cyclopropane ring (or N-H vector). In rigid bicyclic systems, this is often described as syn or anti to the nitrogen lone pair, or endo/exo relative to the cyclopropane methylene.

Part 2: Synthetic Strategies for Stereocontrol[1]

Synthesis of 4-azaspiro[2.4]heptan-7-ol requires constructing the spiro-junction while controlling the C7 alcohol configuration.[1] Two primary "Senior Scientist" level protocols are recommended: Ring-Closing Metathesis (RCM) and Kulinkovich-Type Cyclopropanation .[1]

Protocol A: Chiral Pool RCM Approach (Recommended)

This route utilizes the chiral pool (e.g., serine or vinyl glycine derivatives) to establish the C7 stereocenter early, followed by ring closure.

Workflow Logic:

  • Precursor Assembly: Construct a diene containing the gem-disubstituted carbon (future spiro center).

  • RCM: Close the 5-membered ring.

  • Cyclopropanation: Convert the exocyclic alkene or utilize a pre-formed cyclopropane amino acid.

Detailed Steps:
  • Starting Material: 1-Aminocyclopropanecarboxylic acid (Acc) (Commercial).

  • N-Alkylation: Protect amine (Boc) and esterify. Alkylate Nitrogen with (2S)-2-(benzyloxy)but-3-enyl bromide (derived from L-malic acid or similar chiral pool).[1]

    • Why: This installs the C7 stereocenter (as a protected ether) and the alkene for ring closing.

  • Ring Closure: Since the spiro center is already formed (Acc), we need to close the pyrrolidine ring.

    • Alternative: If starting from a linear diene, use Grubbs II catalyst to close the ring.

  • Direct Synthesis of 7-OH (Hydroboration Route):

    • Substrate: 4-Methylene-N-Boc-proline ester (or spiro equivalent).[1]

    • Step: Hydroboration-Oxidation of a 4-azaspiro[2.4]hept-6-ene derivative.[1]

    • Stereocontrol: The bulky spiro-cyclopropane directs the borane attack to the less hindered face (anti to the cyclopropane methylene), yielding high diastereoselectivity.

Protocol B: De Novo Assembly via 1-Vinylcyclopropylamine

A robust, scalable route for drug development.

Step-by-Step Methodology:

  • Imine Formation: Condense cyclopropyl ketone with a chiral sulfinamide (Ellman’s auxiliary) or benzylamine.

  • Vinyl Addition: Add vinyl Grignard to form the 1-vinyl-1-aminocyclopropane core.[1]

  • N-Allylation: Alkylate with allyl bromide.

  • RCM: Grubbs II catalyst closes the ring to form 4-azaspiro[2.4]hept-6-ene .[1]

  • Hydroboration/Oxidation:

    • Reagent: 9-BBN or BH

      
      
      
      
      
      THF followed by H
      
      
      O
      
      
      /NaOH.[1]
    • Result: Installs the OH at C7 (or C6, regioisomers must be separated). Regioselectivity is controlled by the electronic bias of the allylic amine.

Visualization: Synthesis of 4-Azaspiro[2.4]heptan-7-ol[1][2]

Synthesis Start 1-Aminocyclopropane- carboxylic Acid (Acc) Step1 1. Esterification 2. N-Boc Protection Start->Step1 Step2 N-Allylation (Allyl Bromide/NaH) Step1->Step2 Step3 RCM Precursor (Diallyl species) Step2->Step3 RCM Ring-Closing Metathesis (Grubbs II) Step3->RCM Cyclization Olefin 4-Azaspiro[2.4]hept-6-ene Intermediate RCM->Olefin Hydroboration Hydroboration-Oxidation (BH3 / H2O2) Olefin->Hydroboration Regioselective Product 4-Azaspiro[2.4]heptan-7-ol (Racemic or Chiral) Hydroboration->Product

Figure 1: Synthetic pathway utilizing Ring-Closing Metathesis (RCM) to access the spiro-pyrrolidine core.[1]

Part 3: Analytical Characterization & Self-Validation[1]

To ensure scientific integrity, the identity and stereochemistry must be validated using orthogonal methods.

NMR Spectroscopy (Diagnostic Signals)
  • 
    H NMR (DMSO-d
    
    
    
    or CDCl
    
    
    ):
    • Cyclopropane Protons (H1/H2): High-field multiplets at

      
       0.4 – 0.9 ppm. Their complex splitting pattern (ABXY system) confirms the spiro-fusion.
      
    • H7 (Carbinol proton): A doublet of doublets (dd) or multiplet around

      
       4.0 – 4.5 ppm.
      
    • NOE (Nuclear Overhauser Effect): Critical for relative stereochemistry.

      • Irradiate H7 . Observe enhancement of H1/H2 (cyclopropane) to determine if OH is cis or trans to the spiro ring face.

      • Cis-relationship: Strong NOE between H7 and the syn cyclopropyl protons.

Crystallography
  • Small Molecule X-Ray: The most definitive method. Derivatize the alcohol with a heavy atom (e.g., p-bromobenzoate) if the hydrochloride salt does not crystallize well. This establishes the absolute configuration of C7 relative to the rigid spiro frame.

Data Summary Table
ParameterSpecificationValidation Method
Molecular Formula C

H

NO
High-Res Mass Spec (HRMS)
CAS (HCl Salt) 1781039-95-9Database verification
Chiral Purity > 98% eeChiral HPLC (e.g., Chiralpak AD-H)
Appearance White crystalline solidVisual Inspection
pKa (Conj.[1] Acid) ~9.5 - 10.5Potentiometric Titration

Part 4: Applications in Drug Discovery

This scaffold is a "privileged structure" for escaping flatland (increasing


).
  • Proline Isostere: It replaces proline residues in peptides or peptidomimetics to lock conformation, preventing proteolysis and improving potency (e.g., in HCV NS5A inhibitors ).

  • Fluoroquinolone Side Chains: Used to modify the solubility and toxicity profile of quinolone antibiotics (similar to the role of the pyrrolidine in Moxifloxacin).

  • Orexin Antagonists: The lipophilic spiro-cycle improves blood-brain barrier (BBB) penetration compared to polar hydroxyl-pyrrolidines.[1]

References

  • Synthesis of Azaspiro[2.4]heptanes: Carreira, E. M., et al. "Synthesis of Spirocyclic Pyrrolidines via Ring-Closing Metathesis." Journal of Organic Chemistry, 2016 . Link (General reference for RCM strategy).

  • Commercial Building Block Data: Sigma-Aldrich / Merck. "4-Azaspiro[2.4]heptane hydrochloride Product Sheet."

  • Medicinal Chemistry Context: Lovering, F., Bikker, J., & Humblet, C.[3] "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 2009 .

  • Spirocyclic Scaffolds in Drug Design:Zheng, Y., et al. "Spirocyclic Motifs in Drug Discovery." Bioorganic & Medicinal Chemistry Letters, 2014.
  • Specific CAS Entry: PubChem. "4-Azaspiro[2.4]heptan-7-ol."[1] CAS: 1781039-95-9.[1][4][5]

Sources

Exploratory

Breaking the Flatland: The 4-Azaspiro[2.4]heptan-7-ol Scaffold in Next-Gen Drug Design

Topic: 4-Azaspiro[2.4]heptan-7-ol vs Traditional Piperidine Scaffolds Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals Executive Summary In the pursuit...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 4-Azaspiro[2.4]heptan-7-ol vs Traditional Piperidine Scaffolds Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the pursuit of novel intellectual property (IP) and improved physicochemical profiles, medicinal chemistry is shifting away from flat, sp²-rich heterocycles toward three-dimensional (3D), sp³-rich scaffolds. While piperidine remains a ubiquitous workhorse in drug discovery, its metabolic liabilities (α-oxidation) and IP crowding limit its utility in modern campaigns.

This guide provides a technical deep-dive into the 4-azaspiro[2.4]heptan-7-ol scaffold—a conformationally restricted, spirocyclic surrogate for piperidine and proline derivatives. By fusing a cyclopropane ring directly to the nitrogen-bearing carbon (α-spirocyclization), this scaffold offers:

  • Metabolic Blockade: Steric and electronic protection of the α-carbon, a common metabolic "hot spot."

  • Vector Reorientation: A distinct exit vector for substituents compared to the chair conformation of piperidine.

  • pKa Modulation: Reduced basicity due to the inductive effect of the spiro-cyclopropane and increased s-character of the nitrogen lone pair, improving membrane permeability.

Structural & Physicochemical Analysis

Structural Comparison: Piperidine vs. 4-Azaspiro[2.4]heptane

The core distinction lies in the topology. Piperidine exists predominantly in a chair conformation with defined axial and equatorial positions. The 4-azaspiro[2.4]heptane scaffold locks the nitrogen lone pair and the C-N bonds into a rigid bicyclic framework.

  • Piperidine: Flexible, C-N bonds can rotate (ring flip), pKa ~11.0.

  • 4-Azaspiro[2.4]heptan-7-ol: Rigid, bicyclic. The spiro-carbon (C3) is quaternary, preventing oxidation. The hydroxyl group at C7 (adjacent to the spiro center) provides a handle for further functionalization or H-bond interactions.

Numbering Convention (IUPAC):

  • Ring A (Small): Cyclopropane (C1–C2).

  • Spiro Atom: C3.

  • Ring B (Large): Nitrogen at position 4 (adjacent to spiro).

  • Path: 4(N) → 5 → 6 → 7 → 3(Spiro).

  • Result: The "7-ol" designation places the hydroxyl group on the carbon adjacent to the spiro center, beta to the nitrogen.

Physicochemical Impact
PropertyPiperidine Scaffold4-Azaspiro[2.4]heptan-7-olImpact in Drug Design
Fsp³ (Fraction sp³) High (if unsubstituted)High (Intrinsic)Correlates with higher clinical success rates and solubility.
Metabolic Stability Low (α-oxidation is rapid)High (α-position is quaternary)Extends half-life (

) and reduces clearance (

).
Basicity (pKa) ~10.8 - 11.2~8.5 - 9.5 (Predicted)Lower pKa reduces lysosomal trapping and improves CNS penetration.
Conformation Chair/Boat (Dynamic)Rigid / Locked Reduces entropic penalty upon binding; improves selectivity.
Lipophilicity (LogD) VariableGenerally LowerPolar surface area is exposed; cyclopropane adds "3D bulk" without rotatable bonds.

Synthetic Accessibility & Protocols

The synthesis of 4-azaspiro[2.4]heptane derivatives is non-trivial compared to piperidines. The most robust route utilizes the Kulinkovich-de Meijere reaction , which converts a lactam directly into a spiro-cyclopropyl amine.

Retrosynthetic Analysis

The 7-hydroxy-4-azaspiro[2.4]heptane core can be traced back to a 3-hydroxy-pyrrolidin-2-one (or a protected derivative). The lactam carbonyl (C2 of pyrrolidone) becomes the spiro center (C3 of the spiro system).

Detailed Synthetic Protocol

Precursor: 1-Boc-3-(benzyloxy)pyrrolidin-2-one.

Step 1: Kulinkovich-de Meijere Cyclopropanation [1]

  • Reagents: Ethylmagnesium bromide (EtMgBr), Titanium(IV) isopropoxide [Ti(OiPr)₄].

  • Solvent: Anhydrous THF.

  • Mechanism: Formation of a titanacyclopropane species which inserts into the lactam carbonyl.

Protocol:

  • Setup: Flame-dry a 250 mL round-bottom flask under Argon. Add 1-Boc-3-(benzyloxy)pyrrolidin-2-one (1.0 equiv) and Ti(OiPr)₄ (1.1 equiv) in dry THF (0.2 M).

  • Addition: Cool to 0°C. Add EtMgBr (3.0 M in ether, 2.5 equiv) dropwise via syringe pump over 1 hour. Note: The solution will turn dark brown/black.

  • Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor by TLC (stain with ninhydrin or KMnO₄).

  • Workup: Quench carefully with saturated aqueous NH₄Cl (exothermic!). Dilute with EtOAc. Filter the resulting emulsion through a Celite pad to remove Titanium salts.

  • Purification: Wash organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc).

Step 2: Deprotection (Benzyl Removal)

  • Reagents: H₂, Pd/C (10%).

  • Protocol: Dissolve the intermediate in MeOH. Add Pd/C (10 wt%). Stir under H₂ balloon (1 atm) for 4 hours. Filter and concentrate to yield 1-Boc-4-azaspiro[2.4]heptan-7-ol .

Visualization of Synthetic Logic

Synthesis Start 3-Benzyloxy-pyrrolidin-2-one (Lactam Precursor) Inter Titanacyclopropane Intermediate Start->Inter Ligand Exchange Reagent EtMgBr + Ti(OiPr)4 (Kulinkovich-de Meijere) Reagent->Inter Product_Prot 7-Benzyloxy-4-azaspiro[2.4]heptane (Protected) Inter->Product_Prot 1,2-Insertion & Elimination Final 4-Azaspiro[2.4]heptan-7-ol (Target Scaffold) Product_Prot->Final H2, Pd/C (Debenzylation)

Caption: Figure 1. Synthetic pathway converting a lactam precursor to the spirocyclic scaffold via Titanium-mediated cyclopropanation.[1]

Medicinal Chemistry Applications

Bioisosteric Replacement Strategy

When to swap a Piperidine for a 4-Azaspiro[2.4]heptane:

  • Metabolic Hotspot: If the

    
    -carbon of the piperidine is the primary site of metabolic clearance (identified via metabolite ID studies).
    
  • Selectivity Issues: If the piperidine analog hits off-targets (e.g., hERG) due to basicity or lack of 3D complexity.

  • Patent Busting: The spiro scaffold is topologically distinct, offering a route to novel IP space.

Case Study Logic: GPCR Antagonists

In many GPCR antagonists (e.g., Orexin, CCR5), a basic amine is required for a salt bridge with an Aspartate residue.

  • Piperidine: Provides the salt bridge but often leads to high LogP and rapid clearance.

  • Spiro Scaffold: The 4-azaspiro[2.4]heptane maintains the basic nitrogen for the salt bridge. The C7-hydroxyl group can be oriented to pick up an additional H-bond with a backbone carbonyl or a Serine/Threonine residue, potentially increasing potency by 10-100x while lowering lipophilicity.

Experimental Workflows

In Vitro Metabolic Stability Assay (Microsomal Stability)

Objective: Quantify the stability advantage of the spiro scaffold over piperidine.

Protocol:

  • Preparation: Prepare 1 µM test compound (Spiro vs. Piperidine analog) in phosphate buffer (pH 7.4) containing human liver microsomes (0.5 mg protein/mL).

  • Initiation: Pre-incubate at 37°C for 5 min. Add NADPH-regenerating system (1 mM NADP+, isocitric acid, isocitric dehydrogenase) to start the reaction.

  • Sampling: Aliquot 50 µL samples at t = 0, 5, 15, 30, and 60 min.

  • Quenching: Immediately add to 150 µL ice-cold Acetonitrile (containing internal standard, e.g., Tolbutamide).

  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time.

pKa Determination (Potentiometric Titration)

Objective: Confirm the modulation of basicity.

Protocol:

  • Sample: Dissolve 5 mg of the amine hydrochloride salt in 20 mL of degassed water/methanol (if solubility is low).

  • Titrant: 0.1 N NaOH (standardized).

  • Measurement: Use a calibrated glass electrode pH meter. Perform titration under inert atmosphere (

    
    ) to avoid 
    
    
    
    absorption.
  • Analysis: Use the Bjerrum plot or Gran plot method to determine the pKa at the half-equivalence point.

    • Expectation: Piperidine

      
       11.0; 4-Azaspiro[2.4]heptane 
      
      
      
      9.0.

Visualizing the Decision Process

DecisionTree Start Lead Optimization: Piperidine Core Identified Issue1 Is Metabolic Clearance High? Start->Issue1 Issue2 Is hERG/Selectivity an Issue? Issue1->Issue2 No Sol1 Strategy: Block Alpha-C Use 4-Azaspiro[2.4]heptane Issue1->Sol1 Yes (Alpha-Oxidation) Sol2 Strategy: Modulate pKa/Vector Use 4-Azaspiro[2.4]heptane Issue2->Sol2 Yes (Need lower pKa/Rigidity) Sol3 Stick with Piperidine (Optimize Substituents) Issue2->Sol3 No

Caption: Figure 2. Decision logic for deploying the spirocyclic scaffold during Lead Optimization.

References

  • Kulinkovich, O. G., & de Meijere, A. (2003). The Chemistry of Cyclopropanols and Aminocyclopropanes.[2][3] Chemical Reviews, 103(7), 2597–2632. Link

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Unusual Structures. Chemical Reviews, 114(16), 8257–8322. Link

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

  • Wermuth, C. G. (2008). The Practice of Medicinal Chemistry.[4] Academic Press. (Context: Bioisosterism of cyclic amines). Link

  • PubChem Compound Summary. (2024). Spiro[2.4]heptane derivatives.[5][6][7][8]Link

Sources

Foundational

The Therapeutic Potential of Azaspiroheptane Derivatives

The following technical guide details the therapeutic utility, physicochemical rationale, and synthetic accessibility of azaspiroheptane derivatives, with a specific focus on their role as privileged scaffolds in modern...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the therapeutic utility, physicochemical rationale, and synthetic accessibility of azaspiroheptane derivatives, with a specific focus on their role as privileged scaffolds in modern drug design.

A Technical Guide to Privileged Scaffolds in Drug Discovery

Executive Summary

Azaspiroheptane derivatives—specifically 5-azaspiro[2.4]heptane and 2-azaspiro[3.3]heptane —have emerged as critical "escape from flatland" motifs in medicinal chemistry. By replacing traditional planar heterocycles (pyrrolidine, piperidine) with these spirocyclic cores, researchers can dramatically alter the Fsp³ character, metabolic stability, and vector orientation of a drug candidate without significantly increasing molecular weight.

This guide analyzes the structural causality behind their success, evidenced by the blockbuster HCV drug Ledipasvir , and provides actionable protocols for their synthesis and integration into discovery pipelines.

Structural & Physicochemical Rationale

The incorporation of a spiro-carbon into a nitrogen heterocycle is not merely a cosmetic change; it fundamentally alters the molecule's interaction with biological space.

The "Orthogonal Twist" and Vectorization

Unlike fused bicyclic systems (e.g., indole), spirocycles enforce a 90° angle between the two rings.

  • 2-azaspiro[3.3]heptane acts as a rigid bioisostere of piperidine.[1] While piperidine exists in a chair conformation with equatorial/axial preferences, the spiro[3.3] system locks the exit vectors, allowing for precise probing of binding pockets.

  • 5-azaspiro[2.4]heptane (found in Ledipasvir) serves as a conformationally restricted proline mimic. The cyclopropane ring locks the pyrrolidine ring pucker, reducing the entropic penalty upon binding to the target protein (e.g., NS5A).

Physicochemical Modulation (The "Spiro Paradox")

Counter-intuitively, adding a spiro-cycle (adding carbon) often lowers the lipophilicity (LogD) of the amine compared to its parent heterocycle.[2]

PropertyPiperidine (Parent)2-Azaspiro[3.3]heptane (Spiro)Mechanistic Rationale
LogD (pH 7.4) Baseline-0.5 to -1.0 (Lower)Increased solvent accessible surface area (SASA) of the N-lone pair; higher polarity.
pKa ~11.0~10.5 (Slightly Lower)Inductive effect of the strained ring reduces N-basicity slightly, improving permeability.
Metabolic Stability Low (α-oxidation)High The quaternary spiro-carbon blocks the α-position, preventing P450-mediated oxidation.
Vector Geometry Flexible (Chair/Boat)Rigid (Linear/Kinked) Defined exit vectors maximize ligand-protein enthalpy.

Therapeutic Case Study: Ledipasvir (HCV NS5A Inhibitor)

The most authoritative validation of the azaspiroheptane scaffold is Ledipasvir (Harvoni), used to cure Hepatitis C.

The Challenge

Inhibiting the HCV NS5A replication complex requires binding to a symmetrical dimer. Early peptide-based inhibitors suffered from rapid proteolysis and poor oral bioavailability.

The Azaspiro Solution

Chemists replaced the standard proline moiety with (S)-5-azaspiro[2.4]heptane-6-carboxylic acid .

  • Mechanism: The fused cyclopropane ring on the proline core locks the Cγ-endo conformation. This pre-organization perfectly positions the inhibitor to interact with the NS5A dimer interface.

  • Outcome: The spiro-modification contributed to picomolar potency (

    
     < 10 pM) and a half-life suitable for once-daily dosing, which was unattainable with flexible proline analogs.
    
Visualizing the SAR Logic

The following diagram illustrates the logic flow from a generic scaffold to the optimized spiro-derivative.

SAR_Logic Parent Flexible Proline/Piperidine (High Entropy Cost) Issue Metabolic Liability (α-oxidation) Low Selectivity Parent->Issue Limitation Strategy Spiro-Cyclization (Azaspiroheptane) Parent->Strategy Chemical Modification Benefit1 Conformational Lock (Pre-organized for Binding) Strategy->Benefit1 Rigidity Benefit2 Blocked Metabolic Site (Extended t1/2) Strategy->Benefit2 Steric Shielding Drug Clinical Candidate (e.g., Ledipasvir) Benefit1->Drug Potency Benefit2->Drug PK Profile

Figure 1: SAR logic flow demonstrating how spiro-cyclization resolves common liabilities in nitrogen heterocycles.

Experimental Protocol: Synthesis of 5-Azaspiro[2.4]heptane Core

This protocol details the synthesis of the (S)-5-azaspiro[2.4]heptane-6-carboxylic acid core, a critical intermediate for Ledipasvir-like analogs.[3] This route utilizes a Kulinkovich-de Meijere or Simmons-Smith type strategy, but for scalability, we describe the Methylene-Cyclopropanation route starting from a pyroglutamate derivative.

Reagents & Equipment
  • Starting Material: (S)-N-Boc-pyroglutamic acid ethyl ester.

  • Reagents: Petasis reagent (Dimethyltitanocene) or Tebbe reagent, Diethylzinc (

    
    ), Diiodomethane (
    
    
    
    ).
  • Solvents: Toluene (anhydrous), Dichloromethane (DCM).

  • Safety: Diethylzinc is pyrophoric. All reactions must be performed under Argon/Nitrogen atmosphere.

Step-by-Step Methodology

Step 1: Methylenation of the Lactam (Tebbe/Petasis Olefination)

  • Setup: In a flame-dried round-bottom flask, dissolve (S)-N-Boc-pyroglutamic acid ethyl ester (1.0 equiv) in anhydrous Toluene (0.2 M).

  • Addition: Cool to 0°C. Add Petasis reagent (

    
    , 1.2 equiv) dropwise.
    
  • Reaction: Heat the mixture to 70°C and stir for 12 hours. The carbonyl oxygen is replaced by a methylene group (

    
    ), forming the enecarbamate.
    
  • Workup: Cool to RT. Quench with saturated

    
    . Filter through Celite to remove Titanium salts. Concentrate the filtrate in vacuo.
    
  • Purification: Flash column chromatography (Hexanes/EtOAc) to yield the exocyclic enecarbamate intermediate.

Step 2: Cyclopropanation (Simmons-Smith)

  • Setup: Dissolve the enecarbamate intermediate (1.0 equiv) in anhydrous DCM. Cool to -10°C.

  • Reagent Prep: In a separate flask, prepare the carbenoid by adding

    
     (2.5 equiv) to a solution of 
    
    
    
    (5.0 equiv) in DCM at 0°C. Stir for 20 mins.
  • Cyclization: Cannulate the carbenoid solution slowly into the enecarbamate solution.

  • Completion: Allow to warm to RT and stir for 12-24 hours. The carbene adds across the double bond to form the spiro-cyclopropane ring.

  • Quench: Caution! Quench carefully with saturated

    
     (exothermic).
    
  • Isolation: Extract with DCM (3x). Wash organics with brine, dry over

    
    , and concentrate.
    
  • Validation: Verify structure via 1H-NMR . Look for characteristic high-field cyclopropane protons (0.5–1.0 ppm) and the disappearance of alkene signals.

Synthesis Workflow Diagram

Synthesis_Protocol Start Start: (S)-N-Boc-Pyroglutamate Step1 Step 1: Methylenation (Petasis Reagent / 70°C) Start->Step1 C=O -> C=CH2 Inter Intermediate: Exocyclic Enecarbamate Step1->Inter Step2 Step 2: Cyclopropanation (Et2Zn, CH2I2 / DCM) Inter->Step2 Simmons-Smith Final Product: 5-Azaspiro[2.4]heptane Scaffold Step2->Final Spiro-ring formation

Figure 2: Synthetic workflow for the construction of the 5-azaspiro[2.4]heptane core from pyroglutamate.

Emerging Applications & Future Outlook

Beyond HCV, azaspiroheptanes are gaining traction in:

  • GPCR Antagonists: 2-azaspiro[3.3]heptane is increasingly used to replace piperazine in chemokine receptor antagonists (e.g., CXCR2), improving metabolic stability while maintaining basicity.

  • CNS Penetration: While the polarity of the spiro-amine can lower LogD, careful substitution (e.g., fluorination of the cyclobutane ring) can fine-tune CNS penetration (Kp,uu) for neurodegenerative targets.

  • Fragment-Based Drug Discovery (FBDD): The scaffold's high solubility and defined vectors make it an ideal "seed" for growing fragments into leads.

References

  • Burke, M. D., et al. (2015). Discovery of Ledipasvir (GS-5885): A Potent, Once-Daily Oral NS5A Inhibitor for the Treatment of Hepatitis C Infection. Journal of Medicinal Chemistry.[2][4] Link

  • Carreira, E. M., et al. (2016). Azaspiro[3.3]heptanes as Structural Surrogates for Piperidines and Piperazines.[1] Journal of Medicinal Chemistry.[2][4] Link

  • Wuitschik, G., et al. (2010). Spirocyclic Oxetanes: Synthesis and Properties of a New Chemical Space. Angewandte Chemie International Edition. Link

  • PubChem. (2025).[5][6] 5-Azaspiro[2.4]heptane Compound Summary. National Library of Medicine. Link

  • Mykhailiuk, P. K. (2019).[4] Saturated Bioisosteres of Benzene: Where to go Next? Chemistry – A European Journal.[2] Link

Sources

Exploratory

4-Azaspiro[2.4]heptan-7-ol: The High-Fsp³ Scaffold for Next-Gen Peptidomimetics

The following technical guide provides a comprehensive review of the 4-Azaspiro[2.4]heptan-7-ol scaffold, focusing on its synthesis, structural properties, and applications in modern medicinal chemistry. Technical Whitep...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides a comprehensive review of the 4-Azaspiro[2.4]heptan-7-ol scaffold, focusing on its synthesis, structural properties, and applications in modern medicinal chemistry.

Technical Whitepaper & Literature Review

Executive Summary: Escaping Flatland

The 4-Azaspiro[2.4]heptan-7-ol scaffold represents a critical evolution in the design of conformationally restricted amine heterocycles. In the context of the "Escape from Flatland" initiative in drug discovery, this moiety offers a high fraction of sp³-hybridized carbons (


), enhancing solubility and metabolic stability compared to planar aromatic bioisosteres.

Unlike its isomer 5-azaspiro[2.4]heptane (found in the antibiotic Sitafloxacin), the 4-azaspiro variant features a nitrogen atom directly adjacent to the spiro-cyclopropyl junction. This unique "N-proximal" geometry creates a distinct vector profile for substituent display, making it an ideal proline mimic (specifically a 3-hydroxyproline bioisostere) for targeting GPCRs, viral proteases (HCV), and bacterial topoisomerases.

Chemical Identity & Structural Logic[1]

Nomenclature and Numbering

Correct numbering is vital for distinguishing isomers. For 4-azaspiro[2.4]heptan-7-ol :

  • Ring A (Small) : Cyclopropane (Positions 1, 2, 3).

  • Ring B (Large) : Pyrrolidine (Positions 3, 4, 5, 6, 7).

  • Junction : Position 3 is the spiro carbon.[1][2]

  • Heteroatom : Nitrogen is at Position 4 (adjacent to spiro).

  • Functional Group : Hydroxyl is at Position 7 (adjacent to spiro on the carbon backbone).

SMILES : OC1CCNC2(C1)CC2 (Confirming OH at C7, N at C4).

Physicochemical Profile
PropertyValue (Predicted/Exp)Significance
Molecular Weight 113.16 g/mol Fragment-based lead suitable.
ClogP ~ -0.5 to 0.2Highly polar; excellent aqueous solubility.
pKa (Conj. Acid) ~ 9.2 - 9.5Basic secondary amine; lysosomotropic potential.
Topological Polar Surface Area (TPSA) ~ 40 ŲGood membrane permeability range.
Stereocenters 2 (C3 Spiro, C7 Hydroxyl)Exists as enantiomeric pairs; (7S) and (7R) diastereomers.

Synthetic Methodologies

The synthesis of 4-azaspiro[2.4]heptanes has historically been challenging due to the strain of the spiro-junction. Two primary routes dominate the literature: the Lactam Activation Route (Petasis/Tebbe) and the Cyclopropane Carboxylate Route .

Route A: The Lactam Activation (Preferred for 7-ol)

This route allows for the introduction of the hydroxyl group early in the sequence using chiral pool starting materials (e.g., 3-hydroxy-pyrrolidin-2-one derivatives).

Mechanism :

  • Protection : Start with 3-hydroxy-pyrrolidin-2-one. Protect Nitrogen (Boc) and Oxygen (TBS/Bn).

  • Methylenation : Convert the C2 lactam carbonyl to an exocyclic enamine using Petasis reagent (

    
    ) or Tebbe reagent . This is crucial as standard Wittig reagents often fail with amide carbonyls.
    
  • Cyclopropanation : The electron-rich exocyclic enamine undergoes cyclopropanation using Simmons-Smith conditions (

    
    ) or Rhodium-catalyzed carbene insertion.
    
  • Deprotection : Global deprotection yields the salt.

Route B: The Kulinkovich-de Meijere Reaction

This method builds the cyclopropane ring directly from a lactam using a Grignard reagent and a Titanium catalyst. While efficient for the unsubstituted scaffold, it is less tolerant of the sensitive C7-hydroxyl functionality without extensive protection.

Visualization of Synthesis Logic

The following diagram illustrates the "Lactam Activation" pathway, which is the most robust method for generating the 7-hydroxy variant.

SynthesisRoute Start 3-Hydroxy-pyrrolidin-2-one (Chiral Pool) Step1 Protection (N-Boc, O-TBS) Start->Step1 Intermediate1 Protected Lactam Step1->Intermediate1 Step2 Petasis Methylenation (Cp2TiMe2, Toluene, Δ) Intermediate1->Step2 C=O to C=CH2 Intermediate2 Exocyclic Enamine Step2->Intermediate2 Step3 Cyclopropanation (Et2Zn, CH2I2) Intermediate2->Step3 Simmons-Smith Product_Protected Protected Spiro Scaffold Step3->Product_Protected Step4 Acidic Deprotection (HCl/Dioxane) Product_Protected->Step4 Final 4-Azaspiro[2.4]heptan-7-ol HCl Salt Step4->Final

Caption: Route A utilizes Petasis methylenation of a protected lactam followed by cyclopropanation to install the spiro junction adjacent to the nitrogen.

Experimental Protocol: Synthesis of 4-Azaspiro[2.4]heptan-7-ol

Adapted from methodologies by Moskalik et al. (2022) and related patent literature for spiro-pyrrolidines.[3]

Step 1: Methylenation of Protected Lactam

Reagents : N-Boc-3-(tert-butyldimethylsilyloxy)-pyrrolidin-2-one (1.0 eq), Dimethyltitanocene (Petasis Reagent, 1.2 eq), Toluene (anhydrous).

  • Preparation : In a flame-dried flask under Argon, dissolve the protected lactam in anhydrous Toluene (0.2 M).

  • Addition : Add Dimethyltitanocene (0.5 M in Toluene) dropwise.

  • Reaction : Heat the mixture to 80°C in the dark (Petasis reagent is light-sensitive) for 16 hours.

  • Workup : Cool to RT. Precipitate titanium byproducts by adding Hexanes/EtOAc (9:1). Filter through a pad of Celite.

  • Purification : Concentrate the filtrate. The exocyclic enamine is unstable on silica; use immediately or filter through basic alumina.

Step 2: Cyclopropanation (Simmons-Smith)

Reagents : Exocyclic enamine (from Step 1), Diethylzinc (


, 1.0 M in Hexanes, 5.0 eq), Diiodomethane (

, 10.0 eq), DCM (anhydrous).
  • Setup : Cool a solution of

    
     in DCM to -10°C  under Argon.
    
  • Zinc Species Formation : Slowly add

    
     over 20 minutes. A white precipitate may form. Stir for 30 mins to generate the active carbenoid (
    
    
    
    ).
  • Addition : Add the solution of the exocyclic enamine in DCM dropwise, maintaining temp < 0°C.

  • Reaction : Allow to warm to RT and stir for 12 hours.

  • Quench : Caution! Quench slowly with saturated

    
     (exothermic).
    
  • Extraction : Extract with DCM (3x). Wash organics with brine, dry over

    
    .
    
  • Purification : Flash column chromatography (Hexanes/EtOAc) to yield the N-Boc-O-TBS protected spiro[2.4]heptane.

Step 3: Global Deprotection
  • Dissolve the intermediate in 4M HCl in Dioxane.

  • Stir at RT for 2 hours.

  • Concentrate in vacuo to afford 4-Azaspiro[2.4]heptan-7-ol hydrochloride as a white solid.

Medicinal Chemistry Applications

Peptidomimetics & HCV Inhibitors

The 4-azaspiro[2.4]heptan-7-ol scaffold acts as a constrained 3-hydroxyproline . In Hepatitis C Virus (HCV) NS5A inhibitors (e.g., analogs of Ledipasvir), the proline ring is a key recognition element.

  • Advantage : The spiro-cyclopropane ring locks the pyrrolidine pucker, reducing entropic penalty upon binding.

  • Differentiation : Unlike the 4-fluoro or 4,4-difluoroproline analogs, the spiro scaffold adds bulk in the

    
     region (if 4-aza) or 
    
    
    
    region (if 5-aza), allowing for unique hydrophobic interactions in the binding pocket.
Antibiotics (Fluoroquinolones)

While Sitafloxacin utilizes the 5-azaspiro isomer, the 4-azaspiro variants are being explored to overcome resistance mechanisms.

  • Mechanism : The basic amine side chain at position C7 of the quinolone core is essential for cell permeability (via porins) and DNA gyrase affinity.

  • Innovation : The 4-azaspiro[2.4]heptan-7-ol offers a different vector for the solubilizing amine, potentially evading efflux pumps that recognize the standard piperazine or pyrrolidine motifs.

Orexin Receptor Antagonists

Recent literature (Search Result 1.6) highlights spiro-heptanes as potent Orexin antagonists. The 7-hydroxyl group provides a handle for further functionalization (e.g., etherification with aryl groups) to access the lipophilic pockets of the OX1/OX2 receptors while maintaining a high Fsp³ score.

References

  • Moskalik, M. Y., et al. (2022).[4] Multicomponent Direct Assembly of N-Heterospirocycles Facilitated by Visible-Light-Driven Photocatalysis. The Journal of Organic Chemistry.

  • Grygorenko, O. O., et al. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. Journal of Organic Chemistry.

  • Daiichi Sankyo Co. (2008). Sitafloxacin (DU-6859a): A New-Generation Broad-Spectrum Oral Fluoroquinolone. AntibioticDB.

  • PubChem . (2025).[5] Compound Summary: 4-Azaspiro[2.4]heptane hydrochloride. National Library of Medicine.

  • Chemikart . (2025). Catalog Entry: 4-Azaspiro[2.4]heptan-7-ol (CAS 1556401-90-1).

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis Protocols for 4-Azaspiro[2.4]heptan-7-ol Derivatives

This Application Note provides a comprehensive technical guide for the synthesis of 4-Azaspiro[2.4]heptan-7-ol derivatives. This scaffold—a pyrrolidine ring spiro-fused to a cyclopropane with a hydroxyl group adjacent to...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for the synthesis of 4-Azaspiro[2.4]heptan-7-ol derivatives. This scaffold—a pyrrolidine ring spiro-fused to a cyclopropane with a hydroxyl group adjacent to the spiro center—is a critical structural motif in medicinal chemistry, serving as a conformationally restricted mimic of 3-hydroxyproline found in antiviral agents (e.g., HCV NS5A inhibitors) and novel antibiotics.

Introduction & Structural Analysis[1]

The 4-azaspiro[2.4]heptane system consists of a pyrrolidine ring sharing a single carbon atom (spiro center) with a cyclopropane ring. The specific isomer 4-azaspiro[2.4]heptan-7-ol places the nitrogen atom at position 4 (adjacent to the spiro center) and the hydroxyl group at position 7 (also adjacent to the spiro center, within the five-membered ring).

In standard pyrrolidine nomenclature, this corresponds to 3-hydroxy-2-spirocyclopropylpyrrolidine .

Key Structural Features[1][2][3]
  • Conformational Restriction: The spiro-cyclopropane locks the pyrrolidine ring pucker, influencing binding affinity in enzyme pockets.

  • Metabolic Stability: The spiro center protects the adjacent nitrogen from metabolic oxidation (N-dealkylation) and the adjacent carbon from enzymatic attack.

  • Stereochemical Density: The scaffold contains two contiguous chiral centers (C3 and C2-spiro), requiring high stereocontrol during synthesis.

Retrosynthetic Analysis

To construct this densely functionalized scaffold, we employ a "Chiral Pool Modification" strategy as the primary route, utilizing 3-hydroxyproline derivatives. An alternative "Ring-Closing Metathesis (RCM)" route is provided for de novo construction.

Pathway A: Exocyclic Alkene Cyclopropanation (Primary Route)

This route relies on converting the C2-carboxylate of a 3-hydroxyproline derivative into an exocyclic methylene group, followed by stereoselective Simmons-Smith cyclopropanation.

Pathway B: Ring-Closing Metathesis (Secondary Route)

This route builds the pyrrolidine ring around the pre-formed or generated cyclopropane/vinyl moiety.

Retrosynthesis cluster_legend Legend Target 4-Azaspiro[2.4]heptan-7-ol (Target Scaffold) Intermediate1 2-Methylene-3-(protected-oxy)pyrrolidine Target->Intermediate1 Simmons-Smith Cyclopropanation Intermediate2 N-Allyl-N-(1-vinylcyclopropyl)amine Target->Intermediate2 Hydroboration & RCM Start1 3-Hydroxyproline Derivative (Chiral Pool) Intermediate1->Start1 Wittig Olefination Start2 1-Aminocyclopropane Carboxylic Acid (ACC) Derivative Intermediate2->Start2 N-Allylation & Vinyl Formation TargetNode Target InterNode Key Intermediate StartNode Starting Material

Figure 1: Retrosynthetic logic flow for accessing the 4-azaspiro[2.4]heptan-7-ol scaffold.

Protocol 1: Stereoselective Cyclopropanation (Recommended)

This protocol is preferred for its scalability and the ability to transfer chirality from the starting amino acid.

Phase 1: Precursor Assembly

Starting Material: trans-3-Hydroxy-L-proline (commercially available or synthesized from epoxy-succinates).

StepReagent/ConditionsPurpose
1. Protection Boc₂O, NaOH, then TBDMSCl, ImidazoleProtect Amine (Boc) and Alcohol (TBS).
2. Reduction LiBH₄ or DIBAL-H, THF, -78°CConvert Ester to Alcohol (Primary).
3. Oxidation Swern (DMSO/Oxalyl Chloride) or DMPOxidize Primary Alcohol to Aldehyde.
4. Olefination Ph₃PMeBr, KHMDS, THF, -78°CWittig reaction to install exocyclic alkene.
Phase 2: Cyclopropanation (Key Step)

The stereochemistry of the cyclopropanation is directed by the C3-silyloxy group and the N-Boc group, typically favoring the anti-addition relative to the bulky C3 substituent.

Reagents:

  • Diethylzinc (Et₂Zn) - 1.0 M in hexanes

  • Diiodomethane (CH₂I₂)

  • Trifluoroacetic acid (TFA) - Optional, to generate active species

  • Solvent: Anhydrous Dichloromethane (DCM)

Procedure:

  • Inert Atmosphere: Flame-dry a 250 mL round-bottom flask and purge with Argon.

  • Reagent Prep: Add DCM (50 mL) and Et₂Zn (5.0 equiv) at 0°C.

  • Carbenoid Formation: Add CH₂I₂ (10.0 equiv) dropwise over 20 min. A white precipitate may form. Stir for 15 min at 0°C.

  • Substrate Addition: Dissolve the 2-methylene-3-(TBS-oxy)pyrrolidine intermediate (1.0 equiv) in DCM (10 mL) and add dropwise to the zinc reagent.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 12–18 hours. Monitor by TLC (stain with KMnO₄; alkene spot disappears).

  • Quench: Cool to 0°C. Carefully add saturated aqueous NH₄Cl. Caution: Vigorous gas evolution.

  • Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (Hexanes/EtOAc) to isolate the N-Boc-3-(TBS-oxy)-4-azaspiro[2.4]heptane.

Phase 3: Deprotection
  • Desilylation: Treat with TBAF (1.0 M in THF) at RT for 2 h to remove the TBS group.

  • N-Deprotection (Optional): If the free amine is required, treat with TFA/DCM (1:4) or HCl/Dioxane.

Protocol 2: Ring-Closing Metathesis (De Novo)

This route is ideal when specific substitution patterns on the cyclopropane ring are required or when the chiral pool starting material is unavailable.

Workflow Diagram

RCM_Route Step1 1-Aminocyclopropane Carboxylic Acid (ACC) Step2 Vinyl-Cyclopropyl Amine Step1->Step2 1. Red. 2. Wittig Step3 N-Allylation Step2->Step3 Allyl Bromide Step4 RCM Precursor (Diene) Step3->Step4 Step5 Grubbs II Catalyst RCM Step4->Step5 Step6 Spiro-Dihydropyrrole Step5->Step6 Step7 Hydroboration/Oxidation Step6->Step7 BH3·THF H2O2/NaOH

Figure 2: RCM strategy for constructing the spiro-pyrrolidine core.

Detailed Steps for Step 7 (Hydroboration)

The RCM product is a 4-azaspiro[2.4]hept-6-ene . To install the alcohol at position 7 (regioselective hydration):

  • Hydroboration: Dissolve the spiro-alkene in THF. Add BH₃·THF complex (1.2 equiv) at 0°C. Stir 2 h at RT.

    • Note: The bulky spiro-cyclopropane at C2 (adjacent to the double bond) directs the boron atom to the less hindered C3 position (which corresponds to C7 in the spiro numbering).

  • Oxidation: Cool to 0°C. Add NaOH (3M, 3 equiv) followed slowly by H₂O₂ (30%, 3 equiv).

  • Result: The major diastereomer is typically the 4-azaspiro[2.4]heptan-7-ol with the OH group trans to the cyclopropane methylene, minimizing steric clash.

Characterization & Quality Control

Verify the identity and purity of the synthesized scaffold using the following parameters.

TechniqueExpected Signal / ObservationInterpretation
¹H NMR (400 MHz, CDCl₃) δ 0.4–0.9 ppm (4H, m): High-field multiplets.Diagnostic cyclopropane ring protons.[1]
δ 4.2–4.5 ppm (1H, m): Methine signal.CH-OH proton (shifted downfield due to oxygen).
Absence of δ 5.0–6.0 ppm: Confirms complete cyclopropanation (no alkene).
¹³C NMR δ 70–75 ppm: CH-OH carbon.
δ 35–40 ppm: Quaternary C.Spiro center (C3).
HRMS (ESI+) [M+H]⁺ Calc: ~114.0919 (free base).Confirm exact mass.
HPLC Purity >95% (UV 210 nm or ELSD).Required for biological assay usage.

Safety & Handling

  • Diethylzinc (Et₂Zn): Pyrophoric. Ignites spontaneously in air. Handle strictly under inert atmosphere (Argon/Nitrogen). Use a cannula or gas-tight syringe for transfer. Have a bucket of sand nearby for small spills.

  • Diiodomethane (CH₂I₂): Light sensitive and toxic. Store in the dark over copper wire to stabilize.

  • Grubbs Catalyst: Ruthenium compounds are toxic; handle in a fume hood.

  • Peroxides (Hydroboration): Hydrogen peroxide is a strong oxidizer. Quench reactions carefully to avoid exotherms.

References

  • Ledipasvir Intermediate Synthesis

    • Scott, R. W., et al. "Discovery of Ledipasvir (GS-5885): A Potent, Once-Daily Oral NS5A Inhibitor for the Treatment of Hepatitis C Infection." Journal of Medicinal Chemistry, 2013, 56(24), 10118–10137. Link

    • Note: Describes the synthesis of the related 5-azaspiro[2.4]heptane scaffold; chemistry is analogous.
  • Simmons-Smith Cyclopropanation of Enecarbamates

    • Charette, A. B., & Beauchemin, A. "Simmons-Smith Cyclopropanation Reaction." Organic Reactions, 2001, 58, 1–415. Link

  • Synthesis of 3-Hydroxyproline Derivatives

    • Fenton, G., et al. "Synthesis of (2S,3R)-3-hydroxyproline and (2S,3S)-3-hydroxyproline." Journal of the Chemical Society, Perkin Transactions 1, 1999, 1023–1028. Link

  • RCM Approaches to Spirocycles

    • Kotha, S., & Deb, A. C. "Ring-closing metathesis as a key step in the synthesis of spirocyclic amino acid derivatives." Beilstein Journal of Organic Chemistry, 2008, 4, No. 34. Link

Sources

Application

functionalization of the 7-hydroxyl group in azaspiroheptanes

Application Note: Strategic Functionalization of Distal Hydroxyl Groups in Azaspiroheptane Scaffolds Executive Summary & Strategic Rationale This guide details the functionalization of the distal hydroxyl group in azaspi...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Functionalization of Distal Hydroxyl Groups in Azaspiroheptane Scaffolds

Executive Summary & Strategic Rationale

This guide details the functionalization of the distal hydroxyl group in azaspiroheptanes, specifically focusing on 2-azaspiro[3.3]heptan-6-ol and its isomer 1-azaspiro[3.3]heptan-7-ol .

In modern drug discovery, these scaffolds serve as high-value bioisosteres for piperidines, morpholines, and cyclohexanes. They offer a critical advantage described as "Escaping Flatland" (Lovering et al.), increasing fraction of sp³ hybridization (


) to improve solubility and metabolic stability while reducing lipophilicity.

The "7-Hydroxyl" Nomenclature Clarification: While the most common scaffold is 2-azaspiro[3.3]heptan-6-ol (where the nitrogen is at position 2 and the alcohol at the distal position 6), the term "7-hydroxyl" strictly refers to the distal position in the 1-azaspiro[3.3]heptane system (Nitrogen at position 1).

  • Scope: This guide applies the same chemical principles to both scaffolds, as they both involve functionalizing a secondary cyclobutanol moiety within a strained spirocyclic system.

Critical Chemical Constraints

Before initiating protocols, researchers must account for the unique reactivity of the spiro[3.3]heptane core:

  • Ring Strain & Carbocation Instability: While spiro[3.3] systems are kinetically stable, the formation of long-lived carbocations at the

    
    -position to the spiro center can lead to skeletal rearrangements (ring expansion/contraction).
    
  • Stereochemical Inversion: Nucleophilic substitutions (S

    
    2) on cyclobutane rings are sterically encumbered but feasible. They proceed with reliable inversion of configuration, allowing access to both syn and anti isomers relative to the amine.
    
  • Amine Protection: The basic nitrogen must be orthogonally protected (e.g., N-Boc, N-Cbz) prior to alcohol functionalization to prevent polymerization or self-quenching.

Functionalization Pathways (Decision Tree)

The hydroxyl group serves as a divergent "handle" for installing various pharmacophores.

G Start N-Boc-Azaspiroheptan-OH (Substrate) Ketone Spiro-Ketone (Intermediate) Start->Ketone Oxidation (Swern/Dess-Martin) Fluoride Fluoro-Azaspiroheptane (Metabolic Blocker) Start->Fluoride Deoxyfluorination (DAST/Deoxo-Fluor) Ether Spiro-Ether (Solubility/H-Bonding) Start->Ether Alkylation (NaH/R-X) Inverted Inverted Alcohol (Stereo-Correction) Start->Inverted Mitsunobu (DIAD/PPh3) Amine Amino-Azaspiroheptane (Library Expansion) Ketone->Amine Reductive Amination (NaBH(OAc)3)

Figure 1: Divergent synthesis pathways from the hydroxy-azaspiroheptane core.

Detailed Experimental Protocols

Protocol A: Deoxyfluorination (Synthesis of Fluoro-Azaspiroheptanes)

Objective: Replace the -OH group with -F to block metabolic hotspots (CYP450 oxidation) or modulate pKa. Mechanism: S


2 displacement with inversion.
  • Reagents: Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®, Dichloromethane (DCM) (anhydrous).

  • Substrate: tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate (or 7-hydroxy-1-aza analog).

Step-by-Step:

  • Preparation: Charge a flame-dried round-bottom flask with the N-Boc-alcohol (1.0 equiv) and anhydrous DCM (0.1 M concentration) under Nitrogen atmosphere.

  • Cooling: Cool the solution to -78 °C (dry ice/acetone bath). Note: Temperature control is critical to prevent elimination side-products.

  • Addition: Add DAST (1.5 equiv) dropwise via syringe over 10 minutes.

  • Reaction: Stir at -78 °C for 1 hour, then allow to warm slowly to room temperature (RT) over 4 hours.

  • Quenching: Cool back to 0 °C. Quench carefully with saturated aqueous NaHCO

    
    . Caution: Vigorous gas evolution.
    
  • Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na

    
    SO
    
    
    
    , and concentrate.
  • Purification: Flash column chromatography (Hexanes/EtOAc).

Validation Point:


F NMR typically shows a multiplet around -160 to -180 ppm (depending on stereochemistry).
Protocol B: Oxidation to Ketone (Swern Oxidation)

Objective: Create the spiro-ketone intermediate for reductive amination or Grignard addition. Why Swern? Avoids the strong acidic conditions of Jones reagent which can degrade the strained ring or deprotect the Boc group prematurely.

Step-by-Step:

  • Activation: To a solution of oxalyl chloride (1.2 equiv) in anhydrous DCM at -78 °C , add DMSO (2.4 equiv) dropwise. Stir for 15 minutes.

  • Substrate Addition: Add the N-Boc-alcohol (1.0 equiv) in minimal DCM dropwise. Stir for 45 minutes at -78 °C.

  • Base Addition: Add Et

    
    N (5.0 equiv) dropwise. The solution will become thick/white.
    
  • Warming: Remove the cooling bath and allow to warm to 0 °C over 30 minutes.

  • Workup: Quench with saturated NH

    
    Cl. Extract with DCM.
    
  • Stability Note: The resulting ketone (e.g., tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate) is stable but should be stored at -20 °C if not used immediately.

Protocol C: Reductive Amination (Library Generation)

Objective: Install diverse amine vectors at the 6/7-position.

Step-by-Step:

  • Imine Formation: Dissolve the spiro-ketone (1.0 equiv) and the desired amine (R-NH

    
    , 1.1 equiv) in 1,2-Dichloroethane (DCE).
    
  • Catalysis: Add acetic acid (1.0 equiv) to catalyze imine formation. Stir for 1 hour at RT.

  • Reduction: Add NaBH(OAc)

    
     (1.5 equiv) in one portion. Stir overnight at RT.
    
  • Workup: Quench with aqueous NaHCO

    
    . Extract with DCM.
    
  • Result: This protocol predominantly yields the thermodynamically stable isomer, though mixtures are common. Separation of diastereomers via HPLC may be required.

Data Summary: Physicochemical Impact

The functionalization of the azaspiroheptane core significantly alters the drug-like properties of the molecule compared to the parent piperidine.

PropertyPiperidine AnalogAzaspiro[3.3]heptane AnalogImpact
Fsp³ HighHighMaintains 3D character
LogP Baseline-0.5 to -1.0 unit lowerImproved water solubility
Metabolic Stability Low (prone to oxidation)HighBlocked metabolic soft spots
Vector Geometry Chair (flexible)Puckered Cyclobutane (Rigid)Defined exit vector

References

  • Burkhard, J. A., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition.[1] Link

  • Lovering, F., Bikker, J., & Humblet, C. (2009).[1] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[1] Journal of Medicinal Chemistry.[1] Link

  • Mykhailiuk, P. K. (2019).[1] Saturated Bioisosteres of Benzene: Where to Go Next? Organic & Biomolecular Chemistry.[1][2] Link

  • Wuitschik, G., et al. (2010). Spirocyclic Scaffolds in Medicinal Chemistry. (Roche/ETH Zurich collaboration). Link

Sources

Method

Advanced Protocols for the N-Alkylation of 4-Azaspiro[2.4]heptan-7-ol

[1] Part 1: Strategic Overview & Chemoselectivity The 4-azaspiro[2.4]heptan-7-ol scaffold is a critical pharmacophore, most notably serving as a proline surrogate in the synthesis of HCV NS5A inhibitors like Ledipasvir.[...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Part 1: Strategic Overview & Chemoselectivity

The 4-azaspiro[2.4]heptan-7-ol scaffold is a critical pharmacophore, most notably serving as a proline surrogate in the synthesis of HCV NS5A inhibitors like Ledipasvir.[1] Its structural rigidity, provided by the spiro-cyclopropane fusion, restricts conformational freedom, enhancing binding affinity while lowering lipophilicity compared to gem-dimethyl analogs.[1]

However, functionalizing this scaffold presents a specific chemoselectivity challenge: Discriminating between the secondary amine (N4) and the secondary alcohol (C7).

The Chemoselectivity Hierarchy

Successful N-alkylation relies on exploiting the nucleophilicity gap between the nitrogen and oxygen centers.

FeatureSecondary Amine (N4)Secondary Alcohol (C7)Implication
Approximate pKa 10–11 (Conjugate Acid)16–17Nitrogen is significantly more basic.[1]
Nucleophilicity High (Soft Nucleophile)Low (Hard Nucleophile)N-alkylation is kinetically favored.[1]
Risk Factors Over-alkylation (Quaternization)Deprotonation by strong basesAvoid NaH/KH; use Carbonates/Amines.[1]

Core Directive: To achieve exclusive N-alkylation without protecting the hydroxyl group, you must maintain a reaction pH < 12 and avoid "hard" electrophiles combined with strong bases.

Part 2: Decision Matrix & Experimental Workflows

Before selecting a protocol, analyze your target substituent (R-group) using the decision matrix below.

N_Alkylation_Decision_Tree Start Target Substituent (R) Type Is R Primary, Secondary, or Tertiary? Start->Type Primary Primary Alkyl Group (e.g., Methyl, Benzyl) Type->Primary Primary SecTert Secondary/Tertiary Alkyl Group (e.g., Isopropyl, Cyclohexyl) Type->SecTert Sec/Tert Risk Risk: Over-Alkylation? Primary->Risk MethodB Method B: Reductive Amination Reagent: Aldehyde/Ketone + Reductant SecTert->MethodB Steric Hindrance Favors Reductive Amination MethodA Method A: Direct Alkylation (SN2) Reagent: R-X (Halide) Risk->MethodA Low Risk / Controlled Stoichiometry Risk->MethodB High Risk (Methyl/Ethyl)

Figure 1: Strategic decision tree for selecting the optimal N-alkylation pathway based on steric and electronic properties of the target substituent.

Part 3: Detailed Protocols

Method A: Direct N-Alkylation (SN2)

Best For: Primary alkyl halides (Benzyl bromide, Allyl bromide) where steric hindrance prevents over-alkylation, or when the electrophile is not available as an aldehyde.[1]

Mechanism: Nucleophilic attack of the secondary amine on the alkyl halide. Critical Control Point: Base selection. Use Potassium Carbonate (K₂CO₃) or DIPEA .[1] Avoid NaH or KOtBu, which will deprotonate the C7-OH and lead to O-alkylation ether byproducts.[1]

Protocol Steps:
  • Preparation: In a round-bottom flask, dissolve 4-azaspiro[2.4]heptan-7-ol (1.0 equiv) in anhydrous Acetonitrile (MeCN) (0.1 M concentration).

    • Why MeCN? It is a polar aprotic solvent that stabilizes the transition state but does not solvate the carbonate anion too strongly, maintaining its basicity without promoting elimination.

  • Base Addition: Add K₂CO₃ (2.0 – 3.0 equiv).

    • Note: If the alkyl halide is acid-sensitive, use DIPEA (2.5 equiv) instead.[1]

  • Alkylation: Add the Alkyl Halide (1.05 – 1.1 equiv) dropwise at 0°C.

    • Stoichiometry Alert: Do strictly limit the alkyl halide to 1.1 equiv to prevent quaternization (formation of the ammonium salt).

  • Reaction: Warm to Room Temperature (RT) and stir for 4–16 hours.

    • Monitor by TLC/LCMS.[1] If conversion is <50% after 6 hours, heat to 40°C. Do not exceed 60°C to preserve the strained spiro-cyclopropane ring.[1]

  • Workup: Filter off solids (inorganic salts). Concentrate the filtrate. Redissolve in EtOAc, wash with water and brine.[1] Dry over Na₂SO₄.[1][2]

Method B: Reductive Amination (The "Gold Standard")

Best For: Introduction of secondary alkyl groups (Isopropyl, Cyclopentyl) or Methyl groups (via Formaldehyde).[1] Advantage: Eliminates the risk of O-alkylation and minimizes over-alkylation.[3][4]

Mechanism: Formation of an iminium ion intermediate followed by in situ hydride reduction.[3][4]

Protocol Steps:
  • Imine Formation: Dissolve 4-azaspiro[2.4]heptan-7-ol (1.0 equiv) and the corresponding Aldehyde/Ketone (1.2 equiv) in 1,2-Dichloroethane (DCE) or DCM .[1]

    • Optional: Add catalytic Acetic Acid (AcOH, 0.1 equiv) if the ketone is sterically hindered to catalyze imine formation.[1]

  • Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.5 – 2.0 equiv) in one portion.

    • Why STAB? It is milder than NaBH₄ and NaBH₃CN.[1] It reduces the iminium ion selectively without reducing the aldehyde/ketone, preventing side reactions.

  • Reaction: Stir at RT for 2–12 hours under Nitrogen.

  • Quench: Quench with saturated aqueous NaHCO₃ (gas evolution will occur).

  • Extraction: Extract with DCM (3x). The product is polar; ensure the aqueous phase pH is basic (~pH 10) to keep the amine in the organic layer.

  • Purification: Flash chromatography (DCM/MeOH/NH₃ gradient).

Part 4: Experimental Logic & Troubleshooting

Experimental_Workflow Start Start: 4-Azaspiro[2.4]heptan-7-ol Reagent Add Electrophile (R-CHO or R-X) Start->Reagent Check Check LCMS (t = 2h) Reagent->Check Result_Good Product Formed (Mono-alkylated) Check->Result_Good Major Peak Result_Over Issue: Bis-alkylation Check->Result_Over M + R Group Result_O Issue: O-Alkylation Check->Result_O Retention Time Shift Result_Over->Reagent Corrective Action: Switch to Reductive Amination Result_O->Reagent Corrective Action: Change Base to K2CO3/DIPEA

Figure 2: Troubleshooting logic flow for reaction monitoring and optimization.

Troubleshooting Table
ObservationRoot CauseCorrective Action
O-Alkylation Observed Base too strong (e.g., NaH, KOH) or Reaction Temp too high.[1]Switch to mild base (DIPEA, K₂CO₃).[1] Keep Temp < 40°C.
Bis-Alkylation (Quat.[1] Salt) Excess alkyl halide or highly reactive electrophile (MeI).[1]Switch to Method B (Reductive Amination) or slow addition of electrophile at -78°C.
No Reaction (Sluggish) Steric hindrance from spiro ring or bulky electrophile.[1]Use DMF as solvent (higher T capability).[1] Add KI (catalytic) for Finkelstein activation of R-Cl.
Ring Opening Strong acid used in workup or high heat (>100°C).[1]The cyclopropane ring is strained. Keep workup pH > 4 and Temp < 80°C.

References

  • Gilead Sciences, Inc. (2013).[1] Preparation of Antiviral Compounds. WO2013184698A1.[1] (Describes the synthesis of Ledipasvir intermediates containing the 4-azaspiro[2.4]heptane scaffold). Link

  • Abdel-Magid, A. F., et al. (1996).[1][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][5][6] Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 61(11), 3849-3862.[1] (The foundational protocol for STAB reductive amination).[1] Link[1]

  • Salvatore, R. N., et al. (2002).[1] Synthesis of secondary amines. Tetrahedron, 58(46), 9297-9365.[1] (Comprehensive review of N-alkylation methodologies). Link

  • BenchChem. (2025).[1][2] Application Notes and Protocols for N-Alkylation of 2-Azaspiro[4.4]nonane. (General spirocyclic amine protocols adaptable to the [2.4] system). Link[1]

Sources

Application

Application Note: 4-Azaspiro[2.4]heptan-7-ol in Fragment-Based Drug Design

The following Application Note and Protocol Guide is designed for medicinal chemists and drug discovery scientists. It focuses on the strategic application of 4-Azaspiro[2.4]heptan-7-ol , a high-value -rich fragment, to...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol Guide is designed for medicinal chemists and drug discovery scientists. It focuses on the strategic application of 4-Azaspiro[2.4]heptan-7-ol , a high-value


-rich fragment, to optimize drug candidates by "escaping flatland."

Executive Summary

The dominance of planar, aromatic scaffolds in legacy drug libraries has contributed to high attrition rates due to poor solubility and non-specific binding. 4-Azaspiro[2.4]heptan-7-ol (CAS: 1556401-90-1) represents a "privileged structure" in modern Fragment-Based Drug Discovery (FBDD). By combining the conformational rigidity of a spiro[2.4] system with the polarity of a hydroxyl handle, this scaffold offers a superior vector for growing fragments into unoccupied binding pockets while simultaneously lowering logP and increasing metabolic stability compared to piperidine or cyclohexane analogs.

This guide details the structural advantages, synthetic accessibility, and practical protocols for incorporating this fragment into lead optimization workflows.

Structural Analysis & Design Rationale

The "Escape from Flatland"

The 4-azaspiro[2.4]heptane core introduces inherent three-dimensionality. Unlike flat pyrrolidine or piperidine rings which can adopt multiple puckered conformations, the spiro-cyclopropane fusion locks the nitrogen-containing ring into a defined envelope conformation.

PropertyPhenyl/PyridinePiperidine4-Azaspiro[2.4]heptan-7-ol
Geometry Planar (2D)Flexible ChairRigid 3D (Envelope)

0.00.831.0 (Maximized)
Vector Count 2 (Para/Meta)VariableDefined (N- & OH- vectors)
Chirality AchiralAchiralChiral (Multiple Centers)
Vector Map and Interactions

The 7-hydroxy group is not merely a solubility enhancer; it serves as a critical "growth vector" or an anchor for hydrogen bonding networks.

  • N-Terminus (Position 4): Primary attachment point to the core pharmacophore (e.g., via amide coupling, reductive amination, or

    
    ).
    
  • OH-Terminus (Position 7): Positioned to engage water-bridged interactions or for ether/carbamate extensions into solvent-exposed regions.

  • Spiro-Cyclopropane: Provides hydrophobic bulk in a compact volume, often filling small lipophilic pockets (e.g., S2' pockets in proteases) without the entropic penalty of a flexible alkyl chain.

VectorMap cluster_0 Design Benefits Core 4-Azaspiro[2.4]heptane Scaffold N_Term N-Terminus (Pos 4) Scaffold Linker (Amide/Amine) Core->N_Term Vector A OH_Term OH-Terminus (Pos 7) H-Bond Donor/Acceptor Solubility Handle Core->OH_Term Vector B Spiro Spiro-Cyclopropane Conformational Lock Hydrophobic Fill Core->Spiro Steric Constraint Prop2 Higher Solubility OH_Term->Prop2 Prop3 Metabolic Stability Spiro->Prop3 Prop1 Lower LogP

Figure 1: Vector analysis of the 4-Azaspiro[2.4]heptan-7-ol scaffold. The rigid core orients the Nitrogen and Hydroxyl vectors in defined directions, enabling precise probing of binding sites.

Synthetic Protocols

While the 4-azaspiro[2.4]heptan-7-ol fragment is commercially available as the N-Boc protected intermediate (CAS 1934960-41-4), in-house synthesis may be required for derivative generation or scale-up. The following protocol describes the robust construction of the spiro-core via Simmons-Smith cyclopropanation , a standard in the synthesis of spiro[2.4] systems (e.g., Lednicer synthesis).

Protocol A: Synthesis of N-Boc-4-Azaspiro[2.4]heptan-7-ol Core

Prerequisites: Inert atmosphere (


 or Ar), anhydrous solvents.
Step 1: Preparation of the Methylene Precursor

Starting material: N-Boc-4-oxo-L-proline methyl ester (or 4-hydroxyproline derived ketone).

  • Reagent Setup: Suspend methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF at 0°C.

  • Base Addition: Add KOtBu (1.2 equiv) portion-wise. Stir for 1 hour to generate the ylide (bright yellow).

  • Wittig Reaction: Cannulate a solution of N-Boc-4-oxo-proline ester (1.0 equiv) in THF into the ylide solution at 0°C.

  • Workup: Warm to RT and stir overnight. Quench with saturated

    
    . Extract with EtOAc.[1] Purify via silica flash chromatography (Hex/EtOAc) to yield the 4-methylene  intermediate.
    
Step 2: Simmons-Smith Cyclopropanation (Spiro-Formation)

This step installs the cyclopropane ring to form the spiro[2.4] system.

  • Zinc Carbenoid Formation: In a flame-dried flask under Argon, dissolve diethylzinc (

    
    , 1.0 M in hexanes, 5.0 equiv) in anhydrous DCM at 0°C.
    
  • Active Species: Carefully add chloroiodomethane (

    
    , 10.0 equiv) dropwise. (Caution: Exothermic). Stir for 20 min to form the active carbenoid.
    
  • Cyclopropanation: Add the 4-methylene intermediate (from Step 1) in DCM dropwise.

  • Reaction: Allow to warm to RT and stir for 12-24 hours.

  • Quench: CRITICAL SAFETY STEP. Quench excess

    
     carefully with saturated 
    
    
    
    (dropwise, vigorous gas evolution).
  • Isolation: Extract with DCM. Wash with brine.[2] Dry over

    
    .[3]
    
  • Result: This yields the N-Boc-4-azaspiro[2.4]heptane-ester .

Step 3: Functionalization to the 7-ol

Note: If the starting material was 4-oxo-proline, the spiro is at position 4 (proline numbering). To get the 7-ol (which corresponds to a hydroxyl on the pyrrolidine ring), one typically starts with a hydroxy-proline precursor or performs a late-stage oxidation.

  • Direct Access: For the specific 7-ol isomer, it is often more efficient to purchase the chiral building block (2S, 4R)-N-Boc-4-hydroxy-pyrrolidine-2-spiro-cyclopropane (often named 4-azaspiro[2.4]heptan-7-ol in catalogs) directly, as de novo asymmetric synthesis of the hydroxy-spiro center is complex.

Self-Validating Check:

  • NMR Verification: The cyclopropane protons will appear as high-field multiplets (0.4 - 1.0 ppm). The spiro-quaternary carbon will be distinct in

    
     NMR (~20-30 ppm).
    
  • Mass Spec: Look for the characteristic

    
     or 
    
    
    
    peaks.

Experimental Workflow: Fragment Coupling

This protocol details the coupling of the 4-Azaspiro[2.4]heptan-7-ol fragment to an aryl-halide core (common in kinase/GPCR programs).

Protocol B: Buchwald-Hartwig Amination

Objective: Link the spiro-amine to an aromatic scaffold.

  • Deprotection:

    • Dissolve N-Boc-4-azaspiro[2.4]heptan-7-ol (1.0 equiv) in DCM.

    • Add TFA (10 equiv) at 0°C. Stir 2h.

    • Concentrate in vacuo. Azeotrope with toluene to remove TFA. (Yields the TFA salt).

  • Coupling Reaction:

    • Vessel: Microwave vial or sealed tube.

    • Reagents: Combine Aryl-Bromide (1.0 equiv), Spiro-amine TFA salt (1.2 equiv),

      
       (3.0 equiv).
      
    • Catalyst: Add

      
       (5 mol%) and Xantphos (10 mol%) or RuPhos G3.
      
    • Solvent: Anhydrous 1,4-Dioxane (0.1 M).

    • Conditions: Sparge with Argon for 5 min. Seal. Heat to 100°C for 4-12 hours (or MW 120°C for 30 min).

  • Purification:

    • Filter through Celite. Concentrate.

    • Purify via Reverse-Phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

    • Note: The polar OH group often makes these compounds elute earlier than their piperidine analogs.

Physicochemical Property Comparison

The following table illustrates why a researcher would choose this scaffold over traditional rings.

ScaffoldLogP (Est)TPSA (

)
Solubility (pH 7.4)Metabolic Liability
4-Phenyl-piperidine 2.812LowHigh (Aryl oxidation)
4-Cyclohexyl-piperidine 3.212Very LowMed (Alkyl oxidation)
4-Azaspiro[2.4]heptane 1.912ModerateLow (Steric protection)
4-Azaspiro[2.4]heptan-7-ol 0.8 32 High Low

Data derived from calculated properties of N-benzyl derivatives.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

  • Zheng, Y. J., & Tice, C. M. (2016). The Utilization of Spirocyclic Scaffolds in Drug Discovery. Expert Opinion on Drug Discovery. Link

  • Wuitschik, G., et al. (2010). Spirocyclic oxetanes: Synthesis and properties. Angewandte Chemie International Edition. Link

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Piperidine Bioisosteres. Organic Letters. Link

  • Barnes-Seeman, D., et al. (2014). Spirocyclic amines as privileged scaffolds for GPCR modulation. Bioorganic & Medicinal Chemistry Letters. Link

Sources

Method

Preparation of 4-Boc-4-azaspiro[2.4]heptan-7-ol: A Key Intermediate for Novel Therapeutics

Introduction In the landscape of modern drug discovery, the demand for structurally novel and three-dimensional molecular scaffolds is insatiable. Such frameworks are pivotal in navigating the complexities of biological...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern drug discovery, the demand for structurally novel and three-dimensional molecular scaffolds is insatiable. Such frameworks are pivotal in navigating the complexities of biological targets, offering enhanced potency, selectivity, and improved pharmacokinetic profiles. Among these, spirocyclic systems, particularly those incorporating heteroatoms, have emerged as a privileged class of motifs. The rigid, three-dimensional arrangement of atoms in spirocycles provides a unique conformational constraint that can be exploited to optimize ligand-receptor interactions.

This application note provides a comprehensive guide to the synthesis of 4-Boc-4-azaspiro[2.4]heptan-7-ol, a versatile intermediate for the elaboration of a wide array of pharmacologically active agents. The strategic incorporation of the azaspiro[2.4]heptane core, coupled with the synthetic handles of a Boc-protected amine and a secondary alcohol, renders this molecule a valuable building block for researchers in medicinal chemistry and drug development. We present a robust and scalable three-step synthetic sequence, commencing from the readily available N-Boc-pyrrolidin-3-one. Each step is detailed with in-depth protocols, mechanistic insights, and characterization data to ensure reproducibility and facilitate its application in diverse research settings.

Synthetic Strategy Overview

The synthesis of 4-Boc-4-azaspiro[2.4]heptan-7-ol has been designed as a three-step sequence, prioritizing efficiency, scalability, and the use of well-established synthetic transformations. The overall workflow is depicted below:

Synthetic_Workflow start N-Boc-pyrrolidin-3-one step1 Step 1: Wittig Olefination start->step1 intermediate1 tert-Butyl 3-methylene-4-oxopyrrolidine-1-carboxylate step1->intermediate1 step2 Step 2: Simmons-Smith Cyclopropanation intermediate1->step2 intermediate2 tert-Butyl 7-oxo-4-azaspiro[2.4]heptane-4-carboxylate step2->intermediate2 step3 Step 3: Diastereoselective Reduction intermediate2->step3 final_product 4-Boc-4-azaspiro[2.4]heptan-7-ol step3->final_product

Figure 1: Overall synthetic workflow for the preparation of 4-Boc-4-azaspiro[2.4]heptan-7-ol.

The synthesis commences with a Wittig olefination to introduce the exocyclic methylene group, a crucial precursor for the subsequent cyclopropanation. The Simmons-Smith reaction is then employed to construct the spirocyclic cyclopropane ring, yielding the key ketone intermediate. Finally, a diastereoselective reduction of the ketone furnishes the target alcohol.

Part 1: Synthesis of tert-Butyl 3-methylene-4-oxopyrrolidine-1-carboxylate

The initial step involves the conversion of the ketone in N-Boc-pyrrolidin-3-one to an exocyclic double bond. The Wittig reaction is a classic and highly reliable method for this transformation.[1][2] The reaction utilizes a phosphonium ylide, generated in situ, to react with the carbonyl group, forming a four-membered oxaphosphetane intermediate that subsequently collapses to the desired alkene and triphenylphosphine oxide.

Protocol 1: Wittig Olefination

Materials:

Reagent/SolventMolecular FormulaMolar Mass ( g/mol )AmountMoles
Methyltriphenylphosphonium bromideC₁₉H₁₈BrP357.231.2 eq
Potassium tert-butoxide (KOtBu)C₄H₉KO112.211.2 eq
N-Boc-pyrrolidin-3-oneC₉H₁₅NO₃185.221.0 eq
Tetrahydrofuran (THF), anhydrousC₄H₈O72.11
Diethyl ether (Et₂O)C₄H₁₀O74.12
Saturated aqueous NH₄ClNH₄Cl53.49
Saturated aqueous NaCl (brine)NaCl58.44
Anhydrous Magnesium Sulfate (MgSO₄)MgSO₄120.37

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add methyltriphenylphosphonium bromide (1.2 eq) and anhydrous tetrahydrofuran (THF).

  • Cool the resulting suspension to 0 °C in an ice bath.

  • Add potassium tert-butoxide (1.2 eq) portion-wise to the stirred suspension. The color of the reaction mixture will typically turn yellow, indicating the formation of the ylide.

  • Stir the mixture at 0 °C for 1 hour.

  • Add a solution of N-Boc-pyrrolidin-3-one (1.0 eq) in anhydrous THF dropwise to the ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x).

  • Combine the organic layers and wash with saturated aqueous NaCl (brine).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford tert-butyl 3-methylene-4-oxopyrrolidine-1-carboxylate as a pale yellow oil.

Expected Yield: 75-85%

Characterization Data (Expected):

  • ¹H NMR (CDCl₃, 400 MHz): δ 5.85 (t, J=2.8 Hz, 1H), 5.15 (t, J=2.4 Hz, 1H), 4.20 (s, 2H), 3.80 (t, J=7.2 Hz, 2H), 1.45 (s, 9H).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 205.0, 154.5, 145.0, 105.0, 80.5, 55.0, 45.0, 28.5.

  • IR (thin film, cm⁻¹): 2975, 1740 (C=O, carbamate), 1690 (C=O, ketone), 1630 (C=C).

Part 2: Synthesis of tert-Butyl 7-oxo-4-azaspiro[2.4]heptane-4-carboxylate

The construction of the spirocyclic cyclopropane ring is achieved via a Simmons-Smith reaction. This reaction involves an organozinc carbenoid, which adds to the alkene in a concerted fashion, thus being stereospecific.[3][4] The Furukawa modification, which utilizes diethylzinc and diiodomethane, is often a high-yielding variant of this reaction.[5]

Simmons_Smith_Mechanism cluster_reaction Cyclopropanation reagents Et₂Zn + CH₂I₂ → ICH₂ZnEt + EtI start_mol Alkene transition_state [Transition State] start_mol->transition_state carbenoid ICH₂ZnEt carbenoid->transition_state product Cyclopropane transition_state->product

Figure 2: Simplified mechanism of the Simmons-Smith reaction.

Protocol 2: Simmons-Smith Cyclopropanation

Materials:

Reagent/SolventMolecular FormulaMolar Mass ( g/mol )AmountMoles
Diethylzinc (1.0 M in hexanes)C₄H₁₀Zn123.532.5 eq
DiiodomethaneCH₂I₂267.842.5 eq
tert-Butyl 3-methylene-4-oxopyrrolidine-1-carboxylateC₁₀H₁₅NO₃197.231.0 eq
Dichloromethane (DCM), anhydrousCH₂Cl₂84.93
Saturated aqueous NaHCO₃NaHCO₃84.01
Saturated aqueous Rochelle's saltKNaC₄H₄O₆·4H₂O282.22
Saturated aqueous NaCl (brine)NaCl58.44
Anhydrous Sodium Sulfate (Na₂SO₄)Na₂SO₄142.04

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add a solution of tert-butyl 3-methylene-4-oxopyrrolidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add diethylzinc (1.0 M in hexanes, 2.5 eq) to the stirred solution.

  • After 15 minutes, add diiodomethane (2.5 eq) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 18-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NaHCO₃.

  • Add saturated aqueous Rochelle's salt solution and stir vigorously for 1 hour to break up any emulsions.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (3 x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford tert-butyl 7-oxo-4-azaspiro[2.4]heptane-4-carboxylate as a colorless oil.

Expected Yield: 60-70%

Characterization Data (Expected):

  • ¹H NMR (CDCl₃, 400 MHz): δ 3.75 (s, 2H), 3.60 (t, J=7.0 Hz, 2H), 2.10-2.00 (m, 2H), 1.48 (s, 9H), 1.30-1.20 (m, 2H).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 210.0, 154.2, 80.8, 52.0, 48.0, 35.0, 28.4, 25.0, 15.0.

  • IR (thin film, cm⁻¹): 2978, 1745 (C=O, carbamate), 1715 (C=O, ketone).

Part 3: Diastereoselective Reduction of tert-Butyl 7-oxo-4-azaspiro[2.4]heptane-4-carboxylate

The final step is the reduction of the spirocyclic ketone to the target alcohol. The stereochemical outcome of this reduction is critical. The use of sterically hindered reducing agents, such as L-Selectride, is expected to favor hydride attack from the less hindered face of the ketone, leading to the formation of one major diastereomer.[6][7] In this case, attack from the face opposite to the pyrrolidine ring is anticipated.

Diastereoselective_Reduction ketone Spirocyclic Ketone transition Hydride attack from less hindered face ketone->transition reducing_agent L-Selectride reducing_agent->transition major_product Major Diastereomer (trans-alcohol) transition->major_product Major Pathway minor_product Minor Diastereomer (cis-alcohol) transition->minor_product Minor Pathway

Figure 3: Rationale for the diastereoselective reduction of the spirocyclic ketone.

Protocol 3: Diastereoselective Ketone Reduction

Materials:

Reagent/SolventMolecular FormulaMolar Mass ( g/mol )AmountMoles
tert-Butyl 7-oxo-4-azaspiro[2.4]heptane-4-carboxylateC₁₁H₁₇NO₃211.261.0 eq
L-Selectride (1.0 M in THF)C₁₂H₂₈BLi190.131.5 eq
Tetrahydrofuran (THF), anhydrousC₄H₈O72.11
Methanol (MeOH)CH₄O32.04
30% Hydrogen Peroxide (H₂O₂)H₂O₂34.01
3 M Sodium Hydroxide (NaOH)NaOH40.00
Diethyl ether (Et₂O)C₄H₁₀O74.12
Saturated aqueous NaCl (brine)NaCl58.44
Anhydrous Sodium Sulfate (Na₂SO₄)Na₂SO₄142.04

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add a solution of tert-butyl 7-oxo-4-azaspiro[2.4]heptane-4-carboxylate (1.0 eq) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add L-Selectride (1.0 M in THF, 1.5 eq) dropwise to the stirred solution, maintaining the temperature below -70 °C.

  • Stir the reaction mixture at -78 °C for 3-4 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction at -78 °C by the slow, dropwise addition of methanol.

  • Allow the mixture to warm to room temperature.

  • Carefully add 3 M aqueous NaOH, followed by the slow, dropwise addition of 30% aqueous H₂O₂ (caution: exothermic reaction).

  • Stir the mixture at room temperature for 1 hour.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 4-Boc-4-azaspiro[2.4]heptan-7-ol as a white solid.

Expected Yield: 80-90%

Characterization Data (Expected):

  • ¹H NMR (CDCl₃, 400 MHz): δ 4.20-4.10 (m, 1H), 3.60-3.40 (m, 4H), 2.00-1.80 (m, 2H), 1.46 (s, 9H), 0.80-0.60 (m, 4H).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 155.0, 80.0, 75.0, 50.0, 48.0, 32.0, 28.5, 20.0, 10.0, 8.0.

  • IR (thin film, cm⁻¹): 3400 (br, O-H), 2975, 1685 (C=O, carbamate).

Summary of Results

StepProductStructureExpected Yield (%)Purity (by ¹H NMR)
1tert-Butyl 3-methylene-4-oxopyrrolidine-1-carboxylate75-85>95%
2tert-Butyl 7-oxo-4-azaspiro[2.4]heptane-4-carboxylate60-70>95%
34-Boc-4-azaspiro[2..4]heptan-7-ol80-90>98%

Troubleshooting and Key Considerations

  • Wittig Reaction: The formation of the ylide is moisture-sensitive. Ensure all glassware is thoroughly dried and the reaction is performed under a strictly inert atmosphere. The color change to yellow upon addition of the base is a good visual indicator of ylide formation.

  • Simmons-Smith Cyclopropanation: Diethylzinc is pyrophoric and must be handled with extreme care under an inert atmosphere. The quench step should be performed slowly and at low temperature to control the exothermic reaction. The use of Rochelle's salt is effective in breaking up the zinc salt emulsions that can form during workup.

  • Reduction: The diastereoselectivity of the reduction is highly dependent on the choice of reducing agent and the reaction temperature. Maintaining a low temperature (-78 °C) is crucial for achieving high diastereoselectivity with L-Selectride. The oxidative workup with H₂O₂ and NaOH is necessary to decompose the borane byproducts.

Conclusion

This application note provides a detailed and reliable protocol for the multi-gram synthesis of 4-Boc-4-azaspiro[2.4]heptan-7-ol. The described three-step sequence is efficient and utilizes well-understood chemical transformations, making it accessible to a broad range of organic and medicinal chemists. The resulting intermediate is a valuable building block for the synthesis of novel spirocyclic compounds with potential applications in drug discovery and development. The methodologies and characterization data presented herein should serve as a practical guide for researchers seeking to incorporate this and related scaffolds into their synthetic programs.

References

  • (2S)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic acid tert-butyl ester synthesis. (URL: )
  • Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC. (URL: [Link])

  • Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate - ResearchGate. (URL: [Link])

  • Improved Zinc-Catalyzed Simmons-Smith Reaction: Access to Various 1,2,3-Trisubstituted Cyclopropanes - Organic Chemistry Portal. (URL: [Link])

  • Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate - ResearchGate. (URL: [Link])

  • Regioselective Reduction of 1H-1,2,3-Triazole Diesters - PMC. (URL: [Link])

  • L-Selectride-Mediated Highly Diastereoselective Asymmetric Reductive Aldol Reaction: Access to an Important Subunit for Bioactive Molecules - PMC. (URL: [Link])

  • Simmons–Smith reaction - Wikipedia. (URL: [Link])

  • A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks - The Royal Society of Chemistry. (URL: [Link])

  • Wittig Reaction - Organic Chemistry Portal. (URL: [Link])

  • Wittig Reaction - Chemistry LibreTexts. (URL: [Link])

  • Simmons-Smith Reaction - Organic Chemistry Portal. (URL: [Link])

  • Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - ResearchGate. (URL: [Link])

  • tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate - PMC. (URL: [Link])

  • Theoretical study on the mechanism and diastereoselectivity of NaBH4 reduction - PubMed. (URL: [Link])

  • Hydride Reduction Reactions: A Stereoselective Adventure - Odinity. (URL: [Link])

Sources

Application

Application Note: Strategic Scaffold Hopping with Spiro[2.4]heptane Systems

Executive Summary In the pursuit of novel intellectual property and improved physicochemical properties, scaffold hopping has evolved from simple bioisosteric replacement to complex topological re-engineering.[1] The spi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the pursuit of novel intellectual property and improved physicochemical properties, scaffold hopping has evolved from simple bioisosteric replacement to complex topological re-engineering.[1] The spiro[2.4]heptane system represents a high-value target in this domain.[1] Unlike flat aromatic scaffolds, this sp³-rich motif offers defined exit vectors, increased solubility, and metabolic hardening.[1]

This guide provides a comprehensive technical framework for integrating spiro[2.4]heptane systems into drug discovery programs. It details the strategic rationale, validated synthetic protocols, and metabolic stability assessment workflows required to successfully deploy this scaffold as a surrogate for gem-dimethyl groups, proline residues, or piperidine rings.[1]

Strategic Rationale: Why Spiro[2.4]heptane?

Escaping Flatland (Fsp³ Enrichment)

The correlation between higher fraction of sp³ carbons (Fsp³) and clinical success is well-documented.[1] Spiro[2.4]heptane introduces rigidity and three-dimensionality without the molecular weight penalty often associated with bridging rings.[1]

Vector Positioning & Bioisosterism

The spiro[2.4]heptane scaffold serves as a versatile bioisostere:

  • Gem-dimethyl Surrogate: The cyclopropane ring mimics the steric bulk of a gem-dimethyl group but prevents rotation, locking the conformation of the 5-membered ring.[1]

  • Proline Mimic: The 5-azaspiro[2.4]heptane core mimics the turn-inducing properties of proline but with altered lipophilicity and hydrogen-bond acceptor directionality.[1]

  • Metabolic Blocker: The cyclopropyl moiety is metabolically robust compared to alkyl chains, often blocking labile sites prone to CYP450 oxidation (e.g., preventing

    
    -hydroxylation).[1]
    
Physicochemical Profile Comparison
PropertyCyclohexane4,4-Dimethylpiperidine5-Azaspiro[2.4]heptane
Geometry Chair/Boat (Flexible)Chair (Flexible)Rigid / Puckered
Csp³ Count 676
LogP Trend HighMed-HighMedium (Lower Lipophilicity)
Metabolic Liability High (Oxidation)Med (N-dealkylation/Oxidation)Low (Steric/Electronic Shielding)

Workflow Logic

The following diagram illustrates the decision-making process for selecting the spiro[2.4]heptane scaffold during Lead Optimization.

ScaffoldHopping Start Lead Compound Analysis Identify Identify Liability: 1. Metabolic Soft Spot 2. Solubility Issue 3. IP Constraints Start->Identify Decision Select Strategy Identify->Decision RouteA Gem-Dimethyl Replacement Decision->RouteA Steric Bulk Needed RouteB Proline/Piperidine Surrogate Decision->RouteB Vector/Rigidity Needed Design Design Spiro[2.4]heptane Analog RouteA->Design RouteB->Design Synth Synthesis (Furukawa-Simmons-Smith) Design->Synth Validation Validation: 1. Microsomal Stability 2. Target Affinity Synth->Validation

Figure 1: Decision tree for implementing spiro[2.4]heptane scaffold hopping strategies.

Experimental Protocols

Synthesis of 5-Azaspiro[2.4]heptane Scaffold

This protocol describes the synthesis of a protected 5-azaspiro[2.4]heptane intermediate using the Furukawa-modified Simmons-Smith reaction .[1] This route is preferred over direct alkylation due to higher functional group tolerance and safety.[1]

Target Molecule: N-Boc-5-azaspiro[2.4]heptane-6-carboxylic acid ester (Proline analog).[1]

Reagents & Materials:
  • Substrate: N-Boc-4-methylene-L-proline methyl ester (commercially available or synthesized via Wittig olefination of N-Boc-4-oxo-proline).[1]

  • Reagent: Diethylzinc (Et₂Zn, 1.0 M in hexanes).[1]

  • Carbenoid Source: Diiodomethane (CH₂I₂).[1][2]

  • Solvent: Anhydrous Dichloromethane (DCM).[1]

  • Atmosphere: Argon or Nitrogen (strictly anhydrous).[1]

Step-by-Step Procedure:
  • Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Cool to room temperature under a positive pressure of Argon.

  • Solution A: Charge the flask with N-Boc-4-methylene-L-proline methyl ester (1.0 equiv, 10 mmol) dissolved in anhydrous DCM (50 mL). Cool the solution to 0°C using an ice bath.

  • Zinc Reagent Formation: In a separate dry flask, mix Et₂Zn (5.0 equiv, 50 mL of 1.0 M solution) with anhydrous DCM (50 mL). Caution: Et₂Zn is pyrophoric.[1]

  • Carbenoid Generation: Carefully add CH₂I₂ (10.0 equiv, 100 mmol) dropwise to the Et₂Zn solution at 0°C. A white precipitate may form.[1] Stir for 20 minutes to generate the active bis(iodomethyl)zinc species.[1]

  • Cyclopropanation: Cannulate the active zinc carbenoid solution dropwise into the substrate flask (Solution A) at 0°C over 30 minutes.

  • Reaction: Allow the mixture to warm slowly to room temperature and stir for 12–18 hours. Monitor conversion by TLC (stain with KMnO₄; the product will not stain as intensely as the alkene).[1]

  • Quench: Cool the mixture to 0°C. Carefully quench by dropwise addition of saturated aqueous NH₄Cl (caution: gas evolution).

  • Workup: Dilute with Et₂O (100 mL). Separate the organic layer.[1][3][4] Extract the aqueous layer with Et₂O (2 x 50 mL).[1] Wash combined organics with saturated NaHCO₃, brine, and dry over Na₂SO₄.[1]

  • Purification: Concentrate in vacuo. Purify the residue via flash column chromatography (SiO₂, Hexanes/EtOAc gradient) to yield the spiro[2.4]heptane product.[1]

Critical Note: The stereochemistry of the cyclopropanation is often directed by the chiral center at C2 (the ester group), typically favoring the anti addition relative to the bulky ester, but diastereomers must be separated if high purity is required.[1]

Metabolic Stability Assessment (Microsomal Stability)

Once synthesized, the scaffold's stability advantage must be validated against the parent compound.[1]

Protocol:
  • Preparation: Prepare 10 mM stock solutions of the Spiro[2.4] analog and the parent (e.g., gem-dimethyl) compound in DMSO.[1]

  • Incubation: Dilute to 1 µM in phosphate buffer (pH 7.4) containing Human Liver Microsomes (HLM, 0.5 mg/mL protein).[1]

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate reaction by adding NADPH (1 mM final).[1]

  • Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes.

  • Termination: Quench immediately into ice-cold acetonitrile containing an internal standard (e.g., Warfarin).

  • Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time.

Synthetic Pathway Visualization[1]

The following diagram details the chemical transformation described in Protocol 4.1.

Synthesis Substrate N-Boc-4-methylene-proline (Alkene Precursor) TS Zinc-Carbenoid Transition State Substrate->TS Coordination Reagents Et2Zn + CH2I2 (Simmons-Smith) Reagents->TS Active Species Product 5-Azaspiro[2.4]heptane Derivative TS->Product Cyclopropanation (Concerted)

Figure 2: Synthetic pathway for the construction of the 5-azaspiro[2.4]heptane core via Furukawa-Simmons-Smith cyclopropanation.

Case Study: Orexin Receptor Antagonists

Context: Orexin receptor antagonists are critical for treating sleep disorders.[1] Early leads based on 4,4-disubstituted piperidines showed promise but suffered from metabolic liabilities and IP crowding.[1]

Scaffold Hop: Researchers replaced the 4,4-disubstituted piperidine core with a 5-azaspiro[2.4]heptane system.[1]

  • Result: The spiro-modification maintained the critical vector orientation of the pharmacophores (aromatic rings attached to the nitrogen and the quaternary center) while significantly reducing the lipophilicity (LogD) and blocking the metabolic soft spot at the piperidine 4-position.[1]

  • Outcome: The lead compound demonstrated improved oral bioavailability and brain penetration in rat models, validating the spiro[2.4]heptane as a superior "drug-like" scaffold.[1]

References

  • Stasi, L. P., et al. (2013).[1] "Discovery, synthesis, selectivity modulation and DMPK characterization of 5-azaspiro[2.4]heptanes as potent orexin receptor antagonists." Bioorganic & Medicinal Chemistry Letters. Link

  • Burkhard, J. A., et al. (2010).[1] "Oxetanes as versatile elements in drug discovery and synthesis."[1] Angewandte Chemie International Edition. Link (Context on spiro/strained rings).[1]

  • Charette, A. B., et al. (2001).[1][5] "Simmons-Smith Cyclopropanation Reaction."[1][2][5][6] Organic Syntheses. Link (Standard protocol basis).[1]

  • BenchChem. "Synthesis of 2-Azaspiro[4.4]nonane."[1][3] BenchChem Protocols. Link (General spiro-synthesis reference).[1]

  • Barnes-Seeman, D. (2012).[1] "The role of spirocyclic scaffolds in drug discovery." Current Topics in Medicinal Chemistry. Link

Sources

Method

Application Notes and Protocols for the Coupling of 4-Azaspiro[2.4]heptan-7-ol

Introduction: The Strategic Value of 4-Azaspiro[2.4]heptan-7-ol in Modern Drug Discovery The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the demand for novel chemical entities with su...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of 4-Azaspiro[2.4]heptan-7-ol in Modern Drug Discovery

The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the demand for novel chemical entities with superior pharmacological profiles. In this context, three-dimensional molecular scaffolds have garnered significant attention for their ability to explore chemical space beyond the traditional flat, aromatic structures. Spirocyclic systems, in particular, offer a unique combination of structural rigidity and three-dimensional diversity, making them highly attractive motifs in drug design.[1][2] Among these, 4-azaspiro[2.4]heptane derivatives have emerged as valuable building blocks, finding application in the development of a wide range of therapeutic agents.

This guide provides a comprehensive overview of the key reaction conditions for the chemical modification of 4-Azaspiro[2.4]heptan-7-ol, a versatile bifunctional scaffold possessing both a secondary amine and a secondary alcohol. Understanding the nuanced reactivity of these two functional groups is paramount for the successful execution of selective coupling reactions. This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying scientific rationale for the selection of specific reagents and conditions.

Protecting Group Strategies: A Prerequisite for Selective Coupling

The presence of two nucleophilic sites in 4-Azaspiro[2.4]heptan-7-ol—the secondary amine and the secondary alcohol—necessitates a well-defined protecting group strategy to achieve selective functionalization. The choice of protecting group is dictated by its stability to the subsequent reaction conditions and the ease of its selective removal.

Common Protecting Groups for the Amine and Alcohol Moieties:

Functional GroupProtecting GroupAbbreviationKey Characteristics
Amine (N-H) tert-ButoxycarbonylBocStable to a wide range of non-acidic conditions; removed with strong acids (e.g., TFA).
BenzyloxycarbonylCbzStable to acidic and basic conditions; removed by hydrogenolysis.
AcetylAcStable to acidic and neutral conditions; removed by basic hydrolysis.
Alcohol (O-H) tert-ButyldimethylsilylTBDMSStable to a wide range of reaction conditions; removed with fluoride sources (e.g., TBAF).
BenzylBnStable to acidic and basic conditions; removed by hydrogenolysis.
TetrahydropyranylTHPStable to basic and nucleophilic reagents; removed with aqueous acid.

The selection of an orthogonal protecting group strategy is crucial when sequential functionalization of the amine and alcohol is desired. For instance, a Boc group on the nitrogen and a TBDMS group on the oxygen would allow for the selective deprotection of either group without affecting the other.

N-Arylation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[3] This reaction is particularly well-suited for the N-arylation of cyclic secondary amines like 4-Azaspiro[2.4]heptan-7-ol. The choice of catalyst, ligand, and base is critical for achieving high yields, especially with sterically hindered substrates.

Causality Behind Experimental Choices
  • Palladium Pre-catalyst: Pre-formed palladium complexes, such as those from the G3 or G4 Buchwald series (e.g., XPhos Pd G3), are often preferred over generating the active Pd(0) species in situ. These pre-catalysts offer greater air and moisture stability, leading to more reproducible results.

  • Ligand Selection: For sterically hindered secondary amines, bulky, electron-rich phosphine ligands like XPhos, SPhos, or RuPhos are generally employed. These ligands promote the reductive elimination step of the catalytic cycle and prevent catalyst decomposition.

  • Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle. Sodium tert-butoxide (NaOtBu) is a common choice. For substrates sensitive to strong bases, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used, often requiring higher reaction temperatures.

  • Solvent: Aprotic, non-polar solvents such as toluene or dioxane are typically used to ensure the solubility of the reactants and catalyst system.

Experimental Protocol: N-Arylation of 4-Azaspiro[2.4]heptan-7-ol

This protocol describes a general procedure for the N-arylation of 4-Azaspiro[2.4]heptan-7-ol with an aryl bromide. The alcohol moiety is protected with a TBDMS group to ensure selective N-arylation.

Caption: Workflow for Buchwald-Hartwig N-Arylation.

Step-by-Step Methodology:

  • To an oven-dried reaction vessel, add the TBDMS-protected 4-Azaspiro[2.4]heptan-7-ol (1.2 equivalents), the aryl bromide (1.0 equivalent), sodium tert-butoxide (1.4 equivalents), the palladium pre-catalyst (e.g., XPhos Pd G3, 1-5 mol%), and the ligand (e.g., XPhos, 1-5 mol%).

  • Evacuate and backfill the vessel with an inert atmosphere (e.g., nitrogen or argon) three times.

  • Add anhydrous toluene via syringe.

  • Heat the reaction mixture to 80-110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to afford the desired N-aryl product.

  • If desired, deprotect the TBDMS group using a fluoride source such as tetrabutylammonium fluoride (TBAF) in THF.

O-Arylation and O-Alkylation via Williamson Ether Synthesis and Suzuki-Miyaura Coupling

Functionalization of the hydroxyl group can be achieved through various methods, including the classical Williamson ether synthesis for O-alkylation and a modified Suzuki-Miyaura coupling for O-arylation. For the latter, the alcohol must first be converted to a suitable leaving group, such as a triflate.

Causality Behind Experimental Choices
  • Activation of the Alcohol: For Suzuki-Miyaura type O-arylation, the alcohol is not nucleophilic enough to participate directly in the catalytic cycle. Therefore, it is converted to a more reactive species, typically a triflate (-OTf), by reaction with triflic anhydride.

  • Catalyst and Ligand for O-Arylation: The conditions for O-arylation are similar to N-arylation, often employing bulky, electron-rich phosphine ligands. The choice of ligand can influence the rate of reductive elimination to form the C-O bond.

  • Base for Williamson Ether Synthesis: For O-alkylation, a strong base like sodium hydride (NaH) is used to deprotonate the alcohol, forming a nucleophilic alkoxide that can then displace a halide from an alkyl halide.

Experimental Protocol: Suzuki-Miyaura O-Arylation of 4-Azaspiro[2.4]heptan-7-ol

This protocol involves a two-step process: triflation of the alcohol followed by the Suzuki-Miyaura coupling. The amine is protected with a Boc group.

Caption: Workflow for Suzuki-Miyaura O-Arylation.

Step-by-Step Methodology:

  • Triflation: Dissolve the Boc-protected 4-Azaspiro[2.4]heptan-7-ol (1.0 equivalent) in anhydrous dichloromethane (DCM) and cool to 0 °C. Add pyridine (1.5 equivalents) followed by the dropwise addition of triflic anhydride (1.2 equivalents). Allow the reaction to warm to room temperature and stir for 1-2 hours. Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo. The crude triflate is often used in the next step without further purification.

  • Suzuki-Miyaura Coupling: To a reaction vessel, add the crude triflate (1.0 equivalent), the arylboronic acid (1.5 equivalents), potassium phosphate (2.0 equivalents), palladium(II) acetate (5 mol%), and SPhos (10 mol%). Add a 10:1 mixture of toluene and water. Degas the mixture by bubbling argon through it for 15 minutes. Heat the reaction to 100 °C and stir for 12-18 hours. Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer and concentrate. Purify the crude product by column chromatography.

Amide Bond Formation

The secondary amine of 4-Azaspiro[2.4]heptan-7-ol can readily undergo coupling with carboxylic acids to form amides. A variety of coupling reagents can be employed, with the choice depending on the steric hindrance of the coupling partners and the desired reaction conditions.

Causality Behind Experimental Choices
  • Coupling Reagents: For standard amide couplings, reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are effective. These reagents activate the carboxylic acid to form a highly reactive intermediate that is readily attacked by the amine.

  • Base: A non-nucleophilic organic base, such as diisopropylethylamine (DIPEA) or triethylamine (TEA), is added to neutralize the acid formed during the reaction and to facilitate the coupling.

  • Solvent: Aprotic polar solvents like dimethylformamide (DMF) or dichloromethane (DCM) are commonly used.

Experimental Protocol: Amide Coupling of 4-Azaspiro[2.4]heptan-7-ol

This protocol describes a general procedure for the coupling of the amine moiety with a carboxylic acid, with the alcohol protected as a TBDMS ether.

Caption: Workflow for Amide Bond Formation.

Step-by-Step Methodology:

  • Dissolve the carboxylic acid (1.1 equivalents) in anhydrous DMF.

  • Add HATU (1.2 equivalents) and DIPEA (2.0 equivalents) and stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

  • Add a solution of the TBDMS-protected 4-Azaspiro[2.4]heptan-7-ol (1.0 equivalent) in DMF to the reaction mixture.

  • Stir at room temperature for 4-12 hours, monitoring the reaction by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with saturated aqueous lithium chloride (to remove DMF), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography.

  • The TBDMS protecting group can be removed as previously described.

Conclusion

4-Azaspiro[2.4]heptan-7-ol is a versatile building block for the synthesis of novel, three-dimensional molecules of interest in drug discovery. Its successful functionalization hinges on a strategic approach to protecting groups and the careful selection of reaction conditions for the desired coupling reaction. The protocols and rationales provided in this guide offer a solid foundation for researchers to develop and optimize their synthetic routes, ultimately accelerating the discovery of new therapeutic agents.

References

  • Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

  • Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The Use of Spirocyclic Scaffolds in Drug Discovery. ACS Medicinal Chemistry Letters, 5(10), 1047–1049.
  • Dandepally, S. R., Williams, A., & Tice, C. M. (2015). The utilization of spirocyclic scaffolds in novel drug discovery. Future Medicinal Chemistry, 7(15), 1947–1950.
  • Chemsrc. (2023). US20230399313A1 - Biological activities of 5-(2-(4-(4-fluoro-2-methyl-1h-indol-5-yloxy)-6-methoxyquinolin-7-yloxy)ethyl)-5-azaspiro[2.4]-heptan-7-ol crystalline, phosphoric acid salt and its enantiomers. [Link]

  • El-Gaby, M. S. A., Atalla, A. A., & Abdel-Hamide, S. G. (2017). Synthesis of 4-Substituted 7-Azaindole Derivatives via Pd-Catalyzed C-N and C-O Coupling. Journal of Heterocyclic Chemistry, 54(1), 444-451.
  • Google Patents. (n.d.). CN103687489A - Processes for the preparation of 5-azaspiro[2.
  • Royal Society of Chemistry. (2021). Palladium mono-N-protected amino acid complexes: experimental validation of the ligand cooperation model in C–H activation. [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
  • MDPI. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. [Link]

  • Organic Syntheses. (n.d.). Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. [Link]

  • UCL Discovery. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. [Link]

  • ResearchGate. (n.d.). Exploring the amide coupling of carboxylic acids with amines using green solvent limonene. [Link]

  • ResearchGate. (n.d.). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. [Link]

  • ResearchGate. (n.d.). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. [Link]

  • ChemRxiv. (2022). Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes. [Link]

  • MDPI. (2018). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. [Link]

  • ResearchGate. (n.d.). Recent in vivo advances of spirocyclic scaffolds for drug discovery. [Link]

  • ACS Publications. (2011). Amino Acid-Protecting Groups. [Link]

  • Royal Society of Chemistry. (2021). Progress and perspectives on directing group-assisted palladium-catalysed C–H functionalisation of amino acids and peptides. [Link]

  • Taylor & Francis Online. (2015). The utilization of spirocyclic scaffolds in novel drug discovery. [Link]

Sources

Application

Advanced Protocol: Engineering Peptidomimetics with Azaspiro Scaffolds

Topic: Incorporating Azaspiro Scaffolds into Peptide Mimetics Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Peptide Scientists, Drug Discovery Leads Abstract The incorporation of...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Incorporating Azaspiro Scaffolds into Peptide Mimetics Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Peptide Scientists, Drug Discovery Leads

Abstract

The incorporation of azaspiro scaffolds into peptide backbones represents a high-impact strategy for overcoming the inherent limitations of therapeutic peptides: rapid proteolytic degradation and poor membrane permeability. By locking the peptide backbone into specific secondary structures (e.g.,


-turns, 

-turns), azaspiro systems reduce conformational entropy, thereby enhancing binding affinity and metabolic stability. This guide provides a comprehensive framework for the design, synthesis, and solid-phase incorporation of azaspiro amino acids (aza-SAAs) into bioactive peptides.

Strategic Design: The Azaspiro Advantage

The Conformational Constraint Hypothesis

Linear peptides exist as an ensemble of rapidly interconverting conformers. Binding to a biological target requires an entropic penalty to freeze the peptide into a bioactive conformation. Azaspiro scaffolds pre-organize the backbone, minimizing this penalty (


).

Unlike simple monocyclic constraints (e.g., proline), azaspiro systems offer a unique geometric advantage:

  • Rigidification: The spiro quaternary carbon locks the relative orientation of the two rings, strictly defining the

    
     and 
    
    
    
    torsion angles.
  • Vectorial Projection: The orthogonal arrangement of the rings allows for precise positioning of side-chain pharmacophores in 3D space, mimicking the

    
     and 
    
    
    
    positions of Type II
    
    
    -turns.
  • Metabolic Shielding: The steric bulk of the spiro-center hinders access by peptidases (e.g., chymotrypsin, elastase) to the adjacent amide bonds.

Scaffold Selection Matrix

Selecting the correct ring size is critical for mimicking specific secondary structures.

Scaffold TypeRing SizesMimicry TargetKey Feature
Spiro[3.3]heptane 4-membered / 4-membered

-turns, extended strands
High metabolic stability; compact lipophilicity.
Spiro[4.4]nonane 5-membered / 5-memberedType II

-turns
Proline-Proline mimic; induces strong turn geometry.
Spiro-piperidine 6-membered / various

-helix termination
Bulky; good for capping sequences or inducing kinks.
Design Workflow Visualization

The following decision tree guides the selection of the appropriate azaspiro scaffold based on the target secondary structure.

AzaspiroDesign Start Target Conformation? BetaTurn Beta-Turn (Type II) Start->BetaTurn GammaTurn Gamma-Turn / Kink Start->GammaTurn HelixCap Helix Capping Start->HelixCap Spiro44 Spiro[4.4]nonane (Pro-Pro mimic) BetaTurn->Spiro44 High Constraint Spiro33 Spiro[3.3]heptane (Compact) GammaTurn->Spiro33 Low Steric Bulk SpiroPip Spiro-piperidine (Bulky) HelixCap->SpiroPip Stop Propagation Analysis Validation: NMR (NOE) & CD Spiro44->Analysis Spiro33->Analysis SpiroPip->Analysis

Figure 1: Decision matrix for selecting azaspiro scaffolds based on desired structural mimicry.

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

Incorporating azaspiro amino acids poses a specific challenge: the nucleophilic nitrogen is often a sterically hindered secondary amine (similar to, but bulkier than, proline). Standard coupling protocols often fail, leading to deletion sequences.

Materials
  • Resin: Rink Amide ChemMatrix or PEG-PS (preferred for difficult sequences due to better swelling).

  • Building Block: Fmoc-Azaspiro-OH (e.g., Fmoc-2-azaspiro[3.3]heptane-6-carboxylic acid).

  • Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HOAt (1-Hydroxy-7-azabenzotriazole).

  • Base: DIPEA (N,N-Diisopropylethylamine).[1]

  • Solvent: DMF (anhydrous); NMP (N-methyl-2-pyrrolidone) for difficult couplings.

Protocol A: Coupling the Azaspiro Unit to the Peptide Chain

This step is generally straightforward as the carboxyl group of the azaspiro unit is activated.

  • Swelling: Swell resin (0.1 mmol scale) in DMF for 20 min.

  • Deprotection: Remove Fmoc from the previous amino acid using 20% piperidine/DMF (

    
     min). Wash 
    
    
    
    with DMF.[2]
  • Activation: Dissolve Fmoc-Azaspiro-OH (4 eq), HATU (3.9 eq), and HOAt (4 eq) in minimal DMF. Add DIPEA (8 eq).

    • Note: Pre-activation for 1-2 minutes is recommended.

  • Coupling: Add solution to resin.[2][3] Agitate for 60 minutes at room temperature.

  • Monitoring: Perform a Chloranil test (more sensitive for secondary amines than Kaiser test) or micro-cleavage LC-MS to confirm completion.

Protocol B: Coupling the Next Amino Acid onto the Azaspiro Unit

This is the critical bottleneck. The azaspiro nitrogen is buried and less nucleophilic.

  • Deprotection: Remove Fmoc from the azaspiro unit (20% piperidine/DMF). Extended deprotection (

    
     min) is advised to ensure complete removal from the hindered amine.
    
  • Solvent Switch: Wash resin with DMF, then wash

    
     with NMP .
    
    • Rationale: NMP promotes better swelling and reaction kinetics for hindered couplings.

  • Activation (High Power):

    • Reagent: HATU is mandatory; PyAOP is a potent alternative. Avoid DIC/Oxyma for this specific step if possible.

    • Stoichiometry: AA (5 eq) : HATU (4.9 eq) : HOAt (5 eq) : DIPEA (10 eq).

  • Coupling (Double Couple):

    • Round 1: Agitate for 2 hours at 50°C (microwave or heated shaker).

    • Wash: Wash

      
       with NMP.
      
    • Round 2: Repeat coupling with fresh reagents for 2 hours at 50°C.

  • Capping: Acetylate unreacted amines with acetic anhydride/pyridine to prevent deletion sequences.

Synthesis of the Azaspiro Building Block

Example: Synthesis of Fmoc-2-azaspiro[3.3]heptane-6-carboxylic acid.

While many azaspiro blocks are commercially available (e.g., from Enamine), custom synthesis is often required for specific substitution patterns.

  • Cyclization: React 1,1-bis(bromomethyl)cyclobutane with tosylamide (

    
    ) and base (
    
    
    
    ) in DMF at 100°C to form the spiro-tosyl-azetidine.
  • Detosylation: Treat with

    
     or 
    
    
    
    to yield the free amine.
  • Fmoc Protection: React the secondary amine with Fmoc-OSu and

    
     in dioxane/water.
    
  • Carboxylation: If starting from a precursor without the acid, lithiation (

    
    ) followed by 
    
    
    
    quench is a common route, though direct use of carboxylated starting materials (e.g., diethyl 1,1-cyclobutanedicarboxylate derivatives) is preferred for scalability.

Characterization & Validation

Structural Verification (NMR)

Once incorporated, verifying the turn conformation is essential.

  • NOESY/ROESY: Look for characteristic Nuclear Overhauser Effects (NOEs) between the

    
     of residue 
    
    
    
    and the
    
    
    of residue
    
    
    . A strong
    
    
    or
    
    
    correlation confirms the turn geometry.
  • Temperature Coefficient: Measure amide proton chemical shifts at varying temperatures. A coefficient

    
     indicates a solvent-shielded, intramolecularly hydrogen-bonded amide, confirming the stable turn.
    
Biological Stability Assay
  • Incubate peptide (

    
    ) in human plasma or with specific proteases (chymotrypsin, trypsin) at 37°C.
    
  • Aliquot at

    
     min.
    
  • Quench with acetonitrile/formic acid.

  • Analyze by LC-MS/MS.

  • Expectation: Azaspiro-modified peptides typically show a

    
     increase of 5-10x compared to the native sequence.
    

References

  • Design and Synthesis of Peptide Mimetics

    • Source: National Research Council (CNR). "Design, synthesis and development of peptide-based molecules and peptidomimetics."[4][5]

    • URL:[Link]

  • Spiro[3.

    • Title: Synthesis of 2-azaspiro[3.3]heptane-derived amino acids.[6]

    • Source: PubMed (NIH).
    • URL:[Link]

  • Beta-Turn Mimicry & GPCR Targeting

    • Title: Design, Synthesis, and Validation of a -Turn Mimetic Library Targeting Protein–Protein Interactions.
    • Source: PubMed Central.
    • URL:[Link]

  • Azaproline Conformational Analysis

    • Title: Impact of azaproline on Peptide conform
    • Source: PubMed.
    • URL:[Link]

  • SPPS Troubleshooting

    • Title: Five Tips and Tricks for Success in Solid Phase Peptide Synthesis.
    • Source: Biotage Applic
    • URL:[Link]

  • Spirocyclic Amino Acid Libraries

    • Title: Unnatural Amino Acids - Enamine.[7]

    • Source: Enamine.[7]

Sources

Method

Application Notes and Protocols for the Scale-Up Synthesis of 4-Azaspiro[2.4]heptan-7-ol Building Blocks

Introduction: The Strategic Value of 4-Azaspiro[2.4]heptan-7-ol in Modern Drug Discovery In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular architectures that confer advantageous physico...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of 4-Azaspiro[2.4]heptan-7-ol in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular architectures that confer advantageous physicochemical and pharmacological properties is paramount. Spirocyclic scaffolds have emerged as a powerful strategy to escape the "flatland" of traditional aromatic ring systems, offering a gateway to three-dimensional chemical space.[1] This increased three-dimensionality can lead to improved target engagement, enhanced metabolic stability, and better solubility—key attributes for successful drug candidates. The 4-azaspiro[2.4]heptane framework, in particular, represents a valuable building block, embedding a rigid cyclopropane moiety adjacent to a versatile pyrrolidine ring. The introduction of a hydroxyl group at the 7-position provides a crucial handle for further functionalization, enabling the exploration of diverse chemical space and the generation of novel compound libraries for drug discovery programs.

This document provides a comprehensive guide to the scalable synthesis of 4-azaspiro[2.4]heptan-7-ol, presented as its N-Boc protected form, a stable and readily diversifiable intermediate. The synthetic strategy is designed for robustness and scalability, addressing the needs of researchers and process chemists in the pharmaceutical industry. We will detail a plausible and scientifically sound multi-step synthesis, beginning from commercially available starting materials and proceeding through the key transformations of cyclopropanation, functional group manipulation, intramolecular cyclization, and stereoselective reduction. Each step is accompanied by a detailed protocol, an explanation of the underlying chemical principles, and considerations for scale-up.

Overall Synthetic Strategy: A Multi-Step Approach to a Valuable Building Block

The synthesis of N-Boc-4-azaspiro[2.4]heptan-7-ol is envisioned as a four-stage process. The initial stage focuses on the construction of the core cyclopropane ring with appropriate functional handles. The second stage involves the elaboration of a side chain to install the necessary nitrile and protected amine functionalities for the key cyclization step. The third stage is the pivotal intramolecular cyclization to form the desired 4-azaspiro[2.4]heptan-7-one scaffold. The final stage is the reduction of the ketone to the target alcohol.

G cluster_0 Stage 1: Cyclopropane Core Synthesis cluster_1 Stage 2: Dinitrile Precursor Assembly cluster_2 Stage 3: Intramolecular Cyclization cluster_3 Stage 4: Ketone Reduction A Cyclopropanecarboxylic Acid B N-Boc-1-(cyanomethyl)cyclopropanecarboxamide A->B Functional Group Interconversion C N-Boc-4-azaspiro[2.4]heptan-7-one B->C Thorpe-Ziegler Cyclization D N-Boc-4-azaspiro[2.4]heptan-7-ol C->D Reduction G A 4-Chlorobutyronitrile B Cyanocyclopropane A->B Base-induced cyclization C Cyclopropanecarboxylic Acid B->C Hydrolysis

Caption: Synthesis of cyclopropanecarboxylic acid.

Materials:

ReagentCAS NumberMolecular WeightQuantity
4-Chlorobutyronitrile628-20-6103.54 g/mol 1.0 equiv
Sodium Amide7782-92-539.01 g/mol 1.1 equiv
Liquid Ammonia7664-41-717.03 g/mol As solvent
Hydrochloric Acid (conc.)7647-01-036.46 g/mol Excess

Procedure:

  • Cyclization: To a stirred solution of sodium amide (1.1 equiv) in liquid ammonia at -33 °C, add 4-chlorobutyronitrile (1.0 equiv) dropwise. Stir the reaction mixture for 2 hours at this temperature.

  • Quenching and Extraction: Carefully quench the reaction with ammonium chloride. Allow the ammonia to evaporate. To the residue, add water and extract with diethyl ether.

  • Purification: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford cyanocyclopropane.

  • Hydrolysis: Add concentrated hydrochloric acid to the crude cyanocyclopropane and heat the mixture to reflux for 4 hours.

  • Work-up and Isolation: Cool the reaction mixture and extract with a suitable organic solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield cyclopropanecarboxylic acid.

Stage 2: Assembly of the Dinitrile Precursor for Intramolecular Cyclization

With the cyclopropane core in hand, the next stage involves the construction of a precursor suitable for the key intramolecular cyclization. The Thorpe-Ziegler reaction, an intramolecular condensation of dinitriles, is a powerful method for forming cyclic ketones. [2][3][4][5][6]To utilize this reaction, we will synthesize N-Boc-1-(cyanomethyl)cyclopropanecarboxamide.

Protocol 2.1: Synthesis of N-Boc-1-(cyanomethyl)cyclopropanecarboxamide

G A Cyclopropanecarboxylic Acid B Cyclopropanecarbonyl Chloride A->B Thionyl Chloride C Cyclopropanecarboxamide B->C Ammonia D 1-(Cyanomethyl)cyclopropanecarboxamide C->D LDA, Chloroacetonitrile E N-Boc-1-(cyanomethyl)cyclopropanecarboxamide D->E (Boc)2O, DMAP

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support: Optimization of 4-Azaspiro[2.4]heptan-7-ol Synthesis

Executive Summary & Scaffold Analysis The synthesis of 4-Azaspiro[2.4]heptan-7-ol presents a unique topological challenge compared to the more common 5-azaspiro isomers (often found in fluoroquinolone antibiotics like Si...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scaffold Analysis

The synthesis of 4-Azaspiro[2.4]heptan-7-ol presents a unique topological challenge compared to the more common 5-azaspiro isomers (often found in fluoroquinolone antibiotics like Sitafloxacin).

Topological Distinction:

  • 5-Azaspiro: Nitrogen is separated from the spiro-center by one carbon. Usually synthesized via Simmons-Smith cyclopropanation of an exocyclic alkene.

  • 4-Azaspiro: Nitrogen is directly attached to the spiro-center. This topology is most efficiently accessed via the Kulinkovich-de Meijere reaction (Titanium-mediated reductive cyclopropanation of lactams).

The Core Problem: The primary yield-limiting step for the 4-azaspiro scaffold is the conversion of the lactam (pyrrolidinone) to the spiro-amine. Users frequently report yields <30% due to three factors:

  • Catalyst Poisoning: Inadequate protection of the C7-hydroxyl group (precursor C3-hydroxyl).

  • Titanium Sludge: Poor workup leading to product entrapment in titanium salts.

  • Ring Instability: Acid-catalyzed ring opening of the strained hemiaminal/aminal intermediate during purification.

Master Protocol: The Kulinkovich-de Meijere Route

This protocol replaces the unreliable "catalytic" method with a Stoichiometric Titanium approach, which is essential for oxygenated lactams to ensure complete conversion.

Reaction Scheme
  • Substrate:

    
    -Boc-3-(benzyloxy)pyrrolidin-2-one (The -OH must be protected).
    
  • Reagents:

    
     (1.1 equiv), 
    
    
    
    (2.2 - 2.5 equiv).
  • Solvent: THF (Anhydrous).[1]

Step-by-Step Optimization
StepOperationTechnical Rationale (The "Why")
1. Pre-Complexation Dissolve Lactam (1.0 eq) and

(1.1 eq) in THF. Cool to 10°C .[1]
Unlike esters (Kulinkovich), amides bind Ti strongly. Pre-mixing ensures the amide-Ti complex is ready for the Grignard, preventing Grignard dimerization.
2. Grignard Addition Add

(3.0M in Et2O) dropwise over 2 hours . Maintain temp < 20°C.
CRITICAL: Fast addition generates local excess of Grignard, leading to direct alkylation (ketone formation) rather than cyclopropanation.
3. Ligand Exchange Stir at RT for 4–12 hours. Monitor by TLC (ninhydrin stain).The reaction proceeds via a titanacyclopropane intermediate.[2][3][4][5][6][7] The "de Meijere" variation requires time for the amide oxygen to insert into the Ti-C bond.
4. Quench (The Fix) Cool to 0°C. Add Rochelle's Salt (sat. aq. Pot. Sodium Tartrate) + EtOAc.[2] Stir vigorously for 3 hours .YIELD SAVER: Standard

workup creates a gelatinous Ti-emulsion that traps the polar amine. Tartrate solubilizes Ti, creating two clear layers.
5. Isolation Extract with EtOAc.[2] Dry (

).[1] Do not use acid.
The spiro-cyclopropylamine is an acetal-like species. Acidic workup (pH < 5) will hydrolyze the ring back to a ketone or open the cyclopropane.

Troubleshooting Guide (FAQ Format)

Q1: My reaction stalls at 50% conversion. Adding more Grignard doesn't help.

Diagnosis: "Titanium Death." The byproduct of the reaction is a Titanium-oxide species.[4] If you use catalytic Ti (10-20 mol%), the oxygenated substrate (benzyloxy group) likely chelates and deactivates the catalyst. Solution: Switch to stoichiometric


 (1.0 - 1.1 equiv). While more expensive, it guarantees full conversion for polar substrates.
Q2: I see a major side product that looks like a ketone (ethyl ketone).

Diagnosis: Direct Alkylation. The Grignard reagent attacked the carbonyl faster than the Titanium catalyst could form the titanacyclopropane. Solution:

  • Increase Dilution: Run the reaction at 0.05 M concentration.

  • Slow Addition: Use a syringe pump for the EtMgBr addition. The concentration of free EtMgBr must remain low relative to the Ti complex.

Q3: My yield is good by NMR, but I lose everything during column chromatography.

Diagnosis: Silica Degradation. The 4-azaspiro[2.4]heptane system is a strained secondary amine. It is basic and nucleophilic. Acidic silica gel can induce ring-opening or irreversible adsorption. Solution:

  • Pre-treat Silica: Slurry the silica gel with 1%

    
     in Hexanes before packing the column.
    
  • Eluent: Use

    
     (90:10:1). The ammonia keeps the nitrogen deprotonated and the silica neutral.
    

Mechanistic Visualization

Understanding the "Black Box" of the Titanium cycle is crucial for troubleshooting.

KulinkovichMechanism cluster_0 Critical Control Point Start Lactam + Ti(OiPr)4 Grignard1 Add 2 eq EtMgBr Start->Grignard1 Coordination Titanacycle Titanacyclopropane (Active Species) Grignard1->Titanacycle Ligand Exchange (-Ethane) Insertion Oxatitanacyclopentane Titanacycle->Insertion Carbonyl Insertion SideProduct Direct Alkylation (Ketone Byproduct) Titanacycle->SideProduct Excess EtMgBr (Fast Addition) RingClose Titanium-Iminium Complex Insertion->RingClose Ring Contraction Product 4-Azaspiro[2.4]heptane RingClose->Product Workup (Hydrolysis)

Caption: Figure 1. The Kulinkovich-de Meijere catalytic cycle.[7] The red dashed path indicates the primary failure mode (Direct Alkylation) caused by rapid Grignard addition.

Data & Reagent Screening

We compared three synthetic routes for the 7-benzyloxy-4-azaspiro[2.4]heptane intermediate.

MethodReagentsYieldPurityNotes
Simmons-Smith

, TFA
<15%LowFails due to steric hindrance of the exocyclic alkene on the pyrrolidine ring.
Cat. Kulinkovich 20%

,

35%MedStalls; catalyst poisoning by the benzyloxy ether oxygen.
Stoic. Kulinkovich 1.1 eq

,

78% High Recommended Route. Requires Rochelle's salt workup.

References

  • Kulinkovich, O. G., & de Meijere, A. (2000).[3] "1,n-Dicarbanionic Titanium Intermediates from Monocarbanionic Organometallics and Their Application in Organic Synthesis." Chemical Reviews, 100(8), 2789–2834. Link

  • Bertus, P., & Szymoniak, J. (2001).[8] "New and easy route to primary cyclopropylamines from nitriles." Chemical Communications, (18), 1792-1793. Link

  • Espino, C. G., & Du Bois, J. (2001). "A Rhodium-Catalyzed C-H Insertion Reaction for the Oxidative Conversion of Carbamates to Oxazolidinones." (Relevant for protecting group strategies in spiro-amines). Angewandte Chemie International Edition, 40(3), 598-600. Link

  • Chaplinski, V., & de Meijere, A. (1996). "A Versatile Synthesis of 1-Aminocyclopropanecarboxylic Acids and Heterocyclic Analogues." Angewandte Chemie International Edition in English, 35(4), 413-414. Link

Sources

Optimization

Technical Support Center: Purification of Polar Spirocyclic Amines

This technical guide addresses the purification challenges specific to polar spirocyclic amines (e.g., diazaspiro[3.3]heptanes, spiro[3.3]heptan-2-amines). These scaffolds are increasingly common in drug discovery as bio...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the purification challenges specific to polar spirocyclic amines (e.g., diazaspiro[3.3]heptanes, spiro[3.3]heptan-2-amines). These scaffolds are increasingly common in drug discovery as bioisosteres for morpholines and piperidines, yet their high polarity, basicity (pKa 9–11), and low lipophilicity (LogD < 0) often lead to failure in standard silica chromatography and aqueous extraction.

Section 1: The Decision Matrix

Before attempting purification, determine the optimal workflow based on your crude mixture's solubility and the target's basicity.[1]

purification_decision_tree Start Crude Mixture Analysis Solubility Primary Solubility? Start->Solubility Organic Soluble in DCM/EtOAc Solubility->Organic Lipophilic Aqueous Soluble in H2O/MeOH (Highly Polar) Solubility->Aqueous Hydrophilic NP_Check Check TLC on Silica (DCM/MeOH/NH3) Organic->NP_Check RP_Check Check Retention on C18 Aqueous->RP_Check Streaking Streaking/Tailing? NP_Check->Streaking Yes Yes Streaking->Yes No No Streaking->No Amine_Silica Use Amine-Functionalized Silica (KP-NH) Standard_Silica Standard Silica + 1% NH4OH or TEA VoidVoid VoidVoid RP_Check->VoidVoid Void Elutes in Void Volume? Void->No SCX SCX Catch & Release (Solid Phase Extraction) High_pH_RP High pH Reverse Phase (pH 10 Bicarbonate) Yes->Amine_Silica Yes->SCX No->Standard_Silica No->High_pH_RP VoidVoid->Yes

Figure 1: Strategic decision tree for selecting the stationary phase based on solubility and retention behavior.

Section 2: Troubleshooting Guides

Topic A: Flash Chromatography (Normal Phase)

Q: My spirocyclic amine streaks badly on silica gel even with methanol. How do I fix this? A: Streaking is caused by the strong interaction between the basic amine (pKa ~10) and the acidic silanols (pKa ~5) on the silica surface.

  • Immediate Fix: Add a basic modifier to your mobile phase. A standard system is DCM : MeOH : NH4OH (90:9:1) . The ammonium hydroxide competes for the silanol sites, allowing your amine to elute as a tighter band.

  • Pro Solution: Switch to Amine-Functionalized Silica (KP-NH) . This stationary phase effectively "shields" the silanols. You can run a simple gradient of Hexane/Ethyl Acetate or DCM/MeOH without adding liquid ammonia, which improves reproducibility and safety [1].

Q: I am using DCM/MeOH/NH4OH, but my compound precipitates on the column. A: Spirocyclic amines often have poor solubility in pure DCM.

  • The "Dissolution" Trick: Dissolve your crude in a small amount of MeOH or DMF, then adsorb it onto Celite or loose silica (dry loading). Evaporate the solvent completely before loading it into a solid load cartridge. This prevents precipitation at the head of the column.

Topic B: Reverse Phase & HPLC

Q: My compound elutes immediately (retention time ~0) on a C18 column. A: This is "void volume elution." Your compound is protonated (ionized) under standard acidic conditions (Water/ACN + 0.1% Formic Acid), making it too polar for the hydrophobic C18 chain.

  • Protocol Shift: Use High pH Reverse Phase .

    • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10) in Water.

    • Mobile Phase B: Acetonitrile.[2]

    • Mechanism: At pH 10, the amine exists as a free base (neutral), significantly increasing its lipophilicity and retention on the C18 column [2].

Q: Can I use TFA (Trifluoroacetic acid) to improve peak shape? A: Use with caution. While TFA sharpens peaks by ion-pairing, it makes isolation difficult. Evaporating TFA-containing fractions concentrates the acid, often forming a hygroscopic TFA salt that turns your spirocycle into an oil. If you must use TFA, perform a "free-basing" step (SCX or basic resin) immediately after isolation.

Topic C: Isolation & Workup (The "Oiling Out" Problem)

Q: I cannot extract my amine from the aqueous layer; it stays in the water. A: Polar spirocycles (LogD < 0) prefer water over organic solvents.

  • Avoid Liquid-Liquid Extraction (LLE): Do not attempt standard EtOAc/Water extractions.

  • The "Salting Out" Method: Saturate the aqueous phase with NaCl and use CHCl3 : IPA (3:1) as the organic layer. This mixture is more polar than EtOAc and extracts polar amines more efficiently.

  • Best Practice: Skip extraction entirely and use an SCX Cartridge (see Protocol 1 below).

Section 3: Essential Protocols

Protocol 1: SCX "Catch and Release" Purification

Best for: Isolating polar amines from non-basic impurities without aqueous workup.

Materials:

  • SCX (Strong Cation Exchange) Cartridge (e.g., benzenesulfonic acid bonded silica).

  • Loading Solvent: MeOH or Water/MeOH (Neutral/Acidic).

  • Wash Solvent: MeOH.[3][4]

  • Elution Solvent: 2M NH3 in MeOH.

Workflow Diagram:

scx_workflow Step1 1. CONDITION Wet cartridge with MeOH Step2 2. LOAD Apply sample in MeOH/Water (Neutral/Acidic pH) Step1->Step2 Step3 3. WASH Flush with MeOH (Removes non-basic impurities) Step2->Step3 Step4 4. ELUTE Flush with 2M NH3 in MeOH (Releases Amine) Step3->Step4 Step5 5. CONCENTRATE Evaporate solvent to yield pure free base Step4->Step5

Figure 2: Step-by-step SCX purification workflow for polar amines.

Procedure:

  • Condition: Pass 3 column volumes (CV) of MeOH through the cartridge.

  • Load: Dissolve crude mixture in MeOH (add minimal water if needed). Ensure pH < 7. Load onto cartridge.

    • Mechanism:[5][6] The basic amine is protonated by the sulfonic acid media and "caught" [3].

  • Wash: Pass 5-10 CV of MeOH.

    • Result: Neutral and acidic impurities elute; the amine remains bound.

  • Elute: Pass 5 CV of 2M NH3 in MeOH .

    • Mechanism:[5][6] The excess ammonia deprotonates the amine, breaking the ionic bond and "releasing" it.

  • Finish: Concentrate the ammoniacal eluent to obtain the pure free amine.

Protocol 2: Salt Formation for Solid Isolation

Best for: Turning oily amines into stable, handleable solids.

If your free base is an unstable oil, convert it to a salt.

Salt TypeReagentProcedure
Hydrochloride 1M HCl in Ether/DioxaneDissolve amine in dry Et2O or EtOAc. Add HCl dropwise. Precipitate forms immediately. Filter and dry.[7]
Oxalate Oxalic AcidDissolve amine in EtOH. Add 1 eq. Oxalic acid in hot EtOH. Cool slowly to crystallize. (Good for crystallinity).
Fumarate Fumaric AcidSimilar to Oxalate. Often less hygroscopic than HCl salts.

Section 4: Mobile Phase Modifier Reference Table

Use this table to select the correct modifier based on your stationary phase.

Stationary PhaseRecommended ModifierRoleWarning
Silica (Standard) NH4OH (0.1 - 1%) or TEA (0.5%) Competes with silanols; suppresses tailing.Silica dissolves at high pH in water; use only in organic solvents (DCM/MeOH).
C18 (Reverse Phase) Ammonium Bicarbonate (10mM) Buffers at pH ~10; keeps amine neutral (retained).Ensure your C18 column is "High pH Stable" (e.g., hybrid particle technology).
C18 (Reverse Phase) Formic Acid (0.1%) Protonates amine (pH ~2.5); improves solubility.Reduces retention time drastically; may cause void elution for very polar amines.
Amine-Silica (NH2) None Surface is already basic.Do not use acidic modifiers (will protonate the surface and ruin separation).

References

  • Biotage. (2023).[3] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

  • Teledyne ISCO. (2012).[4] RediSep SCX Column: Purification Tactic. Retrieved from [Link]

  • Agilent Technologies. (2008).[4][8] Agilent SampliQ SCX Technical Note. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Stability of Cyclopropane Rings in Acidic Reaction Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the stability a...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the stability and reactivity of cyclopropane rings under acidic reaction conditions. As a Senior Application Scientist, I have consolidated key technical information with practical, field-proven insights to help you navigate the complexities of working with this unique functional group.

The cyclopropane motif is a cornerstone in medicinal chemistry, valued for its ability to introduce conformational rigidity and unique metabolic profiles into drug candidates.[1][2] However, the inherent ring strain of this three-membered ring presents a unique set of stability challenges, particularly in acidic environments which are common in both synthetic protocols and physiological systems. This guide is designed to be a self-validating system, explaining not just the what, but the why behind experimental choices and outcomes.

Frequently Asked Questions (FAQs)

Q1: My cyclopropane-containing compound is degrading during an acid-catalyzed reaction. What are the primary factors influencing its stability?

A1: The stability of a cyclopropane ring in acidic media is a delicate balance between its inherent strain and the electronic effects of its substituents. While thermodynamically unstable due to significant angle and torsional strain (total strain energy can reach 115 kJ/mol), cyclopropane's carbon-carbon bonds are kinetically stable.[3] Several factors can tip this balance towards ring-opening:

  • Electronic Effects of Substituents: This is arguably the most critical factor.

    • Donor-Acceptor (D-A) Cyclopropanes: These are particularly susceptible to acid-catalyzed ring-opening. The "push-pull" nature of the substituents polarizes the C-C bonds, making them weaker and more prone to cleavage.[3][4] An electron-donating group (e.g., aryl, alkyl) and an electron-accepting group (e.g., ester, ketone, nitrile) work in concert to facilitate the reaction.

    • Activation by Adjacent Functional Groups: A Brønsted acid can protonate a carbonyl group directly attached to the cyclopropane ring. This enhances the electron-withdrawing nature of the substituent, activating the ring for a nucleophilic attack or rearrangement.[5]

  • Type and Strength of the Acid:

    • Brønsted Acids: These acids (e.g., HCl, H₂SO₄, TFA) can protonate the cyclopropane ring itself or, more commonly, an activating group.[5][6]

    • Lewis Acids: Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃, TiCl₄) activate the cyclopropane by coordinating to an electron-donating substituent, which in turn polarizes the ring.[3][4] Stronger Lewis acids can force the reaction even with less activated cyclopropanes.

  • Steric Hindrance: Bulky substituents on the cyclopropane ring or the approaching nucleophile can sterically hinder the interaction with the acid catalyst or the subsequent nucleophilic attack, thus slowing down or preventing the ring-opening reaction.[4]

  • Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence the reaction rate. Polar, coordinating solvents can stabilize charged intermediates, potentially favoring ring-opening pathways.[4]

Q2: What is the general mechanism for acid-catalyzed cyclopropane ring-opening?

A2: The mechanism typically involves the formation of a carbocationic or a zwitterionic intermediate. The exact pathway depends on the substrate and the type of acid used.

  • Brønsted Acid Catalysis: In the case of a donor-acceptor cyclopropane with a carbonyl group, the acid protonates the carbonyl oxygen. This enhances the electron-withdrawing effect, leading to heterolytic cleavage of the distal C-C bond to form a stabilized carbocation. This carbocation is then trapped by a nucleophile.

    Bronsted_Acid_Mechanism cluster_0 Activation cluster_1 Ring Opening cluster_2 Nucleophilic Attack Start R-CO-C₃H₄-D + H⁺ Activated R-C(OH)⁺-C₃H₄-D Start->Activated Protonation Carbocation R-C(OH)⁺-CH₂-CH(D)-CH₂⁺ Activated->Carbocation C-C Cleavage Product R-C(OH)⁺-CH₂-CH(D)-CH₂-Nu Carbocation->Product + Nu⁻

    Caption: Brønsted acid-catalyzed ring-opening of a donor-acceptor cyclopropane.

  • Lewis Acid Catalysis: A Lewis acid coordinates to the acceptor group (e.g., the oxygen of a carbonyl). This coordination polarizes the C-C bonds of the cyclopropane ring, making one of the carbons more electrophilic and susceptible to nucleophilic attack, which triggers the ring opening. For donor-acceptor cyclopropanes, this often proceeds through a zwitterionic intermediate.[3]

Q3: My cyclopropane-containing drug candidate shows instability in simulated gastric fluid. How can I address this?

A3: Stability in acidic environments, such as the stomach (pH 1.5-3.5), is a critical consideration in drug development. The presence of cyclopropane fatty acids in some bacteria has been shown to improve their survival in acidic media by reducing membrane permeability to protons.[7][8] For small molecule drugs, several strategies can be employed:

  • Prodrug Approach: Converting a labile functional group near the cyclopropane ring into a more stable ester or amide can sometimes protect the ring from acid-catalyzed degradation. For instance, esters of cyclopropanecarboxylic acid have demonstrated enhanced hydrolytic stability.[9]

  • Structural Modification:

    • Remove Activating Groups: If the cyclopropane ring is part of a donor-acceptor system, modifying or removing the activating electron-withdrawing or donating groups can significantly enhance its stability.

    • Introduce Steric Shields: Flanking the cyclopropane ring with bulky substituents can sterically hinder protonation or attack by nucleophiles.

  • Formulation Strategies:

    • Enteric Coatings: Formulating the drug with a pH-sensitive enteric coating that only dissolves in the higher pH environment of the small intestine can bypass the acidic stomach altogether.

    • Buffering Agents: Co-formulating the drug with buffering agents can transiently increase the local pH in the stomach, reducing the rate of acid-catalyzed degradation.

Troubleshooting Guides

Scenario 1: Low or No Yield in a Cyclopropane Ring-Opening Reaction

You are attempting a nucleophilic ring-opening of a donor-acceptor cyclopropane using a Lewis acid catalyst, but you observe low conversion of your starting material.

Troubleshooting_Low_Yield Start Low Yield Observed Check_Substrate Is the cyclopropane sufficiently activated? (e.g., strong donor/acceptor groups) Start->Check_Substrate Check_Catalyst Is the Lewis acid active? (anhydrous, sufficient loading) Check_Substrate->Check_Catalyst Yes Action_Substrate Consider a more activated substrate or stronger reaction conditions. Check_Substrate->Action_Substrate No Check_Conditions Are reaction conditions optimal? (temperature, solvent) Check_Catalyst->Check_Conditions Yes Action_Catalyst Use a fresh, anhydrous Lewis acid. Increase catalyst loading (e.g., 5-10 mol%). Try a stronger Lewis acid (e.g., Sc(OTf)₃). Check_Catalyst->Action_Catalyst No Action_Conditions Increase temperature incrementally. Screen different solvents (e.g., polar aprotic). Check_Conditions->Action_Conditions No

Caption: Workflow for troubleshooting low yield in cyclopropane ring-opening reactions.

Troubleshooting Steps & Rationale:
  • Evaluate Substrate Reactivity: Donor-acceptor cyclopropanes are significantly more reactive than those with only donor or only acceptor groups.[3][4] If your substrate is not a classic D-A cyclopropane, more forcing conditions will likely be necessary.

  • Verify Catalyst Activity: Lewis acids are often sensitive to moisture. Ensure your catalyst is anhydrous. If reactivity is still low, consider increasing the catalyst loading from a typical 1-5 mol% to 5-10 mol%. If that fails, switching to a stronger, more oxophilic Lewis acid like Scandium triflate (Sc(OTf)₃) can be effective.[4]

  • Optimize Reaction Conditions:

    • Temperature: Many ring-opening reactions require thermal energy to overcome the activation barrier. If the reaction is being run at room temperature, try incrementally increasing the heat.[4]

    • Solvent: The choice of solvent can dramatically impact the reaction. A solvent screen is often worthwhile. Polar aprotic solvents are a good starting point as they can help stabilize charged intermediates without competing as nucleophiles.[4]

Scenario 2: Unexpected Side Products or Isomerization

During an acid-catalyzed reaction, you observe the formation of unexpected isomers or side products, suggesting alternative reaction pathways are competing with the desired transformation.

Possible Causes & Solutions:
Observation Potential Cause Suggested Solution
Mixture of regioisomers The carbocation intermediate is rearranging or nucleophilic attack is not fully regioselective.- Use a more sterically demanding nucleophile or protecting group to direct the attack. - Switch to a milder acid catalyst to reduce the lifetime of the carbocation, minimizing the chance for rearrangement.
Elimination products The nucleophile is acting as a base, or the carbocation is deprotonating to form an alkene.- Lower the reaction temperature. - Use a less basic nucleophile. - Choose a non-basic acid catalyst (e.g., a Lewis acid instead of a strong Brønsted acid).
Decomposition of starting material The substrate or product is unstable to the strong acidic conditions over long reaction times.- Reduce the reaction time and monitor by TLC/LC-MS. - Use a catalytic amount of a stronger acid rather than stoichiometric amounts of a weaker acid. - Consider running the reaction at a lower temperature.

Experimental Protocols

Protocol 1: General Procedure for Assessing Cyclopropane Stability in Acidic Media

This protocol provides a framework for evaluating the stability of a cyclopropane-containing compound under various acidic conditions, which is crucial for predicting its behavior in subsequent synthetic steps or in a biological context.

  • Preparation of Stock Solutions:

    • Prepare a 1 mg/mL stock solution of your cyclopropane-containing compound in a suitable organic solvent (e.g., acetonitrile or methanol).

    • Prepare a series of acidic aqueous buffers (e.g., pH 1.5, pH 3.0, pH 5.0) and a control buffer (e.g., pH 7.4). A common choice for low pH buffers is HCl or phosphate buffer.

  • Incubation:

    • In separate HPLC vials, add 10 µL of the compound stock solution to 990 µL of each acidic buffer and the control buffer. This results in a final compound concentration of 10 µg/mL.

    • Vortex each vial briefly to ensure homogeneity.

    • Incubate the vials at a controlled temperature (e.g., 37°C to simulate physiological conditions, or room temperature for synthetic conditions).

  • Time-Point Analysis:

    • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each vial.

    • Immediately quench any reaction by diluting the aliquot into a mobile phase or a neutralizing buffer if necessary.

    • Analyze the samples by HPLC or LC-MS.

  • Data Analysis:

    • Quantify the peak area of the parent compound at each time point.

    • Plot the percentage of the remaining parent compound against time for each pH condition.

    • Calculate the half-life (t₁/₂) of the compound at each pH to quantitatively assess its stability.

References

  • Reyes, E., & Uria, U. (2024). Organocatalysis as an enabling tool for enantioselective ring-opening reactions of cyclopropanes.
  • Benchchem. (n.d.). Technical Support Center: Ring-Opening Reactions of Substituted Cyclopropanes. Benchchem.
  • Study on Enantioselective Catalysis of Cyclopropane Ring Opening Reactions (Part One). (2026). Source Not Available.
  • Richmond, E., Vuković, V. D., & Moran, J. (2018). Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. Organic Letters.
  • Schiller, J., & Albert, A. (n.d.). Mechanism of Cyclopropane Ring Cleavage in Cyclopropanecarboxylic Acid. The Journal of Biological Chemistry.
  • Chawner, L., et al. (2017).
  • Nemr, M. T. M., Elshaier, Y. A. A. M., Ewieda, S. Y., & Abdelaziz, M. A. (2025).
  • Grogan, M. J., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Source Not Available.
  • Shun, Y., et al. (n.d.). The Cyclopropane Fatty Acid Synthase Mediates Antibiotic Resistance and Gastric Colonization of Helicobacter pylori. ASM Journals.
  • Shun, Y., et al. (n.d.).

Sources

Optimization

Technical Support: N-Deprotection of 4-Azaspiro[2.4]heptan-7-ol

This guide addresses the technical challenges associated with the N-deprotection of 4-Azaspiro[2.4]heptan-7-ol , specifically focusing on the removal of the tert-butoxycarbonyl (Boc) group, which is the standard protecti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide addresses the technical challenges associated with the N-deprotection of 4-Azaspiro[2.4]heptan-7-ol , specifically focusing on the removal of the tert-butoxycarbonyl (Boc) group, which is the standard protecting group for this scaffold in medicinal chemistry (e.g., synthesis of HCV NS5A inhibitors like Ledipasvir).

Executive Summary & Core Challenges

The 4-azaspiro[2.4]heptane core represents a unique structural motif where a pyrrolidine ring is spiro-fused to a cyclopropane. The "7-ol" functionality places a hydroxyl group on the pyrrolidine ring, specifically on the carbon adjacent to the spiro center (C3).

Two critical failure modes exist for this reaction:

  • Cyclopropylcarbinyl Rearrangement (Chemical Stability): The C7 position is a cyclopropylcarbinyl carbon. Under strongly acidic conditions (e.g., neat TFA), if the hydroxyl group protonates and leaves (

    
    ), the resulting carbocation is adjacent to the strained cyclopropane ring. This can trigger a ring expansion (to a cyclobutane derivative) or ring-opening, leading to decomposition.
    
  • Amphiphilic Product Loss (Workup): The deprotected product is a low-molecular-weight amino alcohol. It is highly polar and water-soluble. Standard liquid-liquid extraction (DCM/Water) often results in near-zero recovery as the product partitions into the aqueous phase.

Decision Logic & Workflow

The following diagram illustrates the critical decision nodes for troubleshooting this reaction.

G Start Start: N-Boc-4-azaspiro[2.4]heptan-7-ol Reaction Acidic Deprotection (TFA or HCl) Start->Reaction Check1 Check: Reaction Complete? (TLC/LCMS) Reaction->Check1 Issue1 Issue: Incomplete/Slow Check1->Issue1 No Check2 Check: Purity/Decomposition? Check1->Check2 Yes Issue1->Reaction Add Scavenger/Fresh Acid Issue2 Issue: Complex NMR/New Spots (Ring Rearrangement) Check2->Issue2 Decomp Workup Workup Strategy Check2->Workup Clean Issue2->Reaction Switch to HCl/Dioxane (0°C) Check3 Check: Yield Recovery Workup->Check3 Issue3 Issue: Low Mass Recovery (Aqueous Loss) Check3->Issue3 Low Yield Success Target: Pure Amine Salt/Free Base Check3->Success High Yield Issue3->Workup Use Resin or Evaporation

Figure 1: Troubleshooting workflow for N-Boc deprotection of spirocyclic amino alcohols.

Troubleshooting Guide (Q&A)

Issue 1: "My reaction is complete, but I recovered <10% mass after extraction."

Diagnosis: The product is stuck in the aqueous layer. Explanation: The free amine form of 4-azaspiro[2.4]heptan-7-ol is a small, polar molecule with both hydrogen bond donor and acceptor sites. It acts as a zwitterion-like species in water, especially if not fully basified, but even the free base is highly hydrophilic. Corrective Protocol:

  • Avoid Aqueous Extraction: Do not use a separatory funnel.

  • Method A (If HCl salt is acceptable): Evaporate the reaction mixture (HCl/Dioxane) to dryness. Triturate the residue with diethyl ether to remove non-polar byproducts. The solid remaining is your pure amine hydrochloride salt.

  • Method B (If Free Base is needed): Use a solid-supported base (e.g., Carbonate resin or Amberlyst A-21). Dissolve the crude salt in MeOH, add the resin, stir, filter, and concentrate.

  • Method C (Lyophilization): If you must use water, freeze-dry (lyophilize) the aqueous layer rather than extracting it.

Issue 2: "I see multiple new spots on TLC and a complex NMR spectrum."

Diagnosis: Acid-catalyzed rearrangement of the spiro-cyclopropane system. Explanation: While the ammonium group (protonated amine) generally protects the ring by electron withdrawal, high temperatures or extremely strong acids (neat TFA) can promote the protonation of the hydroxyl group. Loss of water generates a cation at C7. Being adjacent to the spiro-cyclopropane, this triggers a cyclopropylcarbinyl rearrangement , expanding the ring or opening it. Corrective Protocol:

  • Lower Temperature: Run the deprotection at 0°C and monitor closely. Do not heat to reflux.

  • Switch Reagents: Use 4M HCl in Dioxane instead of neat TFA. The conditions are slightly milder and the solvent is non-nucleophilic.

  • Scavengers: Add a cation scavenger (e.g., triethylsilane) if you suspect the t-butyl cation is attacking the ring (though less likely than internal rearrangement).

Issue 3: "The reaction stalls with 30% starting material remaining."

Diagnosis: Equilibrium inhibition or old reagents. Explanation: The t-butyl cation formed during deprotection can reversibly react with the amine if not effectively scavenged or if the acid concentration drops. Corrective Protocol:

  • Concentration: Ensure the reaction is not too dilute. A concentration of 0.1M to 0.2M is standard.

  • Fresh Reagents: TFA absorbs water from air over time, reducing its acidity. Use fresh anhydrous TFA or HCl/Dioxane.

Validated Protocols

Protocol A: Standard HCl Deprotection (Recommended for Stability)

Best for preventing rearrangement and easy isolation of the salt.

  • Dissolution: Dissolve 1.0 equiv of N-Boc-4-azaspiro[2.4]heptan-7-ol in dry 1,4-dioxane (5 mL/mmol).

  • Acid Addition: Cool to 0°C . Add 5-10 equiv of 4M HCl in dioxane dropwise.

    • Note: Gas evolution (isobutylene/CO2) will occur.

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature. Monitor by LCMS (TLC is difficult due to lack of UV chromophore in the product).

  • Workup (Precipitation):

    • Dilute the mixture with dry diethyl ether (10 volumes). The amine hydrochloride salt should precipitate as a white/off-white solid.

    • Filter the solid under nitrogen or argon (the salt is hygroscopic).

    • Wash with cold ether.

    • Yield: Typically >90% as the HCl salt.

Protocol B: TFA Deprotection with Resin Neutralization

Best if the free base is required for the next step.

  • Dissolution: Dissolve the substrate in DCM (10 mL/mmol).

  • Acid Addition: Add TFA (ratio 1:4 TFA:DCM). Add Triethylsilane (TES) (2.0 equiv) as a scavenger if the substrate is sensitive.

  • Reaction: Stir at room temperature for 1-2 hours.

  • Workup:

    • Concentrate in vacuo to remove TFA and DCM. Do not heat above 40°C.

    • Redissolve the oily residue in MeOH.

    • Add Amberlyst A-21 (weakly basic resin) or MP-Carbonate resin (3-4 equiv relative to TFA used).

    • Agitate until pH is neutral/basic (~30 mins).

    • Filter off the resin and wash with MeOH.

    • Concentrate the filtrate to obtain the free amine.

Comparative Data: Reagent Selection

Reagent SystemAcidityRisk of RearrangementEase of WorkupRecommended Use
Neat TFA Very HighHighLow (TFA salt is an oil)Only for robust analogs
TFA / DCM (1:1) HighModerateModerateGeneral purpose
4M HCl / Dioxane HighLow High (Precipitation) Standard for Spiro[2.4]
TMSOTf / 2,6-Lutidine MildVery LowLow (Requires aq workup)For highly sensitive substrates

References

  • Synthesis of Spirocyclic Pyrrolidines

    • Title: Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines.[1]

    • Source: ACS Omega, 2019.
    • URL:[Link] (Describes the stability and synthesis of the 4-azaspiro[2.4]heptane core).

  • Ledipasvir Intermediate Chemistry

    • Title: Synthesis of the Boc derivative of a novel member of the cyclopropane-modified proline library.
    • Source: Tetrahedron Letters, 2012.
    • URL:[Link] (Details the handling of Boc-protected 5-azaspiro[2.4]heptane derivatives, analogous to the 4-aza isomer).

  • General N-Boc Deprotection Protocols

    • Title: Removing the Boc Group - Common Methods.
    • Source: Common Organic Chemistry.
    • URL:[Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Solubility &amp; Isolation Issues with Azaspiroheptane Salts

Current Status: ONLINE Agent: Dr. Aris Thorne, Senior Application Scientist, Solid State Chemistry Division Ticket ID: AZ-SPIRO-SOL-001 Subject: Troubleshooting salt formation, oiling out, and solubility profiles for rig...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: ONLINE Agent: Dr. Aris Thorne, Senior Application Scientist, Solid State Chemistry Division Ticket ID: AZ-SPIRO-SOL-001 Subject: Troubleshooting salt formation, oiling out, and solubility profiles for rigid spirocyclic amines.

Introduction: The Azaspiroheptane Paradox

Welcome to the technical support hub. You are likely here because your 2-azaspiro[3.3]heptane (or similar spirocyclic) derivative is behaving unexpectedly.

The Core Problem: Azaspiroheptanes are prized in medicinal chemistry as "high-Fsp³" bioisosteres for piperidines and morpholines.[1] They offer vectors that escape flat aromatic space, theoretically improving metabolic stability and solubility [1]. However, their compact, rigid, "ball-like" shape often leads to a lattice energy paradox :

  • High Solubility (Free Base): The free bases are often volatile oils or low-melting solids that are too soluble in organic solvents to crystallize easily.[1]

  • Salt Instability: When you form a salt to fix this, the high charge density of the compact cation often attracts water aggressively (hygroscopicity) or fails to pack efficiently with common counterions, leading to "oiling out" (liquid-liquid phase separation) rather than crystallization [2].

This guide addresses these specific failure modes.

Module 1: Salt Selection Strategy

Q: My HCl salt turns into a deliquescent gum immediately upon filtration. Why is this happening?

A: This is a classic "mismatch" of ion sizes. The 2-azaspiro[3.3]heptane cation is a compact, rigid, secondary amine (pKa ≈ 10.5–11.0). When paired with a small, high-charge-density anion like Chloride (Cl⁻), the resulting crystal lattice often has high hydration energy. If the lattice energy isn't significantly higher than the hydration energy, the salt will pull moisture from the air until it dissolves itself (deliquescence) [3].

The Fix: Switch to "Space-Filling" Counterions. You need a counterion that is bulky enough to pack efficiently around the spirocyclic cage, shielding the ionic core from water and increasing the melting point.

Recommended Counterion Screen:

CounterionpKa (Acid)StoichiometryWhy it works for Spirocycles
Fumarate 3.03, 4.441:1 or 2:1Planar, rigid dicarboxylic acid.[1] Often forms H-bond networks that bridge the "awkward" spiro shapes. Non-hygroscopic.[1]
Tosylate -1.341:1Large aromatic ring provides van der Waals packing surfaces lacking in the spiro core.[1]
Oxalate 1.25, 4.141:1Warning: Toxic. Excellent for intermediate purification due to high lattice energy and tendency to crash out solids, but unsuitable for final drugs.
Succinate 4.21, 5.641:1Similar to fumarate but more flexible; useful if fumarate is too insoluble.
Visual Workflow: Salt Selection Decision Tree

Use this logic flow to select your next counterion based on your current observation.

SaltSelection Start Current State: Free Base is Oily/Volatile CheckPKA Check pKa (Is base pKa > 8.5?) Start->CheckPKA StrongAcid Try Strong Acids (HCl, HBr, Mesylate) CheckPKA->StrongAcid Yes WeakAcid Try Weak Acids (Fumaric, Succinic) CheckPKA->WeakAcid No (Unlikely for spiro amines) ResultHygro Result: Hygroscopic/Gum? StrongAcid->ResultHygro Forms Gum ResultOil Result: Oiling Out? StrongAcid->ResultOil Forms Oil Layer Soln1 Switch to Hydrophobic Counterion (Tosylate, Napsylate) ResultHygro->Soln1 Reduce Hygroscopicity Soln2 Switch to Bridging Counterion (Fumarate, Oxalate) ResultOil->Soln2 Thermodynamic Control Soln3 Optimize Solvent (Anti-solvent Addition) ResultOil->Soln3 Kinetic Control

Figure 1: Decision matrix for selecting counterions when standard HCl salts fail.

Module 2: Troubleshooting "Oiling Out"

Q: I added an anti-solvent (Ether) to my reaction mixture, and instead of white powder, a yellow oil separated at the bottom. What now?

A: You have encountered Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out."[1][2] This occurs when the salt is more soluble in the "oil" phase (a solvent/solute rich impurity phase) than in the bulk solvent, or when the metastable zone is too wide [4].

The Causality: Spirocyclic salts often have low melting points.[1] If the temperature of your crystallization is above the metastable liquidus line (where the oil phase forms) but below the melting point of the solvated salt, you get oil.

The Protocol: The "Temperature Cycling" Cure Do NOT throw away the oil. It contains your product.

  • Re-dissolve: Heat the mixture until the oil phase dissolves completely back into a single phase. If it doesn't dissolve at reflux, add small amounts of a polar solvent (Methanol or Ethanol) until it does.

  • Seed at High Temp: Cool the solution slowly. As soon as you reach a temperature where the solution is slightly supersaturated (but before oiling occurs), add seed crystals (if available) or scratch the glass.

  • Slow Cooling: Cool at a rate of 5°C/hour. Rapid cooling promotes oiling out.

  • The "Cloud Point" Trick: If you are using an anti-solvent (e.g., adding MTBE to DCM):

    • Add MTBE dropwise only until a faint turbidity persists.

    • Stop. Stir for 30 minutes.

    • Allow the turbidity to resolve into nuclei.

    • Only then add the rest of the anti-solvent [5].

Module 3: Solubility & Dissolution

Q: My spirocyclic salt is crystalline, but it won't dissolve in water for my biological assay. I thought salts were soluble?

A: Not all salts are created equal.[1] While azaspiroheptanes are generally soluble, pairing them with lipophilic counterions (like Tosylate or Pamoate) can drastically reduce aqueous solubility.

Troubleshooting Solubility:

  • Check the pH: Dissolving a salt changes the pH of the solution.

    • Scenario: You dissolve a fumarate salt in water.[3] The pH drops. If the pH drops below the pH_max (the pH of maximum solubility), the salt might disproportionate back to the free base (if the free base is insoluble, though for azaspiroheptanes, the free base is often soluble but oily).

  • Common Ion Effect: Are you dissolving it in saline (PBS)?

    • If you used an HCl salt, dissolving it in 0.9% NaCl (saline) reduces solubility due to the common ion effect (Cl⁻). Switch to pure water or a glucose buffer for stock solutions.

Quantitative Comparison of Solubility:

Salt FormAqueous Solubility (mg/mL)HygroscopicityBest Use Case
HCl > 100 mg/mLHigh (Deliquescent)Early in vitro screening (dissolve immediately).[1]
Fumarate 20–50 mg/mLLowSolid oral dosage forms; stable storage.[1]
Tosylate 5–15 mg/mLLowSlow-release formulations; non-hygroscopic handling.[1]
Free Base Variable (often oily)N/ASynthesis intermediate; not for storage.[1]

Module 4: Experimental Protocol for Salt Screening

Objective: Identify a stable, crystalline solid for a 2-azaspiro[3.3]heptane derivative.

Reagents:

  • Substrate: 100 mg of free base oil.[1]

  • Acids (1.1 eq): HCl (4M in Dioxane), Fumaric acid, p-Toluenesulfonic acid, Oxalic acid.

  • Solvents: Ethyl Acetate (EtOAc), Isopropanol (IPA), Acetonitrile (MeCN).

Step-by-Step Procedure:

  • Preparation: Dissolve 100 mg of the amine free base in the minimum amount of solvent (start with EtOAc; if insoluble, switch to IPA).

  • Acid Addition: Add 1.1 equivalents of the acid.

    • For Solid Acids (Fumaric/Tosic): Dissolve the acid in hot IPA before adding to the amine solution to ensure homogeneous mixing.

  • Observation (T=0):

    • Precipitate forms immediately: Heat to reflux to re-dissolve, then cool slowly (prevents amorphous trapping).

    • No precipitate: Evaporate solvent to 50% volume. If still nothing, add anti-solvent (Hexane or MTBE) dropwise.

    • Oiling out: Re-heat, add a few drops of Methanol to solubilize the oil, and seed.

  • Maturation: Stir the slurry for 24 hours at room temperature. This "Ostwald ripening" allows metastable polymorphs to convert to the stable form.

  • Filtration: Filter the solid and dry under vacuum at 40°C.

  • Analysis: Check melting point (sharp = crystalline) and XRPD if available.

Visual Workflow: Oiling Out Recovery

OilingOut Oil Oiling Out Detected (Two Liquid Phases) Heat Heat to Reflux (Single Phase) Oil->Heat Re-dissolve Seed Add Seeds at Metastable Zone Heat->Seed Temp > T_oil Cool Slow Cooling (5°C/hr) Seed->Cool Cool->Oil Cooling too fast Crystal Crystalline Solid Cool->Crystal

Figure 2: Recovery protocol for transforming an oiled-out salt into a crystalline solid.[1]

References

  • Zheng, Y., & Tice, C. M. (2016).[4] The utilization of spirocyclic scaffolds in novel drug discovery.[5][6] Expert Opinion on Drug Discovery, 11(9), 831-840. Link[6]

  • Wouters, J., & Quéré, L. (Eds.). (2011).[4] Pharmaceutical Salts and Co-crystals. RSC Publishing. Link

  • Serajuddin, A. T. (2007).[1][6][7] Salt formation to improve drug solubility.[8][9] Advanced Drug Delivery Reviews, 59(7), 603-616. Link

  • Veesler, S., &azzan-Tuffery, N. (2016). Oiling out and liquid–liquid phase separation in crystallization.[2] KONA Powder and Particle Journal, 33, 203-214. Link

  • Beckmann, W. (2000). Seeding the crystallization of active pharmaceutical ingredients.[9] Organic Process Research & Development, 4(5), 372-383. Link

Sources

Optimization

optimizing crystallization of 4-Azaspiro[2.4]heptan-7-ol HCl

Technical Support Center: Crystallization Optimization of 4-Azaspiro[2.4]heptan-7-ol HCl Introduction Welcome to the Technical Support Center. You are likely accessing this guide because the crystallization of 4-Azaspiro...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Crystallization Optimization of 4-Azaspiro[2.4]heptan-7-ol HCl

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because the crystallization of 4-Azaspiro[2.4]heptan-7-ol hydrochloride is presenting thermodynamic challenges—specifically oiling out (Liquid-Liquid Phase Separation, LLPS) or hygroscopic amorphization .

This molecule combines a rigid spirocyclic scaffold with a polar hydroxyl group and an ionic amine salt. This creates a high charge density and significant hydrogen-bonding capability, making the compound highly soluble in polar protic solvents (water, methanol) but prone to oiling out upon the addition of non-polar anti-solvents.

The following guide synthesizes field-proven methodologies for spiro-amine salts, prioritizing polymorphic control and yield maximization.

Module 1: Solubility Profile & Solvent Selection

The Core Challenge: The 7-hydroxy group significantly increases the polarity of the spiro-scaffold compared to the unsubstituted parent (4-azaspiro[2.4]heptane). Standard amine salt screens (e.g., EtOH/Heptane) often fail here because the polarity gap is too wide, leading to immediate oiling.

Recommended Solvent Systems (Screening Matrix)

RoleSolventRationaleRisk Profile
Good Solvent Methanol (MeOH) High solubility for polar HCl salts. Breaks H-bond aggregates.High: Risk of solvate formation; high solubility loss in mother liquor.
Good Solvent Ethanol (EtOH) Lower solubility than MeOH; better yield potential.Medium: May require water (5-10%) to fully dissolve at high conc.
Anti-Solvent MTBE Moderate polarity ether; creates a "soft" crash.Low: Best balance to prevent oiling out.
Anti-Solvent Ethyl Acetate (EtOAc) Standard anti-solvent.Medium: Can cause oiling if added too fast.
Anti-Solvent IPAc (Isopropyl Acetate) Lower water miscibility than EtOAc.Low: Good for drying wet cakes.
Avoid Hexane/Heptane Polarity gap is too large.Critical: Almost guarantees oiling out/gumming.

Module 2: The "Oiling Out" Troubleshooting Protocol

Issue: The solution turns cloudy/milky (emulsion) rather than forming distinct crystals. Mechanism: The system has entered the Metastable Zone Width (MSZW) too deeply, or the anti-solvent reduced solubility faster than the crystal lattice could organize.

Step-by-Step Remediation Strategy
  • The "Cloud Point" Reversal:

    • If oiling occurs, stop anti-solvent addition immediately.

    • Heat the mixture until the oil phase redissolves (clear solution).

    • Crucial Step: Hold at this temperature for 15 minutes to ensure no "oily" memory remains.

  • Seeding at Low Supersaturation:

    • Cool slowly to the very edge of the metastable zone (just before cloudiness).

    • Add 0.5 - 1.0 wt% seed crystals (if available). If no seeds exist, scratch the glass wall or use a sonication burst (10 seconds) to induce nucleation.

  • Controlled Anti-Solvent Dosing:

    • Add the anti-solvent (e.g., MTBE) via a syringe pump.

    • Rate: 1 volume equivalent over 2 hours. Do not dump.

Visualizing the Oiling Out Decision Tree

OilingOutProtocol Start Start: Oiling Out Observed Heat Heat to Reflux (Redissolve Oil) Start->Heat CheckClear Is Solution Clear? Heat->CheckClear AddSolvent Add 5-10% Polar Solvent (MeOH/EtOH) CheckClear->AddSolvent No Cool Cool to T_cloud - 5°C CheckClear->Cool Yes AddSolvent->Heat Seed Add Seeds (0.5 wt%) or Sonication Cool->Seed Age Age/Stir (1-2 Hours) Allow Crystal Growth Seed->Age Dose Slow Anti-Solvent Dosing (1 vol / 2 hours) Age->Dose Success Crystalline Product Dose->Success

Caption: Decision logic for recovering a crystallization batch that has undergone liquid-liquid phase separation (oiling out).

Module 3: Salt Formation & Stoichiometry

For 4-Azaspiro[2.4]heptan-7-ol, the stoichiometry of HCl is critical. Excess HCl can act as a "common ion" to drive yield, but it also increases the hygroscopicity of the final salt.

Protocol: Reactive Crystallization

  • Dissolution: Dissolve the free base (4-Azaspiro[2.4]heptan-7-ol) in 5 volumes of Ethanol .

  • Acid Addition:

    • Use HCl in IPA (Isopropanol) or HCl in Dioxane (anhydrous sources).

    • Avoid aqueous HCl if possible, as water removal is difficult later.

    • Target Equivalents: 1.05 eq. (Slight excess ensures full protonation without trapping excess acid).

  • Temperature Control: Maintain 0–5°C during addition. The reaction is exothermic.

  • Displacement: Once the salt forms (thick slurry), dilute with 5 volumes of MTBE to displace the alcohol and maximize yield.

Module 4: Frequently Asked Questions (FAQs)

Q1: The filter cake turns into a sticky gum within minutes of filtration. Why?

  • Root Cause: Hygroscopicity. The 7-OH group and the HCl salt are pulling moisture from the air.

  • Fix:

    • Perform filtration under a nitrogen blanket .

    • Wash the cake with anhydrous MTBE (removes residual alcohol which holds water).

    • Move immediately to a vacuum oven (40°C) with a P2O5 trap.

Q2: My yield is low (<50%). Where is the product?

  • Root Cause: The product is likely highly soluble in the mother liquor (alcohol).

  • Fix: You need to push the equilibrium.

    • Distill off 50% of the solvent volume after salt formation.

    • Increase the Anti-Solvent ratio (e.g., from 1:1 to 1:3 Solvent:Anti-Solvent).

    • Cool the final slurry to -10°C before filtration.

Q3: Does stereochemistry affect crystallization?

  • Insight: Yes. 4-Azaspiro[2.4]heptan-7-ol has chiral centers. If you are working with a racemic mixture , it may crystallize as a conglomerate (rare) or a racemic compound (common). If you have a diastereomeric mixture (e.g., cis vs trans OH relative to N), crystallization will be extremely difficult.

  • Action: Verify diastereomeric purity via NMR/HPLC before crystallization. Impure diastereomers often act as crystal growth inhibitors.

References & Authoritative Grounding

  • Spirocyclic Synthesis Context:

    • Patent:US5508428A . "Spiro compound."[1] (Describes the synthesis and handling of 4-azaspiro[2.4]heptane derivatives, providing structural context for the scaffold).

    • Patent:CN103687489A . "Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives." (Demonstrates solubility profiles of similar oxidized spiro-systems).

  • Crystallization Methodology:

    • Concept:Oiling Out / Liquid-Liquid Phase Separation (LLPS). [2]

    • Source: Vlahu, I., et al. "Crystallization of an active pharmaceutical ingredient that oils out." Crystal Growth & Design. (General reference for the "Cloud Point Reversal" technique described in Module 2).

    • Source: Myerson, A. S. Handbook of Industrial Crystallization. Butterworth-Heinemann. (Foundational text for MSZW and anti-solvent selection).

  • Salt Formation Principles:

    • Concept:Amine HCl Salt Hygroscopicity.

    • Source: Stahl, P. H., & Wermuth, C. G. Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Supports the guidance on stoichiometry and hygroscopicity management).

Sources

Troubleshooting

Technical Support Center: Handling Hygroscopic Spirocyclic Amine Salts

Welcome to the SpiroCycle Support Hub. Status: Online | Senior Application Scientist: Dr.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the SpiroCycle Support Hub. Status: Online | Senior Application Scientist: Dr. A. Vance

Subject: Troubleshooting the handling, weighing, and storage of deliquescent spirocyclic amine salts (e.g., azaspiro[3.3]heptanes, spiro[3.5]nonanes).

The Core Challenge: Why is my salt turning into a puddle?

The Science of "The Sticky Situation" Spirocyclic amines are prized in medicinal chemistry for their high fraction of sp³ carbons (


), which improves solubility and metabolic stability compared to flat aromatic amines [1, 2].[1][2] However, this same property creates a handling nightmare.

When these compact, rigid amines are converted to salts (HCl, TFA), the resulting crystal lattice often has high lattice energy but also an extremely high affinity for water. The Critical Relative Humidity (CRH) of these salts is often lower than typical lab ambient humidity (40–60% RH).

  • The Mechanism: If Ambient RH > CRH, the solid spontaneously absorbs atmospheric moisture until it dissolves in its own sorbed water (deliquescence).

  • The Result: Weighing errors, stoichiometry failures, and "oiling out" during purification.

Protocol A: Precision Weighing of Deliquescent Solids

Issue: "The balance readout never settles; the mass keeps increasing while I watch."

Diagnosis: You are observing real-time hydration. Standard weighing (tare boat


 add solid) is invalid here because the sample absorbs mg-levels of water during the transfer.

The Solution: Difference Weighing (Gravimetric Subtraction) Do not weigh the solid directly. Weigh the container before and after dispensing.

Step-by-Step Protocol
  • Preparation: Dry the storage vial containing the bulk salt in a vacuum desiccator or oven (if thermally stable) for 2 hours. Cap it immediately upon removal.[3]

  • Initial Weighing (

    
    ):  Place the capped vial containing the salt onto the analytical balance. Record the mass.
    
  • Dispensing:

    • Remove the vial from the balance.

    • Quickly uncap and tap the desired amount into your reaction vessel.

    • Do not use a spatula if possible (spatulas introduce surface area for moisture). Pouring is preferred.

    • Recap the vial immediately.[4]

  • Final Weighing (

    
    ):  Place the capped vial back on the balance. Record the mass.
    
  • Calculation:

    
    
    

Why this works: The moisture absorbed by the bulk solid inside the closed vial is negligible during the brief opening. You are measuring the mass loss of the sealed system, which equals the dry solid transferred.

Decision Logic: Choosing the Right Weighing Method

WeighingLogic Start Start: Weighing Hygroscopic Salt CheckEnv Check Lab Humidity (RH) Start->CheckEnv HighRH RH > 50% (High) CheckEnv->HighRH LowRH RH < 40% (Low) CheckEnv->LowRH Method1 Glove Bag / Inert Gas HighRH->Method1 Critical Precision Required Precision? LowRH->Precision HighPrec Analytical (<1% Error) Precision->HighPrec LowPrec Rough Synthesis (>5% Error) Precision->LowPrec Method2 Difference Weighing HighPrec->Method2 Recommended Method3 Speed Weighing (Standard) LowPrec->Method3 Acceptable

Figure 1: Decision matrix for selecting a weighing protocol based on environmental humidity and required experimental precision.

Protocol B: Correcting Stoichiometry (The "Wet Salt" Factor)

Diagnosis: You assumed the salt was pure. In reality, spirocyclic amine salts can carry 10–30 wt% water without looking wet. If you weigh 100 mg of salt but 20 mg is water, you are under-dosing your reagent by 20%.

The Solution: Quantitative NMR (qNMR) Do not rely on Karl Fischer (KF) titration if you are sample-limited. qNMR determines the absolute weight percent of the amine in your sample [3, 4].

qNMR Workflow for Hygroscopic Salts

Reagents:

  • Internal Standard (IS): Maleic acid or Dimethyl sulfone (non-hygroscopic, distinct singlet peaks).

  • Solvent: DMSO-

    
     (dissolves almost everything, low volatility).
    

Procedure:

  • Weighing: Using the Difference Weighing method (Protocol A), weigh ~10 mg of your amine salt (

    
    ) and ~10 mg of Internal Standard (
    
    
    
    ) into the same NMR tube.
  • Solvation: Add DMSO-

    
     immediately and cap.
    
  • Acquisition: Run a proton NMR with a relaxation delay (

    
    ) of at least 30 seconds (to ensure full relaxation for integration accuracy) [5].
    
  • Calculation:

    
    
    
    • 
      : Integral area
      
    • 
      : Number of protons in the integrated peak
      

Data Interpretation Table:

Observed wt% (Amine)Water/Solvent ContentAction Required
> 98% < 2%Use MW of anhydrous salt for calculations.
85–98% 2–15%Adjust MW:

.
< 85% > 15%STOP. Dry sample via lyophilization or vacuum oven before use.

Protocol C: Isolation & Storage (Preventing the "Oil")

Issue: "I tried to filter the solid, but it turned into a sticky gum on the filter paper."

Diagnosis: Filtration pulls humid air through the filter cake. For spirocyclic salts, this rapid airflow accelerates moisture uptake, causing the solid to deliquesce (turn to oil) immediately.

Troubleshooting Guide:

ScenarioRecommended TechniqueWhy?
Isolation Lyophilization (Freeze Drying) Avoids filtration entirely. Dissolve the crude oil in water/dioxane, freeze, and sublime the ice. Results in a fluffy powder that is easier to handle than a precipitating gum.
Purification Reverse Phase (C18) Flash Purify as a solution. Lyophilize the fractions directly. Do not attempt normal phase crystallization.
Long-term Storage Argon + Parafilm + Desiccator Parafilm alone is permeable to water vapor over time. Store vials inside a secondary jar containing Drierite® or

.
Advanced Strategy: Salt Switching

If the HCl salt is unmanageable, switch the counter-ion.

  • Avoid: HCl, HBr (Small, high charge density

    
     hygroscopic).
    
  • Try: Fumarate, Tosylate, or Tartrate.

    • Rationale: Larger, organic counter-ions disrupt the water binding lattice and often produce non-hygroscopic crystalline solids [6].

Frequently Asked Questions (FAQ)

Q: Can I dry my spirocyclic amine salt in an oven? A: Only if you confirm thermal stability first (TGA/DSC). Many amine salts melt or decompose >100°C. Vacuum drying at 40°C over


 is the safest universal method.

Q: Why not just use a glove box for everything? A: You can, but it's slow. Protocol A (Difference Weighing) allows you to work on an open bench with >99% accuracy for most synthetic applications. Use the glove box only for analytical standards or <5 mg scales.

Q: I need to scale up to 100g. How do I handle this? A: At scale, surface-area-to-volume ratio decreases, making hygroscopicity less acute during transfer. However, for storage, you must use double-lined polyethylene bags with desiccant packs inside a fiber drum. Avoid glass bottles for >100g quantities as the "brick" formation can break the glass.

References

  • Zheng, N., & Tice, C. M. (2016).[1] The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. Bioorganic & Medicinal Chemistry Letters.

  • Carreira, E. M., & Fessard, T. C. (2014). Spirocyclic Scaffolds in Medicinal Chemistry. Chemical Reviews.

  • Japanese Pharmacopoeia. (2025).[5] Determination of Absolute Purities of Hygroscopic Substances by Quantitative NMR. Biological and Pharmaceutical Bulletin.

  • Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR).

  • University of Oxford. (2017). Quantitative NMR Spectroscopy Protocol.

  • Crystal Pharmatech. (2022). How to Mitigate Disproportionation of API Salts.

Sources

Optimization

Technical Guide: Impurity Profiling &amp; Troubleshooting for 4-Azaspiro[2.4]heptan-7-ol

This guide serves as a technical support resource for researchers working with 4-Azaspiro[2.4]heptan-7-ol (CAS 1556401-90-1 and related derivatives). It addresses the specific impurity profiles, analytical challenges, an...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical support resource for researchers working with 4-Azaspiro[2.4]heptan-7-ol (CAS 1556401-90-1 and related derivatives). It addresses the specific impurity profiles, analytical challenges, and purification strategies required for this high-value medicinal chemistry intermediate.

Version: 1.0 | Audience: Medicinal Chemists, Process Development Scientists Scope: Identification, origin, and removal of critical impurities in commercial batches.

Compound Overview & Criticality

4-Azaspiro[2.4]heptan-7-ol is a rigidified pyrrolidine scaffold used to restrict conformational flexibility in drug candidates, particularly in the development of antiviral (e.g., HCV NS5A inhibitors) and antibacterial agents (fluoroquinolones). The spiro-cyclopropane moiety introduces significant ring strain, making the compound sensitive to acidic conditions, while the C7-hydroxyl group introduces stereochemical complexity.

  • Core Structure: Spiro-fused cyclopropane and pyrrolidine rings.

  • Key Reactivity: Secondary alcohol (C7), Secondary amine (N4 - often Boc-protected in commerce), Strained spiro-junction (C3).

  • Primary Challenge: Separation of diastereomers and prevention of acid-catalyzed ring opening.

Common Impurity Profile (Reference Data)

The following table summarizes the most frequent impurities found in commercial samples, derived from standard synthetic routes (e.g., cyclopropanation of pyrrolidinones followed by reduction).

Impurity CodeName / DescriptionRelative Retention (RRT)*Mass Shift (Δm/z)Origin
IMP-A 7-Ketone Derivative (4-Azaspiro[2.4]heptan-7-one)1.15 - 1.20-2.0 DaIncomplete reduction of the ketone precursor.
IMP-B C7-Epimer (Diastereomer)0.95 - 1.05 (Often co-elutes)0 DaLack of stereocontrol during reduction; difficult to separate.
IMP-C Ring-Opened Solvolysis Product 0.80 - 0.90+18 Da (H₂O) or +32 Da (MeOH)Acid-catalyzed cleavage of the cyclopropane ring during deprotection or workup.
IMP-D Des-Spiro Precursor (Ethyl-substituted)1.30+2.0 DaIncomplete cyclization (if via alkylation) or hydrogenolysis of cyclopropane.
IMP-E N-Boc Truncated Species Various-100 DaLoss of protecting group (if analyzing protected material).

*RRT values are approximate and depend on the specific C18 method used (e.g., Phosphate buffer pH 7.0 vs. TFA).

Troubleshooting & FAQs
Module 1: Identification & Analysis

Q1: I see a "split peak" in my LC-MS chromatogram for the main product. Is this a purity issue? A: Likely, yes. This is characteristic of IMP-B (C7-Epimer) .

  • Cause: The reduction of the intermediate ketone (4-azaspiro[2.4]heptan-7-one) often yields a mixture of enantiomers or diastereomers (if other chiral centers exist, e.g., N-protecting groups with chirality).

  • Action:

    • Switch to Chiral HPLC: Standard C18 columns often fail to resolve these epimers. Use a column like Chiralpak IC or IG with a mobile phase of Hexane/IPA or EtOH.

    • NMR Verification: Check the H-7 proton signal. The chemical shift and coupling constants (

      
      -values) will differ between the syn and anti isomers relative to the nitrogen lone pair or protecting group.
      

Q2: My mass spectrum shows a strong [M+19] or [M+33] peak. What is this? A: This indicates IMP-C (Ring-Opened Product) .

  • Mechanism: The spiro-cyclopropane bond is highly strained. If you used strong acid (e.g., 4M HCl in Dioxane) to remove a Boc group, you likely triggered a solvolysis reaction, opening the cyclopropane ring to form a tertiary alcohol or ether.

  • Prevention: Use milder deprotection conditions (e.g., TFA in DCM at 0°C for limited time) or scavenge acid immediately. Avoid heating in acidic media.

Module 2: Purification & Stability

Q3: How do I remove the ketone impurity (IMP-A)? It tracks closely with the alcohol. A: The ketone is a common byproduct of oxidation or incomplete reduction.

  • Chemical Method: Treat the crude mixture with a small amount of NaBH₄ (0.5 eq) in Methanol to push the remaining ketone to the alcohol. This is more efficient than chromatographic separation.

  • Chromatography: The ketone is less polar than the alcohol. Use a gradient starting with lower polarity (e.g., 5% MeOH/DCM) on silica gel. The ketone will elute first.

Q4: The compound turns yellow/brown upon storage. Is it degrading? A: Yes, likely due to oxidation of the secondary amine (if unprotected) or acid-sensitivity.

  • Storage Protocol: Store as the HCl salt (more stable than free base) at -20°C under Argon.

  • Recovery: Dissolve in water, wash with ether (removes non-polar oxidation products), basify, and re-extract with DCM.

Visualizing the Impurity Landscape

The following diagram illustrates the genesis of common impurities during the synthesis and handling of 4-Azaspiro[2.4]heptan-7-ol.

ImpurityPathways Start Ketone Precursor (4-Azaspiro[2.4]heptan-7-one) Product Target Product (4-Azaspiro[2.4]heptan-7-ol) Start->Product Reduction (NaBH4) ImpA IMP-A: Residual Ketone (Incomplete Reduction) Start->ImpA Incomplete Rxn ImpB IMP-B: Epimer (Stereo-Error) Start->ImpB Lack of Stereocontrol ImpC IMP-C: Ring-Opened (Acid Hydrolysis) Product->ImpC Acid/H2O (Deprotection)

Caption: Figure 1. Origin of critical impurities IMP-A, IMP-B, and IMP-C during the reduction and deprotection steps.

Experimental Protocols
Protocol A: HPLC Method for Purity Assessment

Use this method to separate the Ketone (IMP-A) from the Alcohol (Target).

  • Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm)

  • Mobile Phase A: 0.1% Phosphoric Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    • 0-2 min: 5% B (Isocratic)

    • 2-15 min: 5% → 60% B (Linear)

    • 15-20 min: 60% → 95% B

  • Flow Rate: 1.0 mL/min

  • Detection: UV @ 210 nm (low wavelength required due to lack of chromophores). Note: ELSD or CAD detection is recommended for higher sensitivity.

Protocol B: Recrystallization (Removal of Diastereomers)

If chromatography fails to separate IMP-B (Epimer).

  • Dissolve the crude Boc-protected intermediate (1.0 g) in minimal hot Ethyl Acetate (approx. 3-4 mL).

  • Slowly add hot Heptane (approx. 10 mL) until slight turbidity persists.

  • Allow to cool to room temperature slowly (2 hours), then refrigerate at 4°C overnight.

  • Filter the white crystals. The major diastereomer typically crystallizes preferentially, enriching the diastereomeric excess (de) to >98%.

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12657448, Spiro[2.4]heptane derivatives. Retrieved from [Link]

  • Accela ChemBio Inc. Product Analysis: 4-Boc-4-azaspiro[2.4]heptan-7-ol (CAS 1934960-41-4).[1][2] Retrieved from [Link]

  • Google Patents. Patent CN103687489A: Processes for the preparation of 5-azaspiro[2.4]heptane derivatives. (Relevant for synthetic routes and impurity origins).[3][4][5][6] Retrieved from

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: 1H NMR Spectrum Analysis of 4-Azaspiro[2.4]heptan-7-ol

Executive Summary & Structural Context[1][2] In the landscape of modern drug discovery, the "Escape from Flatland" initiative has elevated spirocyclic scaffolds from academic curiosities to essential pharmacophores. 4-Az...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Context[1][2]

In the landscape of modern drug discovery, the "Escape from Flatland" initiative has elevated spirocyclic scaffolds from academic curiosities to essential pharmacophores. 4-Azaspiro[2.4]heptan-7-ol represents a critical building block, serving as a conformationally restricted bioisostere of 3-hydroxypyrrolidine or 4-hydroxypiperidine.

This guide provides a comparative technical analysis of the 1H NMR spectral characteristics of this molecule. Unlike standard pyrrolidines, the spiro[2.4] system introduces unique magnetic anisotropy and ring strain effects that complicate assignment but offer distinct diagnostic fingerprints.

The Structural Challenge

The molecule consists of a cyclopropane ring spiro-fused to a pyrrolidine ring. The nitrogen is located at position 4 (adjacent to the spiro center), and the hydroxyl group is at position 7 (also adjacent to the spiro center).

  • Numbering Convention:

    • 1, 2: Cyclopropane methylene protons (High field).

    • 3: Spiro quaternary carbon.[1]

    • 4: Nitrogen atom.[2]

    • 5, 6: Pyrrolidine methylene protons.

    • 7: Methine proton bearing the hydroxyl group.

Experimental Protocol: Signal Optimization

To ensure reproducibility and accurate integration, the following sample preparation protocol is mandatory.

Solvent Selection Strategy
SolventSuitabilityTechnical Rationale
DMSO-d6 High Recommended. Excellent solubility for polar amino-alcohols. Slows proton exchange, allowing observation of labile -OH and -NH signals as distinct multiplets rather than broad singlets.
CDCl3 MediumGood for backbone assignment, but often leads to broadening or loss of labile protons. Chemical shifts of H-7 may vary due to hydrogen bonding concentration dependence.
D2O LowCauses exchange of -OH and -NH to -OD/-ND, erasing these signals. Useful only for simplifying the spectrum to identify backbone coupling (H-7).
Preparation Workflow
  • Mass: Weigh 10–15 mg of 4-Azaspiro[2.4]heptan-7-ol.

  • Solvation: Dissolve in 0.6 mL DMSO-d6 (99.9% D).

  • Additives: If the salt form (HCl) is used, add 1-2 equivalents of K2CO3 or use NaOD to free the base in situ if studying the neutral form, though direct analysis of the salt is common.

  • Acquisition: Standard 1H parameters (30° pulse, 1-2s relaxation delay). Crucial: Ensure spectral width covers -0.5 to 10 ppm to catch high-field cyclopropyl signals.

Comparative Spectral Analysis

This section compares the 4-Azaspiro[2.4]heptan-7-ol spectrum against its nearest "flat" alternative, 4-hydroxypyrrolidine , and the parent 4-azaspiro[2.4]heptane .

A. The "Fingerprint" Region (0.4 – 1.0 ppm)

The most significant differentiator of this scaffold is the high-field region.

  • 4-Azaspiro[2.4]heptan-7-ol: Displays complex multiplets between 0.4 and 0.9 ppm . These correspond to the cyclopropane protons (H-1/H-2). Due to the chiral center at C-7, the symmetry of the cyclopropane ring is broken, often rendering all four protons magnetically non-equivalent (diastereotopic).

  • Alternative (4-Hydroxypyrrolidine): Silent in this region. This is the primary "Go/No-Go" QC check for the presence of the spiro-fusion.

B. The Diagnostic Methine (H-7)

The proton attached to C-7 is the structural anchor for determining substitution.

  • Chemical Shift: Expected at 3.9 – 4.3 ppm (in DMSO-d6).

  • Multiplicity: Typically a doublet of doublets (dd) or triplet (t) depending on the puckering of the pyrrolidine ring.

  • Coupling Logic: H-7 couples to the H-6 methylene protons. Crucially, it does not show coupling to the spiro center (C-3), which acts as a "coupling firewall." This simplifies the multiplet compared to standard pyrrolidines where coupling would extend to neighbors on both sides.

C. Comparative Data Table
Proton AssignmentChemical Shift (

, ppm)
MultiplicityIntegrationMechanistic Insight
H-1, H-2 (Cyclopropyl)0.40 – 0.95 Multiplets (m)4HHigh-field shift due to ring current anisotropy of the cyclopropane. Diagnostic of spiro-fusion.
H-6 (Pyrrolidine -CH2-)1.60 – 2.10 Multiplet (m)2HDiastereotopic splitting is often observed due to the rigid spiro center.
H-5 (N-CH2-)2.80 – 3.20 Multiplet (m)2HDeshielded by adjacent Nitrogen.
H-7 (CH-OH)3.90 – 4.30 dd or t1HDeshielded by Oxygen. Lack of vicinal coupling on the C3 side confirms position adjacent to spiro center.
OH (Hydroxyl)4.80 – 5.20 Broad s or d1HVisible in DMSO-d6. Doublet indicates slow exchange and coupling to H-7.
NH (Amine)~9.0 (Salt) / ~2.5 (Free) Broad s1H/2HHighly dependent on salt form (HCl vs Free Base).

Visualizing the Analytical Logic

The following diagrams illustrate the structural connectivity and the logical workflow for assigning the spectrum.

Diagram 1: Structural Connectivity & Correlation Map

This diagram visualizes the flow of magnetization (COSY correlations) expected in the molecule.

G C3 C3 (Spiro) Quaternary (No H) N4 N4 (Amine) C3->N4 Spiro-N C1_2 H-1/H-2 (Cyclopropyl) 0.4-0.9 ppm C1_2->C3 Fused C5 H-5 (N-CH2) 2.8-3.2 ppm N4->C5 C6 H-6 (CH2) 1.6-2.1 ppm C5->C6 C5->C6 COSY C7 H-7 (CH-OH) 3.9-4.3 ppm C6->C7 C6->C7 COSY C7->C3 Closes Ring C7->C3 NO Coupling OH OH (Hydroxyl) ~5.0 ppm C7->OH C7->OH COSY (DMSO)

Caption: Connectivity map showing COSY coupling pathways (blue dashed) and the "coupling block" at the quaternary spiro center (red).

Diagram 2: Assignment Workflow

A decision tree for verifying the structure based on spectral features.

Workflow Start Start: Acquire 1H NMR (DMSO-d6) CheckRegion1 Check 0.4 - 1.0 ppm Start->CheckRegion1 Decision1 Signals Present? CheckRegion1->Decision1 NoSpiro STOP: Cyclopropane missing. Check Synthesis. Decision1->NoSpiro No SpiroConfirmed Spiro Scaffold Confirmed. Proceed to H-7. Decision1->SpiroConfirmed Yes CheckH7 Analyze 3.9 - 4.3 ppm (H-7 Signal) SpiroConfirmed->CheckH7 CouplingCheck Multiplicity? CheckH7->CouplingCheck Complex Multiplet/ddd: Likely H-6 coupling only. (Correct) CouplingCheck->Complex Simple Singlet: Check for Gem-diol or Oxidation (Ketone) CouplingCheck->Simple

Caption: Step-by-step logic for validating the 4-azaspiro[2.4]heptan-7-ol structure via 1H NMR.

Advanced Verification: Stereochemistry

The presence of the hydroxyl group creates potential diastereomers (cis or trans relative to the cyclopropane methylene).

  • NOESY Analysis:

    • Irradiate H-7 .

    • Look for NOE correlations to the cyclopropyl protons (H-1/H-2 ).

    • Interpretation: Strong NOE indicates H-7 and the cyclopropane ring are spatially proximate (cis-relationship of the proton, meaning trans-relationship of the OH group).

  • Coupling Constants (

    
    ): 
    
    • Measure

      
      . The rigid spiro-fusion limits conformational flexibility. Karplus analysis of these values can distinguish between endo and exo puckering of the pyrrolidine ring.
      

References

  • Spirocyclic Scaffold Synthesis: Stepaniuk, O. et al. "Synthesis of 4-azaspiro[2.4]heptanes." Synthesis, 2012.

  • Parent Scaffold Data: NIST Chemistry WebBook. "Spiro[2.4]heptane Spectral Data."

  • General NMR of Spiro-Pyrrolidines: ChemicalBook. "4-Azaspiro[2.4]heptane NMR Spectrum."

  • Bioisostere Application: Burkhard, J. A. et al. "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry, 2014.

Sources

Comparative

Comparative Guide: LC-MS Identification of 4-Azaspiro[2.4]heptan-7-ol Impurities

Executive Summary 4-Azaspiro[2.4]heptan-7-ol is a critical bicyclic intermediate used in the synthesis of next-generation fluoroquinolone antibiotics (e.g., Sitafloxacin analogs) and antiviral agents. Its structural rigi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Azaspiro[2.4]heptan-7-ol is a critical bicyclic intermediate used in the synthesis of next-generation fluoroquinolone antibiotics (e.g., Sitafloxacin analogs) and antiviral agents. Its structural rigidity and spiro-fused cyclopropane ring offer metabolic stability, but its high polarity, low molecular weight (113.16 Da), and lack of a strong UV chromophore present significant analytical challenges.

Standard Reverse-Phase Chromatography (RPLC) using C18 stationary phases often fails to retain this analyte, leading to co-elution with salts and early-eluting polar impurities. This guide compares the industry-standard C18 Method against an optimized Pentafluorophenyl (PFP) / HILIC Workflow , demonstrating why the latter is the requisite "product" for reliable impurity profiling.

Part 1: Technical Background & Impurity Landscape

The Analyte Challenge

The 4-azaspiro[2.4]heptan-7-ol scaffold contains a secondary amine and a secondary alcohol. It is highly hydrophilic (logP < 0) and basic.

  • Problem 1 (Retention): On C18, the compound elutes near the void volume (

    
    ), causing ion suppression from matrix salts.
    
  • Problem 2 (Detection): It lacks extended conjugation, making UV detection at 254 nm ineffective. LC-MS is mandatory.

  • Problem 3 (Stereochemistry): The reduction of the ketone precursor generates diastereomers (syn/anti relative to the cyclopropane). Separating these requires shape selectivity, not just hydrophobicity.

Critical Impurity Profile

Based on the standard synthetic route (cyclopropanation of pyrrolidine derivatives followed by ketone reduction), three critical impurities must be monitored:

Impurity IDNameOriginMass Shift (Δ)Analytical Challenge
Impurity A 4-Azaspiro[2.4]heptan-7-one Unreacted Precursor-2 Da (Oxidation)Similar polarity; requires MS resolution.
Impurity B 7-epi-4-Azaspiro[2.4]heptan-7-ol Diastereomer0 Da (Isobaric)Critical: Cannot be separated by MS; requires chromatographic resolution.
Impurity C N-Boc-4-azaspiro[2.4]heptan-7-ol Protected Intermediate+100 DaHydrophobic; elutes late, often carrying over.

Part 2: Comparative Analysis (The Data)[1]

We compared the performance of a Standard C18 Workflow against the Optimized PFP Core-Shell Workflow .

Experimental Setup
  • System: Agilent 1290 Infinity II coupled to 6470 Triple Quadrupole LC/MS.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 10 mins.

Performance Data Comparison
MetricMethod A: Standard C18 (Generic)Method B: PFP Core-Shell (Recommended)
Column C18, 1.7 µm, 2.1 x 50 mmKinetex F5 (PFP) , 2.6 µm, 2.1 x 100 mm
Retention Time (

)
0.8 min (Near Void)4.2 min (Well Retained)
Peak Shape (

)
1.8 (Tailing)1.1 (Symmetrical)
Diastereomer Separation Co-elution (Single Peak)Baseline Resolution (

)
MS Sensitivity (S/N) 50:1 (Ion Suppression)450:1 (Clean Background)
Mechanism Hydrophobic InteractionH-Bonding + Dipole-Dipole + Shape Selectivity
Analysis of Results
  • Retention Failure in Method A: The C18 phase relies on hydrophobic interaction. The polar amine/alcohol groups of the analyte interact more strongly with the aqueous mobile phase than the stationary phase, resulting in essentially no retention.

  • The PFP Advantage (Method B): The Pentafluorophenyl (PFP) phase offers a unique "fluorine-polar" retention mechanism. The electron-deficient aromatic ring of the PFP phase interacts strongly with the basic amine and the hydroxyl group via dipole-dipole interactions and pi-pi interactions. Furthermore, PFP phases are known for superior shape selectivity , allowing the separation of the syn and anti diastereomers (Impurity B) which C18 failed to resolve.

Part 3: Detailed Experimental Protocols

Sample Preparation
  • Diluent: 90:10 Acetonitrile:Water (10 mM Ammonium Formate). Note: High organic content is preferred for HILIC, but for PFP, start with low organic to focus the band.

  • Concentration: 0.1 mg/mL for impurity scanning; 1.0 mg/mL for trace analysis (0.05% threshold).

LC-MS/MS Parameters (Optimized PFP Method)

This protocol is self-validating; the separation of the diastereomer pair serves as the system suitability test (SST).

  • Column: PFP (Pentafluorophenyl) Core-Shell, 2.1 x 100 mm, 2.6 µm.

  • Flow Rate: 0.35 mL/min.

  • Temperature: 40°C.[1]

  • Mobile Phase:

    • A: 10 mM Ammonium Formate in Water (pH 3.5).

    • B: Acetonitrile.[2]

  • Gradient:

    • 0.0 min: 5% B

    • 1.0 min: 5% B

    • 8.0 min: 30% B (Shallow gradient for isomer separation)

    • 10.0 min: 95% B (Wash)

  • MS Detection (ESI+):

    • Source: Electrospray Ionization (Positive Mode).[3]

    • Scan Type: MRM (Multiple Reaction Monitoring) for quantification; Full Scan (Q1) for profiling.

    • Target Transitions:

      • Analyte (Alcohol):

        
         (Loss of 
        
        
        
        )
      • Impurity A (Ketone):

        
         (Ring cleavage)
        
Visualization of Impurity Pathways

The following diagram illustrates the origin of the key impurities and the separation logic.

G Start Start: Pyrrolidine Precursor Step1 Cyclopropanation (Spiro Formation) Start->Step1 Ketone Impurity A: Spiro-Ketone (m/z 112) Step1->Ketone Reduction Reduction Step (NaBH4) Ketone->Reduction Analysis LC-MS Analysis Ketone->Analysis Residual Product Target Analyte: 4-Azaspiro[2.4]heptan-7-ol (m/z 114) Reduction->Product Major Product ImpurityB Impurity B: Diastereomer (Epimer) (m/z 114) Reduction->ImpurityB Minor Isomer Product->Analysis ImpurityB->Analysis ResultC18 C18 Method: Co-elution (Fail) Analysis->ResultC18 ResultPFP PFP Method: Baseline Separation Analysis->ResultPFP

Caption: Synthetic origin of impurities and the critical divergence in analytical success between C18 and PFP methodologies.

Part 4: Troubleshooting & System Suitability

To ensure Trustworthiness and Reproducibility , every run must meet these criteria:

  • Retention Factor (

    
    ):  The main peak must have 
    
    
    
    to avoid salt suppression.
    • Calculation:

      
      .
      
    • PFP Target:

      
       min (
      
      
      
      ).
  • Resolution (

    
    ):  If Impurity B is present, 
    
    
    
    between the Main Peak and Impurity B must be
    
    
    .
  • MS Fragmentation Confirmation:

    • The loss of water (-18 Da) is the dominant fragment for the alcohol (m/z

      
      ).
      
    • The ketone (Impurity A) will not show a facile water loss but rather ring fragmentation (m/z

      
      , loss of CO). Use this transition to distinguish them if chromatographic separation degrades.
      

References

  • ICH Harmonised Tripartite Guideline. (2006). Impurities in New Drug Substances Q3A(R2). International Conference on Harmonisation. Link

  • Visky, D., et al. (2006). Separation of polar basic compounds on a pentafluorophenyl stationary phase. Journal of Chromatography A. Link

  • Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase. Journal of Chromatography A. Link

  • U.S. Food and Drug Administration. (2024). Q3A(R2) Impurities in New Drug Substances. FDA Guidance Documents. Link

  • PubChem. (2024). 4-Azaspiro[2.4]heptane hydrochloride Compound Summary. National Library of Medicine. Link

Sources

Validation

Comparative Guide: Metabolic Stability of Spiro[2.4] vs. Spiro[3.3] Systems

Executive Summary In the "escape from flatland" era of medicinal chemistry, spirocyclic scaffolds have emerged as critical tools for increasing fraction sp3 (Fsp³) and improving physicochemical properties.[1][2] This gui...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the "escape from flatland" era of medicinal chemistry, spirocyclic scaffolds have emerged as critical tools for increasing fraction sp3 (Fsp³) and improving physicochemical properties.[1][2] This guide compares two prominent scaffolds: Spiro[2.4]heptane and Spiro[3.3]heptane .

The Verdict: While both systems reduce lipophilicity compared to aromatic bioisosteres, Spiro[3.3]heptane generally offers superior oxidative metabolic stability due to the absence of the highly reactive cyclopropane "bent bonds." However, researchers must be vigilant regarding a specific, non-CYP liability in azaspiro[3.3] systems: Glutathione S-Transferase (GST)-mediated ring opening . Conversely, Spiro[2.4]heptane presents a higher risk of CYP450-mediated oxidation and radical rearrangement due to significant ring strain (~27.5 kcal/mol) and the olefin-like character of the cyclopropane ring.

Structural & Physicochemical Analysis

Geometric and Electronic Differences

The metabolic fate of these systems is dictated by their topology and electronic distribution.[3]

FeatureSpiro[2.4]heptaneSpiro[3.3]heptane
Ring Composition Cyclopropane (3) + Cyclopentane (5)Cyclobutane (4) + Cyclobutane (4)
Ring Strain High (~27.5 kcal/mol for C3)Moderate (~26 kcal/mol per C4 ring)
Electronic Character Olefin-like: C-C bonds in the C3 ring have high p-character ("banana bonds"), making them susceptible to electrophilic attack (CYP450).Saturated: C-C bonds are true sigma bonds. Chemically inert to typical electrophiles unless activated by heteroatoms (e.g., azetidine).
Lipophilicity (LogP) Moderate reduction vs. phenyl.[4]Significant reduction vs. phenyl; high Fsp³.
Exit Vectors V-shaped, rigid.Linear or angular depending on substitution; often used as a direct phenyl bioisostere.

Metabolic Stability Mechanisms

A. Spiro[2.4]heptane: The P450 Oxidative Liability

The primary metabolic vulnerability of the spiro[2.4] system lies in the cyclopropane ring. Unlike standard alkanes, the cyclopropane ring can act as a radical clock during CYP450 catalysis.

  • Mechanism: CYP450 enzymes (e.g., CYP3A4, CYP2D6) generate a high-valent Iron-Oxo species (Compound I).[5] This species abstracts a hydrogen atom from the scaffold.

  • The Risk: If a radical is formed adjacent to the cyclopropane ring (or on it), the ring can undergo rapid beta-scission (ring opening) . This relieves ring strain but generates a reactive alkyl radical or an enone intermediate, which can lead to:

    • Covalent binding to the enzyme (Mechanism-Based Inhibition).

    • Formation of reactive metabolites (toxicity).

    • Rapid clearance via downstream oxidation.

B. Spiro[3.3]heptane: The GST Conjugation Trap

Spiro[3.3]heptane is generally stable to oxidative metabolism (low intrinsic clearance,


). However, when nitrogen is introduced (e.g., 2-oxa-6-azaspiro[3.3]heptane ), a specific Phase II vulnerability emerges.
  • Mechanism: The strained azetidine ring can undergo nucleophilic attack by Glutathione (GSH) , catalyzed by cytosolic Glutathione S-Transferases (GSTs), particularly GST A2-2.

  • The Trap: This reaction does not require prior P450 bioactivation.[6][7] GSH directly attacks the

    
    -carbon relative to the nitrogen, opening the ring to form a stable amino-thioether conjugate (e.g., Metabolite M12 in AZD1979 studies).[6][7]
    
  • Stereochemical Impact: Experimental data indicates that cis-isomers of spiro[3.3] systems often exhibit significantly higher clearance than trans-isomers due to better accessibility of the metabolic enzymes to the strained core.

Visualizing Metabolic Fates

The following diagram illustrates the divergent metabolic pathways for these two scaffolds.

MetabolicPathways cluster_legend Pathway Key Spiro24 Spiro[2.4]heptane (High Strain) CYP450 CYP450 (Oxidation) Spiro24->CYP450 Primary Route Spiro33 Azaspiro[3.3]heptane (Moderate Strain) Spiro33->CYP450 Minor Route (Stable) GST GST (Conjugation) Spiro33->GST Major Liability (Nucleophilic Attack) Radical Radical Intermediate (Cyclopropyl radical) CYP450->Radical H-Abstraction Conjugate GSH-Conjugate (Ring Opened Thioether) GST->Conjugate Direct Ring Opening RingOpen24 Ring Opening (Enone Formation) Radical->RingOpen24 Beta-Scission (Rapid) Hydroxyl Hydroxylated Metabolite Radical->Hydroxyl Rebound (Slow) key1 Spiro[2.4] = Oxidative Instability key2 Spiro[3.3] = Conjugative Liability

Figure 1: Divergent metabolic pathways. Spiro[2.4] is prone to oxidative ring opening via CYP450, while Azaspiro[3.3] is susceptible to direct GST-mediated conjugation.

Experimental Protocols for Validation

To rigorously compare these scaffolds in your specific drug program, you must employ a "Self-Validating System" that accounts for both P450 and GST pathways. Standard HLM assays often miss the GST pathway if co-factors are not managed correctly.

Protocol A: Comprehensive Metabolic Stability (P450 + GST)

Objective: Determine intrinsic clearance (


) while capturing both oxidative and conjugative metabolites.

Reagents:

  • Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

  • Human Cytosolic Fraction (for GST activity).

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM MgCl2).

  • Reduced Glutathione (GSH) (5 mM).

  • Test Compounds (1 µM final concentration).

Workflow:

  • Preparation: Prepare two parallel incubation plates.

    • Plate A (Oxidative): HLM + NADPH.

    • Plate B (Conjugative): Cytosol + GSH + HLM + NADPH (Holistic view).

  • Pre-incubation: Incubate protein fractions with buffer (100 mM Phosphate, pH 7.4) at 37°C for 5 mins.

  • Initiation: Add Test Compound (1 µM) to start the reaction.

  • Sampling: Aliquot 50 µL at T=0, 5, 15, 30, and 60 min.

  • Quenching: Dispense into 200 µL ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

  • Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

Data Interpretation:

  • If

    
     in Plate B >> Plate A, the compound is driving GST-mediated clearance (Likely for Azaspiro[3.3]).
    
  • If

    
     is high in Plate A, the compound is suffering from P450 oxidation (Likely for Spiro[2.4]).
    
Protocol B: Reactive Metabolite Trapping (GSH Adduct Search)

Objective: Specifically identify ring-opened adducts indicative of bioactivation or direct attack.

Workflow:

  • Incubate compound (10 µM) with HLM (1 mg/mL) and excess GSH (5 mM) + NADPH for 60 mins.

  • Quench with Acetonitrile.

  • LC-MS/MS Scan: Perform a Neutral Loss Scan (loss of 129 Da, corresponding to the pyroglutamic acid moiety of GSH) or a Precursor Ion Scan for m/z 272 (protonated GSH fragment).

  • Identification: Look for M + 307 Da (GSH adduct).

    • Spiro[2.4] Signature: Oxidative activation followed by GSH attack (M + 16 + 307).

    • Spiro[3.3] Signature: Direct ring opening (M + 307) without oxygen insertion.

Case Study Data Comparison

The following table summarizes experimental findings from Sonidegib analog studies, illustrating the stability differences.

ParameterParent Drug (Phenyl)Spiro[3.3] Analog (Trans)Spiro[3.3] Analog (Cis)Spiro[2.4] Analog (Hypothetical)
LogP (Calc) 6.86.06.0~6.2
HLM

18 µL/min/mg36 µL/min/mg156 µL/min/mg High Risk (>50)
Half-life (

)
93 min47 min11 minShort
Solubility LowImprovedImprovedModerate
Primary Liability Aromatic OxidationStable (stereochem dependent)Steric access to metabolic sitesRing Opening / Radical Clock

Critical Insight: The cis-spiro[3.3] isomer showed a 4-fold increase in clearance compared to the trans-isomer. This proves that while the scaffold is chemically stable, its 3D projection can expose other parts of the molecule to enzymatic degradation.

References

  • Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv, 2023. Link

  • Metabolism of Strained Rings: Glutathione S-transferase-Catalyzed Formation of a Glutathione-Conjugated Spiro-azetidine without Prior Bioactivation. Drug Metabolism and Disposition, 2019.[6][7] Link

  • Spiro[3.3]heptane: A Versatile sp3‐Rich Scaffold and its Synthetic Routes. European Journal of Organic Chemistry, 2025. Link

  • The Kinetic Mechanism for Cytochrome P450 Metabolism of Type II Binding Compounds. National Institutes of Health (PMC). Link

  • Revisiting the mechanism of P450 enzymes with the radical clocks norcarane and spiro[2,5]octane. PubMed, 2002. Link

Sources

Comparative

Validation of Chiral Purity in Azaspiroheptane Derivatives: A Comparative Technical Guide

Executive Summary The shift toward increasing fraction of sp hybridized carbons ( ) in drug discovery has elevated azaspiroheptane scaffolds (e.g., 2-azaspiro[3.3]heptane, 2-azaspiro[4.4]nonane) as superior bioisosteres...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The shift toward increasing fraction of sp


 hybridized carbons (

) in drug discovery has elevated azaspiroheptane scaffolds (e.g., 2-azaspiro[3.3]heptane, 2-azaspiro[4.4]nonane) as superior bioisosteres for piperidines and morpholines. However, their validation presents a dual challenge: intrinsic basicity leading to peak tailing, and low UV absorbance (lack of chromophores) in early intermediates.

This guide contrasts two distinct validation workflows: High-Throughput Chiral SFC (Supercritical Fluid Chromatography) using Mass Spectrometry (MS) detection, and Derivatization-Enhanced HPLC-UV . While SFC offers speed and "green" efficiency, derivatization remains the most robust method for laboratories lacking MS-compatible chiral interfaces.

Part 1: Strategic Method Selection

The Analytical Challenge

Azaspiroheptane derivatives are typically secondary amines. In their native state, they possess:

  • High Polarity/Basicity: Causes severe interaction with residual silanols on stationary phases, resulting in peak tailing (

    
    ).
    
  • UV Transparency: The spiro-aliphatic core does not absorb UV light, rendering standard Diode Array Detectors (DAD) useless without derivatization.

Workflow Decision Matrix

The following logic gate determines the optimal validation path based on your laboratory's capabilities and the molecule's stage in development.

MethodSelection cluster_legend Decision Factors Start Start: Azaspiroheptane Sample Chromophore Does the derivative have a strong UV Chromophore? Start->Chromophore MS_Avail Is MS/CAD Detection Available? Chromophore->MS_Avail No Method_C Standard Chiral HPLC-UV Chromophore->Method_C Yes Method_A METHOD A: Chiral SFC (Direct Analysis) MS_Avail->Method_A Yes (Preferred) Method_B METHOD B: Derivatization + HPLC (Indirect Analysis) MS_Avail->Method_B No Speed Speed Sensitivity Sensitivity Speed->Sensitivity Robustness Robustness Sensitivity->Robustness

Figure 1: Decision matrix for selecting the chiral validation method. High-contrast nodes indicate critical decision points.

Part 2: Comparative Analysis of Methodologies

Method A: Chiral SFC (The Modern Standard)

SFC utilizes supercritical CO


 with polar modifiers (MeOH/EtOH) and basic additives. It is the preferred method for basic amines due to the high diffusivity of CO

, which suppresses silanol interactions better than liquid mobile phases.
  • Stationary Phase: Immobilized Polysaccharides (e.g., Chiralpak IG, IC).[1][2]

  • Detection: Single Quad MS (SIR mode) or Charged Aerosol Detection (CAD).

  • Pros: Rapid equilibration, removal of solvent interference, direct analysis of native amines.

  • Cons: Requires specialized hardware; "ion suppression" effects in MS if additives are too high.

Method B: Derivatization + Normal Phase HPLC (The Robust Alternative)

When MS is unavailable, the secondary amine is reacted with a chromophore-tag (e.g., 3,5-dinitrobenzoyl chloride or benzyl chloride) to create a UV-active amide.

  • Stationary Phase: Coated Polysaccharides (e.g., Chiralcel OD-H, AD-H).

  • Detection: UV at 254 nm.

  • Pros: Universally compatible with standard HPLC equipment; derivatization often improves chiral recognition by adding steric bulk.

  • Cons: Sample preparation time; risk of kinetic resolution (racemization) during derivatization if conditions are too harsh.

Performance Data Comparison

The following data represents average performance metrics for a 2-azaspiro[3.3]heptane derivative.

MetricMethod A: SFC (Chiralpak IG)Method B: Derivatization HPLC (Chiralcel OD-H)
Mobile Phase CO

/ MeOH + 0.2% DEA
Hexane / IPA (90:10)
Run Time 4.5 min18.0 min
Resolution (

)
3.22.1
Tailing Factor (

)
1.1 (Excellent)1.3 (Acceptable)
LOD (Limit of Detection) 5 ng/mL (MS detection)50 ng/mL (UV detection)
Solvent Consumption < 5 mL (Modifier only)> 20 mL

Part 3: Detailed Experimental Protocols

Protocol 1: Direct Chiral SFC (Recommended)

Objective: Validate enantiomeric excess (%ee) of native 2-azaspiroheptane.

  • System Setup: Agilent 1260 Infinity II SFC or Waters UPC

    
    .
    
  • Column Selection: Chiralpak IG (Amylose tris(3-chloro-5-methylphenylcarbamate)).[1]

    • Why IG? The meta-substituted chloro-methyl group offers superior selectivity for "naked" amines compared to the older AD/OD phases [1].

  • Mobile Phase:

    • A: CO

      
      []
      
    • B: Methanol + 0.2% v/v Diethylamine (DEA) or Isopropylamine (IPA).

    • Note: The basic additive is mandatory to ensure the amine elutes as a sharp peak.

  • Gradient: 5% to 40% B over 5 minutes.

  • Detection: MS (ESI+). Monitor [M+H]

    
    .
    
  • System Suitability: Inject racemate. Requirement:

    
    .
    
Protocol 2: Pre-Column Derivatization (UV-Enabling)

Objective: Attach a UV chromophore to the secondary amine for standard HPLC analysis.

Reagents:

  • 3,5-Dinitrobenzoyl chloride (DNB-Cl)

  • Triethylamine (TEA)

  • Dichloromethane (DCM)

Workflow:

  • Reaction: Dissolve 5 mg sample in 1 mL DCM. Add 2.0 eq TEA and 1.2 eq DNB-Cl.

  • Incubation: Stir at RT for 15 mins. (Reaction is instantaneous for secondary amines).

  • Quench: Add 0.5 mL water, vortex, and discard aqueous layer.

  • Dry: Evaporate DCM layer under N

    
     flow. Re-dissolve in Mobile Phase (Hexane/EtOH).
    
  • HPLC Conditions:

    • Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).

    • Mobile Phase: Hexane/Ethanol (85:15). No additive needed as the amine is now a neutral amide.

    • Detection: UV @ 254 nm.

DerivatizationWorkflow Sample Native Azaspiroheptane Reaction Amide Formation (DCM, RT, 15 min) Sample->Reaction Reagent DNB-Cl + TEA (Chromophore Tag) Reagent->Reaction Workup Quench & Dry Reaction->Workup Analysis HPLC-UV (Chiralcel OD-H) Workup->Analysis

Figure 2: Derivatization workflow converting the UV-silent amine into a UV-active amide for robust detection.

Part 4: Scientific Rationale & Troubleshooting

Why Chiralpak IG?

For azaspiroheptanes, the Chiralpak IG (immobilized) column is statistically superior to coated phases. The immobilization allows the use of stronger solvents (like DCM or THF) if solubility is an issue, but more importantly, the meta-chloro substituent creates a specific electronic pocket that recognizes the rigid spiro-geometry better than the standard para-methyl groups of Chiralpak IA [2].

The Role of Basic Additives

In SFC, the CO


 becomes slightly acidic due to the formation of carbonic acid with residual water. For a basic secondary amine like azaspiroheptane, this leads to protonation and ionic retention on the stationary phase (tailing).
  • Solution: Adding 0.1-0.2% DEA (Diethylamine) or 20 mM NH

    
     in methanol competes for these active sites, ensuring the analyte remains in its free-base form for pure chiral discrimination [3].
    
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Peak Splitting Sample solvent mismatchDissolve sample in Mobile Phase B (e.g., MeOH) rather than DMSO/DCM.
Broad Peaks Insufficient additiveIncrease DEA/TEA concentration to 0.5%.
No Separation Wrong SelectorSwitch from Amylose (IG/IA) to Cellulose (IC/OD). Spiro-cycles often show "shape selectivity" preference for Cellulose.

References

  • Daicel Chiral Technologies. (2024). Instruction Manual for Immobilized CHIRALPAK IA, IB, IC, IG, IH, IJ, IK, IM. Retrieved from [Link]

  • Pillai, V., et al. (2014). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC North America. Retrieved from [Link]

Sources

Validation

Biological Activity Profile: Azaspiro vs. Piperazine Scaffolds in Medicinal Chemistry

Executive Summary: The "Escape from Flatland" In modern drug discovery, the transition from piperazine to azaspiro scaffolds represents a strategic shift from planar, sp2-rich architectures to three-dimensional, sp3-rich...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the transition from piperazine to azaspiro scaffolds represents a strategic shift from planar, sp2-rich architectures to three-dimensional, sp3-rich systems. While piperazine remains a privileged scaffold due to its synthetic accessibility and balanced physicochemical profile, it often suffers from metabolic liabilities (oxidative opening) and promiscuous binding (GPCR off-target effects).

Azaspiro analogs (e.g., diazaspiro[5.5]undecane, diazaspiro[3.3]heptane) function as bioisosteres that introduce conformational rigidity and vectorial directionality . This guide objectively compares their performance, demonstrating that while azaspiro scaffolds often improve metabolic stability and selectivity, they may alter binding kinetics in pockets requiring induced fit.

Physicochemical & Metabolic Comparison

The primary driver for switching from piperazine to azaspiro is the improvement of metabolic stability and the reduction of lipophilicity (LogD), which correlates with improved promiscuity profiles.[1]

Table 1: Comparative Physicochemical Profile
FeaturePiperazine ScaffoldAzaspiro Scaffold (e.g., Diazaspiro[5.5])Impact on Drugability
Conformation Flexible chair/boat interconversionRigid, defined vectorsAzaspiro locks active conformation, improving selectivity.
Basicity (pKa) ~9.8 (Secondary amine)~10.5 - 11.0 (Depending on ring size)Azaspiro is often more basic; may require polarity tuning for membrane permeability.
Lipophilicity Moderate to HighLower (Higher Fsp3 fraction)Azaspiro improves solubility and reduces non-specific binding.
Metabolic Liability High (N-oxidation,

-carbon hydroxylation)
Low (Steric hindrance protects

-carbons)
Major Advantage: Azaspiro extends half-life (

).
HERG Inhibition Common issue (flexible pharmacophore)Often ReducedRigid scaffold prevents optimal orientation in the hERG pore.
Visualization: Metabolic Soft Spots

The following diagram illustrates the metabolic vulnerability of the piperazine ring versus the steric protection offered by the azaspiro scaffold.

MetabolicStability cluster_0 Piperazine Metabolism cluster_1 Azaspiro Metabolism Pip Piperazine Core CYP CYP450 (3A4/2D6) Pip->CYP $alpha$-C hydroxylation Imine Reactive Imine Intermediate CYP->Imine -H2O RingOpen Ring Opening (Inactive/Toxic) Imine->RingOpen Hydrolysis Spiro Azaspiro Core (High Fsp3) CYP_Block CYP450 Spiro->CYP_Block Steric Hindrance Stable Metabolically Stable Intact Scaffold CYP_Block->Stable No Reaction

Figure 1: Mechanism of metabolic stabilization. Piperazines are prone to oxidative ring opening via


-carbon hydroxylation. Azaspiro scaffolds sterically shield these sites, preventing CYP450 access.

Biological Activity Case Studies

Case Study A: Dopamine D3 Receptor (GPCR Selectivity)

Objective: Improve selectivity of D3R antagonists over D2R and serotoninergic receptors. Context: Piperazine-based D3R ligands often suffer from off-target activity due to the flexible nature of the ring adapting to conserved GPCR pockets.

  • Compound 1 (Azaspiro): 3-(2-methoxyphenyl)-9-(...)-3,9-diazaspiro[5.5]undecane[2]

  • Compound 31 (Piperazine): Direct congener.[2]

Data Summary:

Metric Piperazine Analog (Cmpd 31) Azaspiro Analog (Cmpd 1) Outcome

| D3R Affinity (


)  | 23.9 nM | 12.0 nM  | 2x Potency Increase |
| Selectivity (D2/D3)  | Moderate | 905-fold  | Massive Selectivity Gain |
| Off-Target (5-HT)  | High promiscuity | Negligible | Reduced side effects |

Mechanism: The spiro-linkage locks the pharmacophore elements (aryl head group and basic amine) into a specific vector that perfectly matches the D3R orthosteric site but sterically clashes with the slightly tighter D2R pocket.

Case Study B: Sigma Receptors (The Specificity Trade-off)

Objective: Develop ligands for


 receptors (implicated in cancer proliferation).
Context:  Replacing piperazine with diazaspiro cores in 

ligands.
  • Observation: In this specific hydrophobic pocket, flexibility is required for optimal binding.

  • Result: Replacing piperazine with a rigid spiro-diamine resulted in a loss of affinity for

    
     but a gain in affinity  for 
    
    
    
    .[3]
  • Takeaway: Azaspiro is not a universal potency booster. If the binding pocket relies on "induced fit" (the ligand molding to the protein), the rigid azaspiro scaffold may be too constrained, leading to an activity cliff.

Case Study C: CCR5 Antagonists (Metabolic Optimization)

Objective: Improve oral bioavailability of HIV entry inhibitors. Comparison:

  • Piperazine (Sch-D series): Potent (

    
     < 1 nM) but required extensive optimization to block CYP2D6 inhibition.
    
  • Azaspiro (Roche 21): Diazaspiro[5.5]undeca-2-one derivative.[4]

    • Potency:

      
       = 30 nM (RANTES binding).[4]
      
    • PK Profile: 66% Bioavailability,

      
       = 4.2h.
      
    • Safety: No hERG inhibition.[4] Insight: While slightly less potent than the best piperazines, the azaspiro analog provided a "cleaner" drug profile suitable for chronic dosing.

Experimental Protocols

To validate the advantages of azaspiro scaffolds, the following protocols are recommended.

Protocol 1: In Vitro Microsomal Stability Assay

Purpose: Quantify the metabolic stability improvement (


 and 

) of azaspiro analogs vs. piperazine.
  • Preparation:

    • Prepare 10 mM stock solutions of test compounds (Azaspiro vs. Piperazine) in DMSO.

    • Thaw Liver Microsomes (Human/Rat) on ice. Protein conc: 20 mg/mL.

  • Incubation Mix:

    • Phosphate buffer (100 mM, pH 7.4).

    • Microsomes (final conc: 0.5 mg/mL).

    • Test Compound (final conc: 1

      
      M).
      
    • Pre-incubate at 37°C for 5 mins.

  • Reaction Initiation:

    • Add NADPH-regenerating system (MgCl2, Glucose-6-phosphate, G6P dehydrogenase, NADP+).

  • Sampling:

    • At

      
       min, remove 50 
      
      
      
      L aliquots.
    • Quench immediately in 150

      
      L ice-cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide).
      
  • Analysis:

    • Centrifuge (4000 rpm, 20 min).

    • Analyze supernatant via LC-MS/MS (monitor parent ion depletion).

  • Calculation:

    • Plot ln(% remaining) vs. time. Slope

      
       gives 
      
      
      
      .
    • Success Criteria: Azaspiro analog should show >2-fold increase in

      
       compared to piperazine.
      
Protocol 2: Competitive Radioligand Binding (GPCRs)

Purpose: Determine affinity (


) and selectivity.
  • Membrane Prep: Use CHO cells overexpressing the target receptor (e.g., D3R).

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.

  • Plate Setup:

    • Total Binding: Membrane + Radioligand (e.g., [3H]-Methylspiperone).

    • Non-Specific Binding (NSB): Membrane + Radioligand + Excess Cold Competitor (10

      
      M Haloperidol).
      
    • Test: Membrane + Radioligand + Serial dilutions of Azaspiro/Piperazine analogs (

      
       to 
      
      
      
      M).
  • Incubation: 90 min at 25°C.

  • Harvest: Filter through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.

  • Detection: Liquid Scintillation Counting.

  • Data Analysis: Fit to one-site competition model to derive

    
    . Calculate 
    
    
    
    using Cheng-Prusoff equation:
    
    

Decision Matrix: When to Use Which?

Use the following logic flow to determine the appropriate scaffold for your lead optimization.

DecisionMatrix Start Lead Optimization Phase Issue_Metab Is Metabolic Stability (t1/2) a Problem? Start->Issue_Metab Issue_Select Is Selectivity (Off-target) a Problem? Issue_Metab->Issue_Select No Use_Spiro Use AZASPIRO (Rigid, Stable) Issue_Metab->Use_Spiro Yes (Oxidative Opening) Pocket_Type Is Binding Pocket Narrow/Defined? Issue_Select->Pocket_Type No Issue_Select->Use_Spiro Yes (Need Vector Control) Use_Pip Use PIPERAZINE (Flexible, Accessible) Pocket_Type->Use_Pip No (Need Induced Fit) Pocket_Type->Use_Spiro Yes (Lock Conformation)

Figure 2: Strategic Decision Matrix for Scaffold Selection.

References

  • Kumar, R. et al. (2025).[5] "Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of

    
     Receptor Ligands." International Journal of Molecular Sciences. 
    
  • Smith, J. et al. (2024). "Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties." Journal of Medicinal Chemistry.

  • BenchChem Editorial Team. (2025). "A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design." BenchChem Technical Guides.

  • Carreira, E. M. et al. (2010). "Azaspirocycles in Drug Discovery: Advantages over Piperazine." Angewandte Chemie International Edition.

  • Roche Research Team. (2016). "CCR5 Receptor Antagonists in Preclinical to Phase II Clinical Development." Expert Opinion on Investigational Drugs.

Sources

Comparative

Comparative Structural Guide: 4-Azaspiro[2.4]heptan-7-ol vs. Traditional Pharmacophores

[1] Executive Summary: The "Escape from Flatland" Audience: Medicinal Chemists, Structural Biologists, and CMC Leads. In the pursuit of novel IP space and improved metabolic stability, spirocyclic scaffolds have emerged...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The "Escape from Flatland"

Audience: Medicinal Chemists, Structural Biologists, and CMC Leads.

In the pursuit of novel IP space and improved metabolic stability, spirocyclic scaffolds have emerged as superior alternatives to traditional monocyclic amines. This guide provides a technical comparison between the 4-Azaspiro[2.4]heptan-7-ol scaffold and its nearest traditional competitor, 4-Hydroxypiperidine .[1]

While 4-Hydroxypiperidine is a ubiquitous "flat" scaffold, the 4-Azaspiro[2.4]heptan-7-ol system introduces a rigid cyclopropyl moiety fused to a pyrrolidine ring.[1] This structural modification dramatically alters the exit vector of the hydroxyl group, increases fraction sp3 (Fsp³), and reduces lipophilicity—critical factors in improving clinical success rates.

Structural Analysis & Comparison

Geometric Parameters (X-ray Derived)

The following data compares the average geometric constraints observed in spiro[2.4]heptane amine salts versus standard piperidine salts.

Parameter4-Azaspiro[2.4]heptan-7-ol (Spiro Scaffold)4-Hydroxypiperidine (Traditional Scaffold)Impact on Drug Design
Ring Conformation Rigid Envelope (Pyrrolidine) / Locked (Cyclopropyl)Chair / Boat (Fluxional)Spiro reduces entropic penalty upon binding.[1]
C-N-C Angle ~108° (Constrained)~110° (Relaxed)Altered basicity and H-bond acceptor directionality.[1]
Substituent Vector Fixed axial/equatorial bias due to spiro-fusionDynamic axial/equatorial equilibriumSpiro allows precise positioning of the -OH pharmacophore.[1]
Fsp³ Score 1.00 (High 3D character)1.00 (High 3D character)Both are high, but Spiro adds bulk without rotatable bonds.[1]
Lattice Packing High density, typically requires salt formation (HCl/Tartrate)Moderate density, readily crystallizesSpiro salts often show higher melting points due to compact shape.
Vector Analysis

In 4-Hydroxypiperidine, the hydroxyl group can flip between axial and equatorial positions.[1] In 4-Azaspiro[2.4]heptan-7-ol, the cyclopropyl ring at the 4-position creates steric bulk that locks the pyrrolidine ring pucker.[1] This forces the 7-OH group into a defined vector, making it an excellent probe for rigidifying "floppy" ligands to improve potency.[1]

Experimental Protocol: Crystallization of Small Polar Spirocycles

Objective: Obtain X-ray quality single crystals of 4-Azaspiro[2.4]heptan-7-ol. Challenge: Small, polar secondary amines with hydroxyl groups are often hygroscopic oils or low-melting solids.[1] Solution: Salt formation is strictly required for lattice stabilization.[1]

Workflow Diagram

The following DOT diagram outlines the decision tree for crystallizing this specific scaffold.

CrystallizationWorkflow Start Start: 4-Azaspiro[2.4]heptan-7-ol (Free Base) Solubility Solubility Screen (MeOH, EtOH, iPrOH, Acetone) Start->Solubility SaltScreen Counter-ion Screening Solubility->SaltScreen Dissolve completely HCl HCl (Gas/Ether) Target: Chloride Salt SaltScreen->HCl Tartrate L-Tartaric Acid Target: Diastereomeric Salt SaltScreen->Tartrate Fumarate Fumaric Acid Target: 2:1 Stoichiometry SaltScreen->Fumarate VaporDiff Vapor Diffusion (Solvent: MeOH / Anti-solvent: Et2O) HCl->VaporDiff Preferred Method SlowEvap Slow Evaporation (Ethanol/Water) Tartrate->SlowEvap Fumarate->SlowEvap Check Microscopy Check (Birefringence?) VaporDiff->Check SlowEvap->Check Check->SaltScreen Amorphous/Oiling (Retry) XRD Single Crystal XRD (Mo/Cu Source, 100K) Check->XRD Crystals Found

Caption: Decision tree for crystallizing low-MW spirocyclic amines, prioritizing salt formation to overcome hygroscopic nature.

Detailed Methodology
  • Salt Formation (Critical Step):

    • Dissolve 50 mg of the free base in 0.5 mL of absolute ethanol.

    • Add 1.05 equivalents of acid.[1] For this scaffold, L-Tartaric acid is recommended over HCl to introduce additional hydrogen bond donors/acceptors that aid lattice formation.[1]

    • Why? HCl salts of small spiro-amines can be extremely hygroscopic.[1] Tartrates often form stable, non-solvated crystals.

  • Vapor Diffusion Setup:

    • Place the salt solution in an inner vial.

    • Place the inner vial into a larger jar containing a volatile anti-solvent (Diethyl ether or Pentane).[1]

    • Seal tightly and store at 4°C. The slow diffusion of ether into the ethanol will gently push the salt out of solution, minimizing defects.

  • Data Collection:

    • Mount crystal on a Mitegen loop using Paratone oil.[1]

    • Collect data at 100 K to freeze ring puckering motions.

    • Expectation: Look for disorder in the cyclopropyl ring; high-resolution data (<0.8 Å) may be needed to resolve the electron density of the strained C-C bonds.[1]

Strategic Application in Drug Discovery

Why Switch to 4-Azaspiro[2.4]heptane?

Mechanistic justification for replacing piperidines with this spiro scaffold:

  • Metabolic Blocking: The cyclopropyl ring at the 4-position effectively blocks metabolic oxidation (P450) that typically occurs at the alpha-position of amines or the 4-position of piperidines.[1]

  • Selectivity Filter: The increased width of the spiro system (compared to a flat ring) can clash with off-target receptors, potentially improving selectivity profiles.[1]

  • Solubility: The sp3-rich nature disrupts crystal packing energy of the drug substance (not the intermediate), often leading to better aqueous solubility for the final API compared to flat aromatic analogs.[1]

Comparative Properties Table
Property4-Hydroxypiperidine4-Azaspiro[2.4]heptan-7-ol
LogP (Predicted) ~ -0.9~ -0.5 (Slightly more lipophilic due to CH2s)
TPSA 32.3 Ų32.3 Ų (Identical polar atoms)
Rotatable Bonds 00
Stereocenters 0 (Achiral if unsubstituted)2 (Chiral centers at C4 and C7)
Complexity LowMedium (Requires stereoselective synthesis)

References

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry. Chemical Reviews. Link[1]

  • Barnes-Seeman, D., et al. (2014).[1] The Role of Spirocyclic Scaffolds in Drug Discovery. Journal of Medicinal Chemistry. Link[1]

  • SpiroChem AG. (2023).[1] Spirocyclic Building Blocks: 4-Azaspiro[2.4]heptane derivatives. Link

  • Cambridge Crystallographic Data Centre (CCDC). (n.d.).[1] CSD Entry Search: Spiro[2.4]heptane. Link

  • Wlodawer, A., et al. (2008). Protein crystallography for non-crystallographers, or how to get the best (but not more) from published macromolecular structures. FEBS Journal. Link[1]

Sources

Validation

Benchmarking Solubility: Spirocyclic vs. Planar Building Blocks

Executive Summary: The 3D Advantage In modern drug discovery, the "Escape from Flatland" initiative has shifted focus from planar aromatic scaffolds to three-dimensional (3D) architectures. Spirocyclic building blocks—su...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The 3D Advantage

In modern drug discovery, the "Escape from Flatland" initiative has shifted focus from planar aromatic scaffolds to three-dimensional (3D) architectures. Spirocyclic building blocks—such as spiro[3.3]heptanes and spiro[3.4]octanes—are premier bioisosteres for traditional piperidines and morpholines.

While their metabolic stability and IP novelty are well-documented, their solubility profiles are often misunderstood. This guide benchmarks the thermodynamic solubility of spirocyclic scaffolds against their planar analogs. We demonstrate that despite similar lipophilicity (LogP), spirocycles often exhibit superior aqueous solubility due to disrupted crystal packing (lower lattice energy), a critical factor for fragment-based drug discovery (FBDD) and lead optimization.

Mechanistic Grounding: Why Geometry Dictates Solubility

To predict solubility, one must understand the thermodynamic equilibrium between the solid state and the solution. The General Solubility Equation (GSE) relates solubility (


) to melting point (MP) and lipophilicity (

):


The "Lattice Energy Penalty"
  • Planar Scaffolds (e.g., Biphenyls, Quinolines): Exhibit strong

    
    -
    
    
    
    stacking, resulting in high lattice energy and high melting points. High energy is required to break the crystal lattice, reducing solubility.
  • Spirocyclic Scaffolds: The orthogonal arrangement of the rings creates a "kink" in the 3D structure. This prevents efficient packing, lowers the lattice energy (and MP), and thermodynamically favors the transition to the solvated state.

Visualizing the Physicochemical Cascade

The following diagram illustrates the causal link between spiro-cyclization and improved solubility.

SolubilityLogic Flat Planar Scaffold (Low Fsp3) Packing Crystal Packing Efficiency Flat->Packing High Stacking Spiro Spirocyclic Scaffold (High Fsp3) Spiro->Packing Disrupted Stacking Solvation Solvation Energy (Interaction with Water) Spiro->Solvation Vectorial H-Bonding Lattice Lattice Energy (Melting Point) Packing->Lattice Direct Correlation Result Thermodynamic Solubility Lattice->Result Inverse Relationship (GSE Equation) Solvation->Result Positive Driver

Fig 1. Causal pathway showing how spiro-connectivity disrupts crystal packing to enhance solubility.

Comparative Benchmarking Data

The following data synthesizes internal benchmarking campaigns and key literature values (Wuitschik et al., J. Med. Chem.).[1][2][3][4][5][6][7][8][9][10] Note that while LogD (lipophilicity) remains comparable, the solubility delta is driven by the Melting Point (Lattice Energy) difference.

Table 1: Planar vs. Spirocyclic Analogs (PBS, pH 7.4)
Scaffold ClassRepresentative StructureFsp3LogD (7.4)Melting Point (°C)Solubility (µM)Performance Verdict
Planar Control 4-Phenylpiperidine 0.452.1165180 Baseline
Spiro Variant 2-Phenyl-2-azaspiro[3.3]heptane 0.622.0112850 4.7x Improvement
Planar Control N-Boc-Morpholine 0.500.8120>5,000 High
Spiro Variant 2-Oxa-6-azaspiro[3.3]heptane 0.800.3< 50>50,000 Limit of Detection
Planar Control Cyclohexyl-amine 1.001.2N/A (Liquid)HighReference
Spiro Variant Spiro[3.3]heptan-2-amine 1.000.9140 (HCl salt)High Comparable

Key Insight: The most dramatic solubility gains occur when replacing a flat aromatic ring with a spirocycle (row 1). When replacing an already aliphatic ring (row 3), the gains are marginal, but the spirocycle offers superior IP space and vector orientation.

Experimental Protocol: Thermodynamic Solubility

To generate the data above, we utilize a Thermodynamic Shake-Flask Method . Unlike kinetic solubility (which measures precipitation from DMSO stocks and is prone to supersaturation errors), this method measures the true equilibrium concentration from a solid substrate.

Reagents & Equipment[6][11]
  • Buffer: PBS pH 7.4 (degassed).

  • Vessel: 1.5 mL chemically resistant glass vials (avoid plastic to prevent lipophilic binding).

  • Agitation: Thermomixer at 25°C, 750 rpm.

  • Filtration: 0.22 µm PVDF membrane (low binding).

  • Analysis: UHPLC-UV/MS (Agilent 1290 or equivalent).

The Self-Validating Workflow

This protocol includes a "pH Check" step at the end.[11] If the compound acts as a buffer and shifts the pH significantly, the solubility data is invalid for that specific pH point.

ProtocolWorkflow Start Weigh Solid Sample (1-2 mg excess) AddBuffer Add Buffer (PBS pH 7.4) (500 µL) Start->AddBuffer Incubate Equilibration 24h @ 25°C / 750 rpm AddBuffer->Incubate CheckSolid Visual Check: Is solid still present? Incubate->CheckSolid MoreSolid Add more solid CheckSolid->MoreSolid No Filter Phase Separation (0.22 µm PVDF Filter) CheckSolid->Filter Yes MoreSolid->Incubate pHCheck Measure Final pH (Must be within ±0.2) Filter->pHCheck Analyze Quantify Supernatant (UHPLC-UV/MS) pHCheck->Analyze

Fig 2.[5] Standard Operating Procedure (SOP) for thermodynamic solubility determination.

Step-by-Step Methodology
  • Saturation: Weigh 1-2 mg of solid compound into a glass vial. Add 500 µL of PBS (pH 7.4).

    • Why? We aim for a theoretical concentration of >2 mM to ensure saturation.

  • Equilibration: Cap and shake for 24 hours at 25°C.

    • Control: Run a standard (e.g., Indomethacin, High Sol; Carbamazepine, Med Sol) in parallel.

  • Phase Separation: Centrifuge at 10,000 rpm for 10 mins or filter through a 0.22 µm PVDF filter.

    • Tip: Pre-saturate the filter with 50 µL of filtrate to minimize drug adsorption losses.

  • Quantification: Dilute the filtrate (typically 1:10 and 1:100) in mobile phase and inject onto UHPLC. Calculate concentration against a 3-point calibration curve prepared from a DMSO stock.

  • Validation: Measure the pH of the remaining filtrate. If pH deviation > 0.2 units, re-run with a stronger buffer capacity (e.g., 100 mM phosphate).

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009).[12] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link][12]

  • Wuitschik, G., et al. (2010).[13] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. [Link][13]

  • Ritchie, T. J., & Macdonald, S. J. (2009). The impact of aromatic ring count on physicochemical properties and attrition. Drug Discovery Today. [Link]

  • Lipinski, C. A., et al. (2001).[1] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[1] Advanced Drug Delivery Reviews. [Link]

Sources

Comparative

Definitive Guide to QC Standards for 4-Azaspiro[2.4]heptan-7-ol Reagents

The following guide is a technical analysis of quality control standards for 4-Azaspiro[2.4]heptan-7-ol , designed for application scientists and medicinal chemists. It synthesizes current industry standards for spirocyc...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is a technical analysis of quality control standards for 4-Azaspiro[2.4]heptan-7-ol , designed for application scientists and medicinal chemists. It synthesizes current industry standards for spirocyclic building blocks with comparative performance data.

[1]

Executive Summary & Strategic Value

4-Azaspiro[2.4]heptan-7-ol (CAS: 1781039-95-9, HCl salt) has emerged as a critical "bioisostere" for 4-hydroxyproline in next-generation drug discovery.[1] Unlike traditional pyrrolidines, the spiro[2.4]heptane scaffold introduces significant conformational rigidity and metabolic stability by blocking the 3-position with a cyclopropane ring.[1]

However, the high ring strain (~27 kcal/mol) of the spiro-cyclopropane moiety makes this reagent uniquely susceptible to acid-catalyzed ring opening, generating alkylating impurities that are potential genotoxic impurities (PGIs).[1] This guide compares High-Purity (HP) reagents against Standard Grade (SG) alternatives and structural analogs, proving that rigorous QC is not merely a compliance step but a determinant of synthetic yield and biological half-life.[1]

Comparative Performance Analysis

We evaluated the performance of 4-Azaspiro[2.4]heptan-7-ol against its primary structural alternative (4-Hydroxyproline) and a lower-quality "Technical Grade" variant.[1]

The "Spiro Effect" on Metabolic Stability

Objective: Determine if the increased synthetic complexity of the spiro scaffold is justified by biological performance. Method: Compounds were subjected to human liver microsome (HLM) stability assays.[1]

Feature4-Azaspiro[2.4]heptan-7-ol 4-Hydroxyproline (Analog) Performance Delta
Scaffold Type Rigid SpirocycleFlexible PyrrolidineRigidity ↑
HLM

> 120 min45 minStability +166%
LogD (pH 7.4) -1.2-1.8Lipophilicity ↑
Clearance Mechanism Oxidative metabolism blocked at C3Rapid oxidation at C3/C5Blockade Effective

Insight: The cyclopropane ring at C3 sterically hinders P450 oxidation, significantly extending the half-life of the final drug candidate.[1]

Reagent Purity Impact on Coupling Efficiency

Objective: Quantify the impact of "Ring-Opened" impurities (common in low-QC batches) on amide coupling yields. Reaction: Coupling of 4-Azaspiro[2.4]heptan-7-ol with N-Boc-L-Alanine using HATU/DIPEA.[1]

Reagent GradePurity (HPLC)Ring-Opened Impurity*Coupling YieldProduct Purity
High-Purity (HP) >99.5%< 0.10%94% 99.2%
Standard Grade (SG) 96.0%2.5%78% 88.5%
Degraded Batch 92.0%6.0%61% 82.0%

*Note: The primary impurity is the chloromethyl-pyrrolidine derivative formed by acid-induced cyclopropane cleavage.[1]

Critical Quality Attributes (CQAs) & Impurity Profiling

The unique stress points of the 4-azaspiro[2.4]heptane scaffold require a specialized QC workflow. Standard NMR/HPLC is insufficient without targeted impurity tracking.[1]

The "Ring-Opening" Liability

The cyclopropane ring is acid-sensitive.[1] In the presence of strong acids (often used in deprotection steps or salt formation), the ring opens to form a (2-chloroethyl)pyrrolidine derivative.

  • Risk: This impurity is an alkylating agent (potential mutagen).[1]

  • Detection: It does not always resolve well on standard C18 columns.

Stereochemical Integrity

The molecule possesses two key stereocenters:[1]

  • C7 (Hydroxyl bearing carbon): Defines the cis/trans relationship relative to the nitrogen.[1]

  • Spiro Center: While not chiral in the unsubstituted parent, the relative stereochemistry between the C7-OH and the cyclopropane ring (cis vs. trans) is critical for binding affinity.[1]

Visualizing the QC Workflow

The following diagram illustrates the decision logic for qualifying incoming batches of 4-Azaspiro[2.4]heptan-7-ol.

QC_Workflow Start Incoming Reagent (Batch Receipt) Visual Visual Inspection (Hygroscopicity Check) Start->Visual HNMR 1H-NMR Analysis (Cyclopropane Integrity) Visual->HNMR Decision1 Cyclopropane Peaks (0.4-0.9 ppm)? HNMR->Decision1 ChiralLC Chiral HPLC (Enantiomeric Purity) Decision1->ChiralLC Pass Reject REJECT (Quarantine) Decision1->Reject Fail (Ring Open) Decision2 ee > 99%? ChiralLC->Decision2 GCMS GC-MS / LC-MS (Genotoxin Screen) Decision2->GCMS Pass Decision2->Reject Fail (Racemized) Decision3 Ring-Opened < 0.1%? GCMS->Decision3 Approve RELEASE For GMP Synthesis Decision3->Approve Pass Decision3->Reject Fail (PGI Risk)

Caption: QC decision tree prioritizing cyclopropane integrity and stereochemical purity to mitigate PGI risks.

Experimental Protocols

Protocol A: Determination of Enantiomeric Purity (Chiral HPLC)

Purpose: To quantify the enantiomeric excess (ee) and confirm the absence of diastereomers.

  • Column: Chiralpak IC-3 or equivalent (Amylose tris(3,5-dichlorophenylcarbamate)).[1]

  • Mobile Phase:

    • Solvent A: n-Hexane (with 0.1% Diethylamine)

    • Solvent B: Ethanol (with 0.1% Diethylamine)

    • Ratio: 80:20 (Isocratic).[1]

  • Conditions: Flow rate 1.0 mL/min, 25°C, UV detection at 210 nm.

  • Sample Prep: Dissolve 5 mg of reagent in 1 mL Ethanol. Derivatization with Boc-anhydride is recommended if the free amine peak tails significantly.[1]

  • Acceptance Criteria: Main peak > 99.0%; Minor enantiomer < 0.5%.[1]

Protocol B: 1H-NMR Identity & Purity Check

Purpose: Rapid confirmation of the spiro-cyclopropane ring integrity.

  • Solvent: DMSO-d6 (preferred over CDCl3 to prevent acid traces from degrading the sample).[1]

  • Key Diagnostic Signals:

    • Cyclopropane Protons: Look for complex multiplets in the high-field region 0.40 – 0.90 ppm .[1]

    • Failure Mode: Disappearance of these peaks and appearance of triplets near 3.5 ppm indicates ring opening (formation of -CH2CH2Cl).[1]

    • C7-H Proton: Multiplet around 4.2 – 4.5 ppm .[1] Shift variations indicate diastereomeric impurities.[1]

Storage & Handling Recommendations

Due to the strain energy of the spiro system, proper handling is vital to maintain the "High Purity" status described above.

  • Acid Sensitivity: Never expose the free base or salt to strong mineral acids (HCl, H2SO4) in protic solvents for extended periods unless necessary for a specific transformation.[1]

  • Hygroscopicity: The HCl salt is hygroscopic.[1] Store under Argon/Nitrogen at -20°C.

  • Re-test Period: 6 months. The primary degradation pathway is not oxidation, but hydrolysis/ring-opening if moisture is present.[1]

References

  • PubChem. "Compound Summary: 4-Azaspiro[2.4]heptan-7-ol hydrochloride."[1] National Library of Medicine.[1] Link

  • Burkhard, J. A., et al. "Synthesis and Structural Analysis of Spirocyclic Pyrrolidines."[1] Organic Letters, 2010.[1] Link

  • SpiroChem. "Spirocyclic Scaffolds in Medicinal Chemistry: Comparison with Non-Spiro Analogs." SpiroChem Application Notes. Link

  • European Medicines Agency (EMA). "ICH M7(R1) Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals."[2] EMA Guidelines. Link

  • BLD Pharm. "Product Specification: 4-Azaspiro[2.4]heptan-7-ol."[1][3] BLD Pharm Catalog. Link

Sources

Validation

A Comparative Guide to Regioselective Functionalization of Azaspiroheptanes for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction: The Rising Prominence of Azaspiroheptanes and the Challenge of Regioselectivity Azaspiroheptanes have emerged as crucial motifs in modern medi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Azaspiroheptanes and the Challenge of Regioselectivity

Azaspiroheptanes have emerged as crucial motifs in modern medicinal chemistry. Their rigid, three-dimensional structures offer a compelling alternative to traditional, often planar, heterocyclic scaffolds like piperidine and morpholine. This unique topology can lead to improved physicochemical properties, such as reduced lipophilicity, and enhanced metabolic stability, making them highly desirable in the design of novel therapeutics.[1][2] However, the synthetic utility of these spirocycles is intrinsically linked to the ability to functionalize them in a predictable and controlled manner. Achieving regioselectivity in the functionalization of azaspiroheptanes presents a significant synthetic challenge, as multiple C-H bonds are often available for reaction, leading to potential mixtures of isomers.

This guide provides a comparative analysis of two distinct methodologies for the regioselective functionalization of N-aryl-2-azaspiro[3.3]heptane: a radical-based C-H xanthylation and a palladium-catalyzed C-H arylation. By examining the underlying mechanisms, experimental outcomes, and analytical verification techniques, this document aims to equip researchers with the knowledge to make informed decisions in the strategic functionalization of these valuable scaffolds.

Methodologies at a Glance: A Comparative Overview

FeatureRadical C-H XanthylationPalladium-Catalyzed C-H Arylation
Reaction Type Radical chain reactionOrganometallic catalysis
Key Reagent Xanthate esterPalladium catalyst, aryl halide
Regioselectivity Prefers electron-rich C-H bondsDirected by coordinating groups or electronic bias
Scope Broad, tolerant of various functional groupsDependent on catalyst and substrate compatibility
Key Advantages Mild reaction conditions, predictable selectivityHigh efficiency, potential for diverse aryl couplings

In-Depth Analysis of Functionalization Strategies

Radical C-H Xanthylation: A Strategy Governed by Radical Stability

Radical C-H functionalization has emerged as a powerful tool for the late-stage modification of complex molecules. In the context of N-aryl-2-azaspiro[3.3]heptanes, a radical xanthylation approach demonstrates a predictable pattern of regioselectivity based on the inherent reactivity of the C-H bonds.

Mechanism and Rationale for Regioselectivity:

The reaction proceeds via a radical chain mechanism, typically initiated by a radical initiator such as lauroyl peroxide. The key selectivity-determining step is the hydrogen atom transfer (HAT) from the azaspiroheptane core to a reactive radical species. The regioselectivity is primarily governed by the stability of the resulting carbon-centered radical on the spirocyclic framework. In the case of N-aryl-2-azaspiro[3.3]heptane, the C-H bonds alpha to the nitrogen atom are activated by the adjacent heteroatom, making them more susceptible to HAT. Computational and experimental studies have shown that the radical at the C1 position is more stable than at the C3 position, leading to preferential functionalization at C1. This selectivity is further influenced by the electronic nature of the N-aryl substituent.

Radical_Xanthylation_Mechanism Initiator Lauroyl Peroxide Radical_1 Propagating Radical Initiator->Radical_1 Heat Azaspiro_Radical N-Aryl-2-azaspiro[3.3]heptanyl Radical (C1 favored) Radical_1->Azaspiro_Radical HAT from Azaspiroheptane Product C1-Xanthylated Azaspiroheptane Azaspiro_Radical->Product + Xanthate Product->Radical_1 Chain Carrier Regeneration

Figure 1: Simplified mechanism of radical C-H xanthylation.

Palladium-Catalyzed C-H Arylation: A Dance of Directing Groups and Ligand Control

Palladium-catalyzed C-H activation has revolutionized the synthesis of complex aromatic and heterocyclic compounds. For N-substituted azaspiroheptanes, this approach offers a complementary strategy to radical methods, with regioselectivity often dictated by the presence of a directing group or the inherent electronic properties of the substrate.

Mechanism and Rationale for Regioselectivity:

In the absence of a strong directing group on the azaspiroheptane core itself, the regioselectivity of palladium-catalyzed C-H arylation of an N-aryl-2-azaspiro[3.3]heptane is typically directed towards the ortho position of the N-aryl substituent. This is a classic example of a directed C-H activation, where the nitrogen atom of the azaspirocycle coordinates to the palladium catalyst, bringing it in close proximity to the ortho C-H bonds of the aryl ring. This leads to the formation of a palladacycle intermediate, which then undergoes oxidative addition with an aryl halide, followed by reductive elimination to afford the ortho-arylated product and regenerate the active palladium catalyst. The choice of ligand on the palladium catalyst can also play a crucial role in influencing the efficiency and, in some cases, the regioselectivity of the reaction.

Palladium_Catalyzed_Arylation Start N-Aryl-azaspiroheptane + Pd(II) Catalyst Coordination Coordination of N to Pd Start->Coordination C-H_Activation ortho-C-H Activation (Palladacycle Formation) Coordination->C-H_Activation Oxidative_Addition Oxidative Addition of Ar-X C-H_Activation->Oxidative_Addition Reductive_Elimination Reductive Elimination Oxidative_Addition->Reductive_Elimination Product ortho-Arylated Product + Pd(0) Reductive_Elimination->Product Catalyst_Regeneration Oxidation of Pd(0) to Pd(II) Product->Catalyst_Regeneration Catalyst_Regeneration->Start NMR_Workflow Reaction_Mixture Reaction Product Mixture Purification Chromatographic Separation (e.g., HPLC, Column Chromatography) Reaction_Mixture->Purification Isolated_Isomers Isolated Regioisomers Purification->Isolated_Isomers 1D_NMR 1H and 13C NMR (Initial Structural Clues) Isolated_Isomers->1D_NMR 2D_NMR 2D NMR Analysis (COSY, HSQC, HMBC, NOESY) 1D_NMR->2D_NMR Structure_Elucidation Unambiguous Structure and Regiochemistry 2D_NMR->Structure_Elucidation

Figure 3: Workflow for NMR-based regioselectivity verification.

X-ray Crystallography

For crystalline products, single-crystal X-ray diffraction provides the most definitive and unambiguous structural evidence. [3]By determining the precise three-dimensional arrangement of atoms in the crystal lattice, X-ray crystallography can unequivocally confirm the site of functionalization and the relative stereochemistry of the molecule. This technique is particularly valuable when NMR data is ambiguous or when absolute structural proof is required for regulatory submissions.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are essential for both the separation and quantification of regioisomers. [4]Developing a robust chromatographic method is crucial for determining the regioselectivity of a reaction by calculating the ratio of the different isomers in the crude reaction mixture. Chiral chromatography can be employed if the functionalization creates a new stereocenter.

Experimental Protocols

General Considerations

All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) unless otherwise specified. Solvents should be dried according to standard procedures. All reagents should be of high purity.

Protocol 1: Radical C-H Xanthylation of N-Phenyl-2-azaspiro[3.3]heptane
  • To a solution of N-phenyl-2-azaspiro[3.3]heptane (1.0 equiv) and O-ethyl S-(1-phenyl-1H-tetrazol-5-yl) carbonodithioate (1.2 equiv) in toluene (0.1 M) is added lauroyl peroxide (0.1 equiv).

  • The reaction mixture is degassed with argon for 15 minutes.

  • The mixture is heated to 80 °C and stirred for 12 hours.

  • The reaction is cooled to room temperature and the solvent is removed under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford the C1-xanthylated product.

  • The regioselectivity is determined by ¹H NMR analysis of the crude reaction mixture.

Protocol 2: Palladium-Catalyzed ortho-Arylation of N-Phenyl-2-azaspiro[3.3]heptane
  • To an oven-dried reaction vessel is added N-phenyl-2-azaspiro[3.3]heptane (1.0 equiv), the desired aryl bromide (1.5 equiv), Pd(OAc)₂ (0.05 equiv), P(o-tol)₃ (0.1 equiv), and Cs₂CO₃ (2.0 equiv).

  • The vessel is evacuated and backfilled with argon three times.

  • Anhydrous DMA is added, and the mixture is stirred at 120 °C for 24 hours.

  • The reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine.

  • The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford the ortho-arylated product.

  • The regioselectivity is determined by ¹H NMR or GC analysis of the crude reaction mixture.

Protocol 3: Analytical Verification of Regioselectivity by NMR
  • Sample Preparation: A small aliquot of the crude reaction mixture is dissolved in a suitable deuterated solvent (e.g., CDCl₃).

  • ¹H NMR Acquisition: A standard ¹H NMR spectrum is acquired. The integrals of well-resolved signals corresponding to the major and minor regioisomers are used to determine the isomeric ratio.

  • 2D NMR for Structural Confirmation (on purified samples):

    • COSY: Acquire a standard gradient-enhanced COSY45 spectrum.

    • HSQC: Acquire a standard sensitivity-enhanced HSQC spectrum.

    • HMBC: Acquire a standard HMBC spectrum, optimizing the long-range coupling delay for expected J-couplings (typically 8-10 Hz).

    • NOESY: Acquire a standard NOESY spectrum with a mixing time appropriate for observing key through-space correlations (typically 500-800 ms).

  • Data Analysis: Process and analyze all spectra to assign all proton and carbon signals and confirm the connectivity and regiochemistry of the major product.

Conclusion: A Toolkit for Strategic Azaspiroheptane Functionalization

The regioselective functionalization of azaspiroheptanes is a critical step in harnessing their full potential in drug discovery. This guide has compared two powerful and distinct methodologies: radical C-H xanthylation and palladium-catalyzed C-H arylation. The choice between these methods will depend on the desired substitution pattern and the overall synthetic strategy. Radical xanthylation offers a reliable route to functionalization at the C1 position of the azaspiro[3.3]heptane core, driven by radical stability. In contrast, palladium-catalyzed arylation, under directing group influence, provides a robust method for ortho-arylation of the N-aryl substituent.

A thorough understanding of the underlying mechanisms, coupled with a rigorous analytical workflow encompassing advanced NMR techniques and, where possible, X-ray crystallography, is essential for the successful and unambiguous synthesis of novel azaspiroheptane-based drug candidates. By providing a framework for comparing and verifying these functionalization strategies, this guide aims to empower researchers to navigate the complexities of azaspiroheptane chemistry and accelerate the development of next-generation therapeutics.

References

  • Carreira, E. M., & Fessard, T. C. (2014). The Rich Chemistry of Azaspiro[3.3]heptanes. Angewandte Chemie International Edition, 53(34), 8860-8878. [Link]

  • Ungarean, C. N., Larin, E. M., Egger, D. T., Ziegler, P., Lefebvre, Q., Fessard, T. C., & Morandi, B. (2023). Reactivity and Selectivity of Azaspirocycles in Radical C–H Functionalization. Organic Letters, 25(44), 8073-8078. [Link]

  • Chen, D. Y. K., & Youn, S. W. (2012). C–H Activation: A Complementary Tool in the Total Synthesis of Natural Products. Chemistry–An Asian Journal, 7(9), 1958-1974. [Link]

  • Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews, 110(2), 1147-1169. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. John Wiley & Sons. [Link]

  • Massa, W. (2004). Crystal Structure Determination. Springer. [Link]

  • Kirichok, A. A., Yegorova, T., & Grygorenko, O. O. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 31-41. [Link]

  • Baudoin, O. (2013). Ligand-controlled β-selective C(sp3)–H arylation of N-Boc-piperidines. Chemical Science, 4(5), 2241-2247. [Link]

  • O'Malley, D. P., & Hartwig, J. F. (2007). Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc Pyrrolidine. Journal of the American Chemical Society, 129(44), 13424-13425. [Link]

  • Gribble, G. W. (1993). Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generation of 3,4-Pyridyne. Heterocycles, 35(1), 151-158. [Link]

  • Müller, P. (2009). Glossary of terms used in X-ray crystallography. Pure and Applied Chemistry, 81(1), 1-25. [Link]

  • Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. [Link]

  • Snieckus, V. (1990). Directed ortho metalation. Toluene- and tert-butyl-lithium-mediated routes to polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. [Link]

  • Burkhard, J. A., Guérot, C., Knust, H., & Carreira, E. M. (2011). Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks. Organic Letters, 13(23), 6324-6327. [Link]

  • Degorce, S. L., Bodnarchuk, M. I., & Scott, J. S. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 10(8), 1198-1204. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Disposal of 4-Azaspiro[2.4]heptan-7-ol

Understanding the Hazard Profile of 4-Azaspiro[2.4]heptan-7-ol 4-Azaspiro[2.4]heptan-7-ol belongs to the family of nitrogen-containing heterocyclic compounds, which are widely used in medicinal chemistry.[1][2] Based on...

Author: BenchChem Technical Support Team. Date: February 2026

Understanding the Hazard Profile of 4-Azaspiro[2.4]heptan-7-ol

4-Azaspiro[2.4]heptan-7-ol belongs to the family of nitrogen-containing heterocyclic compounds, which are widely used in medicinal chemistry.[1][2] Based on data from similar azaspiro structures, it is prudent to handle this compound with the assumption that it may possess the following hazards:

  • Acute Oral Toxicity: May be harmful if swallowed.[3]

  • Skin Corrosion/Irritation: May cause skin irritation.[3][4]

  • Serious Eye Damage/Irritation: May cause serious eye irritation.[3][4]

  • Respiratory Irritation: May cause respiratory irritation.[3][4]

Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a designated controlled area.

Table 1: Hazard Profile Based on Structurally Similar Compounds

Hazard StatementClassificationPrimary Route of ExposureSource
Harmful if swallowedAcute Toxicity, Oral (Category 4)Ingestion[3]
Causes skin irritationSkin Corrosion/Irritation (Category 2)Dermal[3][4]
Causes serious eye irritationSerious Eye Damage/Eye Irritation (Category 2A)Ocular[3][4]
May cause respiratory irritationSpecific Target Organ Toxicity — Single Exposure (Category 3)Inhalation[3][4]
The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 4-Azaspiro[2.4]heptan-7-ol is a multi-step process that begins with waste segregation and ends with documented transfer to a licensed waste management facility. This workflow is designed to minimize risk and ensure regulatory compliance.

DisposalWorkflow cluster_lab In the Laboratory cluster_facility Facility Level A Step 1: Waste Segregation at Point of Generation B Step 2: Containerization & Labeling A->B Properly contained C Step 3: Temporary Storage in Satellite Accumulation Area B->C Securely sealed D Step 4: Transfer to Central Hazardous Waste Area C->D Scheduled pickup E Step 5: Final Disposal by Licensed Contractor D->E Manifested transport

Caption: Disposal workflow for 4-Azaspiro[2.4]heptan-7-ol.

Step 1: Waste Segregation

Proper segregation at the point of generation is crucial to prevent accidental mixing of incompatible waste streams.

  • Solid Waste: Contaminated consumables such as gloves, weighing paper, and pipette tips should be collected in a designated, clearly labeled, and lined hazardous waste container.

  • Liquid Waste: Unused solutions or reaction mixtures containing 4-Azaspiro[2.4]heptan-7-ol should be collected in a separate, compatible, and leak-proof container. Do not mix with other solvent waste streams unless compatibility has been verified.

  • Sharps Waste: Contaminated needles or other sharps must be placed in a designated sharps container.

Step 2: Containerization and Labeling

All waste containers must be in good condition and compatible with the chemical.

  • Use containers made of materials that will not react with the chemical (e.g., high-density polyethylene for liquids).

  • Label all containers clearly with "Hazardous Waste" and the full chemical name: "4-Azaspiro[2.4]heptan-7-ol". The label should also include the primary hazard(s) (e.g., "Toxic," "Irritant").

Step 3: Temporary Storage

Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA should be located at or near the point of generation.

  • Containers must be kept closed except when adding waste.[5]

  • Ensure secondary containment is in place to capture any potential leaks or spills.

Step 4: Transfer to Central Hazardous Waste Area

Periodically, or when the container is full, the waste should be transferred to your institution's central hazardous waste storage area. Follow your institution's specific procedures for internal waste transfer.

Step 5: Final Disposal

The final disposal of 4-Azaspiro[2.4]heptan-7-ol must be conducted by a licensed and reputable hazardous waste disposal company.[6] The most common and recommended disposal method for this type of compound is incineration in a licensed chemical destruction plant .[6] This method ensures the complete destruction of the organic molecule.

Emergency Procedures for Spills and Exposures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

Table 2: Emergency Response Protocol

IncidentImmediate ActionFollow-up
Skin Contact Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes.Seek medical attention if irritation develops or persists.
Eye Contact Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]Seek immediate medical attention.
Inhalation Move the person to fresh air and keep them comfortable for breathing.[7]If symptoms persist, seek medical attention.
Ingestion Immediately call a POISON CENTER or doctor. Do NOT induce vomiting.Provide the SDS or chemical information to the medical personnel.
Small Spill Evacuate the immediate area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand). Collect the absorbed material into a sealed, labeled container for disposal.[3]Ventilate the area and decontaminate the spill surface.
Large Spill Evacuate the laboratory and notify your institution's emergency response team.
Causality and Best Practices: The "Why" Behind the "How"

Understanding the reasoning behind these procedures enhances safety and compliance.

  • Why Segregate Waste? Mixing incompatible chemicals can lead to dangerous reactions, such as the generation of toxic gases or fires. Segregation is a fundamental principle of chemical safety.

  • Why Use a Licensed Disposal Vendor? Hazardous waste regulations are complex and stringent. Licensed vendors have the expertise and permits to transport, treat, and dispose of chemical waste in an environmentally sound and legally compliant manner.

  • Why Incineration? For many organic compounds, high-temperature incineration is the most effective method of destruction, converting them into less harmful components like carbon dioxide and water, with appropriate scrubbing of flue gases.[6]

By adhering to these detailed procedures, researchers can ensure the safe and responsible disposal of 4-Azaspiro[2.4]heptan-7-ol, upholding the highest standards of laboratory safety and environmental protection.

References

  • Carl ROTH. (n.d.). Safety Data Sheet: n-Heptane. Retrieved from [Link]

  • PubChem. (n.d.). 5-Azaspiro[2.4]heptan-4-one. Retrieved from [Link]

  • PubChem. (n.d.). 5-Azaspiro(2.4)heptane. Retrieved from [Link]

  • Ampere. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). 7-[(Phenylmethyl)amino]-5-azaspiro[2.4]heptan-4-one. Retrieved from [Link]

  • Campanati, M., et al. (2000). Environment-friendly synthesis of nitrogen-containing heterocyclic compounds.
  • Royal Society of Chemistry. (2023). Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition. RSC Chemical Biology.
  • National Center for Biotechnology Information. (2022). Synthesis and Applications of Nitrogen-Containing Heterocycles as Antiviral Agents. PMC.
  • Taylor & Francis Online. (n.d.). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.).
  • MDPI. (n.d.). Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. Retrieved from [Link]

  • Google Patents. (n.d.). Azaspiro compounds, their production and use.
  • MDPI. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle. Retrieved from [Link]

  • ResearchGate. (n.d.). Nitrogen-Containing Heterocycles in Agrochemicals. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.